Methylamine hydrobromide

• CAS: 6876-37-5

Core Science & Biosynthesis

Synthesis of Methylamine Hydrobromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Methylamine (B109427) hydrobromide (CH₃NH₃Br), also known as methylammonium (B1206745) bromide, is a crucial chemical intermediate with significant applications in organic synthesis and materials science, notably as a precursor in the fabrication of perovskite solar cells and other optoelectronic devices. This guide provides an in-depth overview of the primary synthetic routes to methylamine hydrobromide, complete with detailed experimental protocols, quantitative data summaries, and visual representations of the reaction pathways.

Core Synthesis Methodologies

The preparation of methylamine hydrobromide can be broadly categorized into two primary strategies: the direct neutralization of methylamine with hydrobromic acid and the formation of methylamine via classic organic reactions followed by salt formation. Each method offers distinct advantages and disadvantages concerning starting material availability, reaction conditions, and scalability.

Direct Neutralization of Methylamine with Hydrobromic Acid

This is the most straightforward and common laboratory-scale synthesis of methylamine hydrobromide. It involves the acid-base reaction between methylamine (CH₃NH₂) and hydrobromic acid (HBr).

Reaction Pathway:

Caption: Direct acid-base neutralization reaction for the synthesis of methylamine hydrobromide.

Experimental Protocol:

A detailed protocol for this synthesis is often cited in the context of perovskite precursor preparation.[1][2]

• Preparation of Solutions: Prepare an aqueous solution of methylamine (e.g., 40% w/w) and a hydrobromic acid solution (e.g., 48% w/w).

• Reaction: In a flask placed in an ice-water bath to manage the exothermic reaction, slowly add the hydrobromic acid solution to the methylamine solution in a 1:1 molar ratio.[1] The reaction is typically carried out at a temperature between 0 and 10°C for approximately 2 hours.[1]

• Isolation: The resulting methylamine hydrobromide solution can be used directly or the product can be isolated by evaporation of the solvent. For high-purity crystals, recrystallization from a suitable solvent like ethanol (B145695) may be performed.

Quantitative Data:

Parameter	Value	Reference
Reactant 1	Methylamine (CH₃NH₂) solution (40%)	[1]
Reactant 2	Hydrobromic Acid (HBr) solution (48%)	[1]
Molar Ratio (HBr:CH₃NH₂)	1:1	[1]
Reaction Temperature	0 - 10°C	[1]
Reaction Time	2 hours	[1]

Hofmann Rearrangement of Acetamide (B32628)

The Hofmann rearrangement is a classic organic reaction for converting a primary amide into a primary amine with one fewer carbon atom.[3] In this case, acetamide is converted to methylamine, which is then captured as its hydrobromide salt.

Reaction Pathway:

Caption: Synthesis of methylamine hydrobromide via the Hofmann rearrangement of acetamide.

Experimental Protocol:

A representative procedure for the synthesis of methylamine hydrochloride via Hofmann rearrangement is described, which can be adapted for the hydrobromide salt by using hydrobromic acid in the final step.[4][5]

• Formation of N-bromoacetamide: Dry acetamide is mixed with bromine. The mixture is cooled in water while a solution of a strong base (e.g., potassium hydroxide) is added until the color changes from dark brown to deep yellow.[4]

• Rearrangement: The resulting solution containing potassium bromide and acetmonobromamide is slowly added to a heated (60-70°C), concentrated solution of potassium hydroxide.[4] The reaction is monitored until the yellow color disappears.

• Distillation and Salt Formation: The resulting methylamine is distilled along with ammonia (B1221849). The distillate is passed into dilute hydrobromic acid.

• Isolation and Purification: The acidic solution is evaporated to dryness. The resulting solid residue, a mixture of methylamine hydrobromide and ammonium (B1175870) bromide, is purified by recrystallization from a suitable solvent like absolute alcohol to separate the more soluble methylamine salt.[4]

Quantitative Data:

Parameter	Value	Reference
Starting Material	Acetamide	[4]
Reagent 1	Bromine	[4]
Reagent 2	Potassium Hydroxide	[4]
Reaction Temperature	60 - 70°C	[4]
Purification Method	Recrystallization from absolute alcohol	[4]
Overall Yield (for hydrochloride)	~55%	[5]

Synthesis from Formaldehyde (B43269) and Ammonium Halide

This method involves the reaction of formaldehyde with an ammonium halide to produce the corresponding methylamine salt.[6] While often described for the synthesis of methylamine hydrochloride, the same principle applies to the hydrobromide salt by using ammonium bromide.

Reaction Pathway:

Caption: Reaction pathway for the synthesis of methylamine hydrobromide from formaldehyde and ammonium bromide.

Experimental Protocol:

The synthesis of methylamine hydrochloride from formaldehyde and ammonium chloride is well-documented and can be adapted for the hydrobromide.[6][7]

• Reaction Mixture: A mixture of formaldehyde and ammonium bromide in aqueous solution is heated. The reaction produces methylamine hydrobromide and formic acid.

• Workup: The reaction mixture is typically neutralized and then distilled to separate the methylamine.

• Salt Formation and Purification: The distilled methylamine is then treated with hydrobromic acid to form the salt. Purification is often challenging due to the presence of ammonium bromide and dimethylamine (B145610) hydrobromide as byproducts. Recrystallization from a solvent like isopropanol (B130326) can be effective for separating methylamine hydrobromide from ammonium bromide.[8]

Quantitative Data:

Parameter	Value	Reference
Starting Material 1	Formaldehyde	[6]
Starting Material 2	Ammonium Bromide	[6]
Byproducts	Formic Acid, Ammonium Bromide, Dimethylamine Hydrobromide	[6][8]
Purification	Recrystallization from isopropanol	[8]
Yield (for hydrochloride)	45-51%	[7]

Concluding Remarks

The choice of synthetic route for methylamine hydrobromide depends on several factors including the desired scale of production, purity requirements, and the availability of starting materials and equipment. For laboratory-scale synthesis where high purity is paramount, the direct neutralization of methylamine with hydrobromic acid is often the most convenient method. The Hofmann rearrangement offers a classic alternative when starting from amides. The synthesis from formaldehyde and ammonium bromide is a viable route, though purification from byproducts requires careful consideration. For industrial-scale production, the catalytic reaction of methanol (B129727) and ammonia is the dominant method, with the resulting methylamine being subsequently converted to the hydrobromide salt as needed.[6] Researchers and drug development professionals should carefully evaluate these factors to select the most appropriate synthesis strategy for their specific application.

References

• 1. CN104141166A - Preparing method for methylamine bromide lead crystals of large-size perovskite structure - Google Patents [patents.google.com]
• 2. gcs.itb.ac.id [gcs.itb.ac.id]
• 3. Acetamide changes into methylamine by A. Hofmann bromamide reaction B - askIITians [askiitians.com]
• 4. prepchem.com [prepchem.com]
• 5. scribd.com [scribd.com]
• 6. Methylamine - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Sciencemadness Discussion Board - Methylamine Purification - Powered by XMB 1.9.11 [sciencemadness.org]

An In-depth Technical Guide to the Chemical Properties of Methylamine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of methylamine (B109427) hydrobromide. The information is curated for professionals in research and development, with a focus on data presentation, experimental context, and safety.

Chemical and Physical Properties

Methylamine hydrobromide, also known as methylammonium (B1206745) bromide, is a white to almost white crystalline solid.[1][2] It is the salt formed from the reaction of the weak base methylamine and the strong acid hydrobromic acid.[3] This compound is noted for its solubility in water and is also soluble in ethanol (B145695), DMF, and DMSO.[4][5] It is increasingly utilized as a precursor in the fabrication of perovskite solar cells and other optoelectronic devices.[2][6]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of methylamine hydrobromide.

Table 1: General and Physical Properties

Property	Value	Source(s)
Molecular Formula	CH₅N·HBr or CH₆BrN	[7][8]
Molecular Weight	111.97 g/mol	[7][9]
Appearance	White to almost white powder/crystals	[1]
Melting Point	248-253 °C
Solubility	Soluble in water, ethanol, DMF, DMSO	[4][5]
Hygroscopicity	Hygroscopic

Table 2: Identification and Nomenclature

Identifier	Value	Source(s)
IUPAC Name	methylazanium bromide	[7]
Synonyms	Methylammonium bromide, MABr	[2][8]
CAS Number	6876-37-5	[8][9]
PubChem CID	3014526	[7]
EC Number	229-981-5	[8]
InChI	InChI=1S/CH5N.BrH/c1-2;/h2H2,1H3;1H	[7]
InChIKey	ISWNAMNOYHCTSB-UHFFFAOYSA-N	[7]
SMILES	C[NH3+].[Br-]	[7]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of methylamine hydrobromide.

Table 3: Spectroscopic Information

Technique	Data Availability	Source(s)
ATR-IR	Spectra available from Bio-Rad Laboratories, Inc. and TCI Chemicals India Pvt. Ltd.	[7]
FT-Raman	Spectra available from Bio-Rad Laboratories, Inc. and TCI Chemicals India Pvt. Ltd.	[7]
NMR	Conforms to structure

Reactivity and Stability

Methylamine hydrobromide is stable under standard laboratory conditions.[8] However, it is hygroscopic and should be stored in a cool, dark place under an inert atmosphere to prevent degradation.[8] It is incompatible with strong oxidizing agents.[8] Hazardous decomposition products upon combustion include carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide.[8]

Experimental Protocols

Synthesis of Methylamine Hydrobromide

The synthesis of methylamine hydrobromide is typically achieved through the acid-base reaction of methylamine with hydrobromic acid. Below is a representative laboratory-scale protocol adapted from literature procedures.[10]

Materials:

• Methylamine solution (e.g., 40 wt. % in water)

• Hydrobromic acid (e.g., 48 wt. % in water)

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Heating mantle

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, place a stoichiometric amount of methylamine solution.

• Acid Addition: Cool the flask in an ice bath to manage the exothermic reaction. Slowly add a stoichiometric amount of hydrobromic acid dropwise to the stirred methylamine solution.

• Reaction: Continue stirring the solution in the ice bath for a designated period (e.g., 2 hours) to ensure the reaction goes to completion.

• Precipitation and Crystallization: After the initial reaction, the resulting solution is heated (e.g., to 60-70°C) to evaporate excess water and solvent, leading to the precipitation of methylamine hydrobromide.[10]

• Isolation and Drying: The precipitate is collected by filtration, washed with a cold solvent (e.g., ethanol or chloroform) to remove impurities, and then dried under vacuum to yield the final product.[11]

Diagram of Synthesis Workflow:

Caption: A generalized workflow for the synthesis of methylamine hydrobromide.

Safety and Handling

Methylamine hydrobromide is classified as a hazardous substance. It is harmful if swallowed and causes skin and serious eye irritation.[8]

Table 4: GHS Hazard Statements

Code	Statement	Source(s)
H302	Harmful if swallowed
H315	Causes skin irritation	[8]
H319	Causes serious eye irritation	[8]
H335	May cause respiratory irritation

Recommended Handling Practices:

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood.[8]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses with side-shields or goggles, and a lab coat.[8] In case of dust formation, a dust respirator is recommended.[8]

• Hygiene: Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the work area.

• Storage: Store in a tightly closed container in a cool, dry, and dark place.[8] Store under an inert gas due to its hygroscopic nature.[8]

First Aid Measures:

• In case of skin contact: Immediately wash with plenty of water. If irritation persists, seek medical attention.[8]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice.[8]

• If swallowed: Rinse mouth with water and seek immediate medical attention.

Logical Relationship of Safety Precautions:

Caption: Interrelationship of hazards and recommended safety measures.

Applications

The primary contemporary application of methylamine hydrobromide is in materials science, particularly as a precursor for the synthesis of methylammonium lead bromide (CH₃NH₃PbBr₃) perovskites.[6] These materials are of significant interest for their use in:

• Perovskite Solar Cells (PSCs): Offering high power conversion efficiencies.[2][6]

• Light-Emitting Diodes (LEDs): Due to their excellent photoluminescence properties.[6]

• Photodetectors and other optoelectronic devices.

References

• 1. Methylamine Hydrobromide (Low water content), 5G | Labscoop [labscoop.com]
• 2. Methylammonium bromide - Wikipedia [en.wikipedia.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. hanyaomaterial.com [hanyaomaterial.com]
• 5. labsolu.ca [labsolu.ca]
• 6. materials.alfachemic.com [materials.alfachemic.com]
• 7. Methylamine hydrobromide | CH6BrN | CID 3014526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Methanamine hydrobromide | CH6BrN | CID 13000536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Methylamine Synthesis FAQ [erowid.org]

In-Depth Technical Guide to Methylamine Hydrobromide (CAS 6876-37-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylamine (B109427) hydrobromide, also known as methylammonium (B1206745) bromide (MABr), is an organic halide salt with the chemical formula CH₃NH₃Br. It is a white to almost white crystalline powder that is soluble in water.[1] While the methylamine moiety is a fundamental building block in many areas of organic chemistry and drug discovery, methylamine hydrobromide itself has garnered significant attention primarily as a crucial precursor in the fabrication of perovskite-based optoelectronic devices, including solar cells and light-emitting diodes (LEDs).[2][3] This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, purification, analytical methods, and primary applications of methylamine hydrobromide, with a focus on detailed experimental protocols.

Physicochemical Properties

A summary of the key physicochemical properties of methylamine hydrobromide is presented in Table 1. This data is essential for its handling, storage, and application in various experimental setups.

Table 1: Physicochemical Properties of Methylamine Hydrobromide

Property	Value	References
CAS Number	6876-37-5	[1]
Molecular Formula	CH₅N·HBr or CH₃NH₃Br	[4]
Molecular Weight	111.97 g/mol	[4]
Appearance	White to almost white powder or crystals	[4]
Melting Point	250-260 °C	[5]
Solubility	Soluble in water.	[6]
Synonyms	Methylammonium Bromide (MABr), Methanamine hydrobromide	[2][5]

Synthesis and Purification

Synthesis of Methylamine Hydrobromide

The synthesis of methylamine hydrobromide is typically achieved through the acid-base reaction of methylamine with hydrobromic acid.

Materials:

• Methylamine (CH₃NH₂) solution (e.g., 40% in water)

• Hydrobromic acid (HBr) (e.g., 48% in water)

• Ethanol (B145695)

• Dibutyl ether

• Ice bath

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Büchner funnel and filter paper

• Vacuum flask

• Rotary evaporator

• Drying oven

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and placed in an ice bath, add a specific molar equivalent of methylamine solution.

• Slowly add a stoichiometric equivalent of hydrobromic acid to the methylamine solution via a dropping funnel while stirring continuously. Maintain the temperature of the reaction mixture between 0-10 °C.

• After the addition is complete, allow the reaction to stir for an additional 2 hours at 0-10 °C.

• The resulting methylammonium bromide solution can be concentrated using a rotary evaporator to remove excess water and solvent.

• To induce crystallization, the concentrated solution is cooled. For purification, dissolve the crude product in a minimal amount of hot ethanol and then add dibutyl ether until the solution becomes turbid.

• Slowly cool the solution to -5 to 5 °C to precipitate high-purity white crystals of methylammonium bromide.

• Collect the crystals by vacuum filtration using a Büchner funnel and wash with a small amount of cold dibutyl ether.

• Dry the purified crystals in a vacuum oven at 80-100 °C.

Purification by Recrystallization

For applications requiring high purity, such as in perovskite device fabrication, recrystallization is a critical step.

Materials:

• Crude methylamine hydrobromide

• Absolute ethanol (or n-butyl alcohol for higher purity)

• Chloroform (B151607) (for removal of dimethylamine (B145610) impurities)

• Reflux condenser

• Heating mantle

• Beakers and flasks

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Wash the crude methylamine hydrobromide with chloroform to remove any potential dimethylamine hydrobromide impurities.

• Place the crude salt in a round-bottom flask fitted with a reflux condenser.

• Add absolute ethanol and heat the mixture to boiling with stirring until the salt dissolves.

• If impurities remain undissolved, allow them to settle and decant the hot, clear solution.

• Allow the alcoholic solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration.

• The process can be repeated until the desired purity is achieved.

Synthesis and Purification Workflow

Analytical Methods

Accurate characterization of methylamine hydrobromide is essential to ensure its purity and suitability for its intended applications.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the analysis of methylamine, often requiring derivatization due to its lack of a UV chromophore.

Materials:

• Methylamine hydrobromide sample

• Derivatization agent (e.g., 9-fluorenylmethylchloroformate - FMOC-Cl)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer)

• HPLC system with a UV or fluorescence detector

• Reversed-phase C18 column

Procedure:

• Sample Preparation and Derivatization:

  • Accurately weigh and dissolve the methylamine hydrobromide sample in a known volume of water.

  • To an aliquot of the sample solution, add a buffer to adjust the pH to the optimal range for derivatization (typically alkaline).

  • Add a solution of FMOC-Cl in acetonitrile and allow the reaction to proceed for a specified time at a controlled temperature.

  • Quench the reaction if necessary.

• HPLC Analysis:

  • Mobile Phase: A gradient of acetonitrile and water (with buffer) is commonly used.

  • Column: A standard C18 column.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at a wavelength appropriate for the FMOC derivative (e.g., 254 nm) or fluorescence detection for higher sensitivity.

  • Inject the derivatized sample into the HPLC system and record the chromatogram.

  • Quantification is achieved by comparing the peak area of the sample to that of a derivatized standard of known concentration.

Gas Chromatography (GC)

GC can also be used for the analysis of methylamine, typically after conversion to the free base and often with a specific column designed for amines.

Materials:

• Methylamine hydrobromide sample

• Strong base (e.g., NaOH) to liberate the free amine

• GC system with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS)

• Amine-specific capillary column (e.g., CP-Volamine)

• Helium carrier gas

Procedure:

• Sample Preparation:

  • Dissolve the methylamine hydrobromide sample in water.

  • In a sealed vial, treat the aqueous solution with a concentrated solution of a strong base to convert the methylammonium ion to the volatile free methylamine.

  • A headspace sampling technique may be employed where the vapor phase above the aqueous solution is injected into the GC.

• GC Analysis:

  • Injector Temperature: Typically around 250 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 40 °C) and ramp up to a higher temperature (e.g., 240 °C) to separate the components.

  • Carrier Gas Flow: Constant flow of helium.

  • Detector: FID for quantification or MS for identification and quantification.

  • Inject the sample (headspace or liquid) and record the chromatogram.

  • Identify and quantify the methylamine peak by comparison with a standard.

Analytical Workflow for Methylamine Hydrobromide

Spectroscopic Methods

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in methylamine hydrobromide. The spectrum will show characteristic peaks for N-H, C-H, and N-C bonds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the methylammonium cation.

Applications in Drug Development and Research

While methylamine is a common structural motif in many pharmaceuticals, methylamine hydrobromide itself is not typically used as an active pharmaceutical ingredient (API). Its primary role in a drug development context is as a reagent or a building block in organic synthesis.

The most significant and well-documented application of methylamine hydrobromide is in the field of materials science, specifically as a precursor for the synthesis of organic-inorganic hybrid perovskite materials.[2][3] These materials, such as methylammonium lead bromide (CH₃NH₃PbBr₃), are at the forefront of research for next-generation solar cells due to their excellent optoelectronic properties.[3]

Role in Perovskite Synthesis

Biological Signaling Pathways

A thorough review of the scientific literature reveals no established role for methylamine hydrobromide in biological signaling pathways. Its primary applications and research focus are in materials chemistry. While methylamine itself is a biologically occurring compound and a substrate for certain enzymes, this does not translate to a signaling role for its hydrobromide salt.

Safety and Handling

Methylamine hydrobromide is an irritant and should be handled with appropriate safety precautions.

Table 2: Safety Information for Methylamine Hydrobromide

Hazard Information	Precautionary Measures
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Personal Protective Equipment (PPE)	Wear protective gloves, eye protection (safety glasses or goggles), and a lab coat.
Handling	Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Wash hands thoroughly after handling.
Storage	Store in a tightly closed container in a cool, dry place.
First Aid (Eyes)	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
First Aid (Skin)	Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.

This safety information is a summary. Always consult the full Safety Data Sheet (SDS) before handling this chemical.

Conclusion

Methylamine hydrobromide (CAS 6876-37-5) is a chemical compound of significant interest, not for its direct biological activity, but as a key precursor in the rapidly advancing field of perovskite optoelectronics. For researchers in materials science and renewable energy, a thorough understanding of its properties, synthesis, and purification is essential for the development of high-performance devices. While it shares a structural component with many pharmaceuticals, its application in drug development is primarily as a synthetic reagent. The lack of known involvement in biological signaling pathways underscores its specialized role in materials chemistry. Adherence to proper safety protocols is crucial when working with this compound.

References

• 1. Methylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. materials.alfachemic.com [materials.alfachemic.com]
• 4. Methylamine hydrobromide | CH6BrN | CID 3014526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04730C [pubs.rsc.org]
• 6. labsolu.ca [labsolu.ca]

An In-depth Technical Guide to Methylammonium Bromide (MABr)

An authoritative resource for researchers, scientists, and professionals in drug development and materials science, this guide elucidates the chemical identity, properties, synthesis, and applications of Methylammonium (B1206745) Bromide, clarifying its synonymous designation as Methylamine (B109427) Hydrobromide.

Introduction: Clarifying the Nomenclature

Methylammonium bromide (MABr) and methylamine hydrobromide are two names for the same chemical compound, bearing the CAS number 6876-37-5.[1] This organic halide salt is comprised of the methylammonium cation (CH₃NH₃⁺) and the bromide anion (Br⁻).[1] While both names are chemically correct and used interchangeably in scientific literature, "methylammonium bromide" is more prevalent in the context of materials science, particularly in the field of perovskite research. "Methylamine hydrobromide" is often used from the perspective of its synthesis, highlighting that it is the hydrobromide salt of methylamine. This guide will primarily use the term methylammonium bromide (MABr) for consistency.

Physicochemical Properties

Methylammonium bromide is a white crystalline powder or solid that is soluble in water.[2][3] It is a key precursor in the fabrication of perovskite-based optoelectronic devices.[4] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Methylammonium Bromide

Property	Value	Reference(s)
Synonyms	Methylamine hydrobromide, MABr	[5][6]
CAS Number	6876-37-5
Chemical Formula	CH₆BrN or CH₃NH₃Br
Molecular Weight	111.97 g/mol
Appearance	White crystalline powder/solid	[2][3]
Melting Point	296 °C (565 °F; 569 K)	[3]
Solubility	Soluble in water. Highly soluble in ethanol (B145695), DMF, and DMSO.	[2][5]
Crystal System	Tetragonal (at room temperature)	[7]
Space Group	P4/nmm	[7]
Lattice Parameters	a = b = 8.58 Å, c = 6.08 Å	[7]

Crystallographic Data

The crystal structure of methylammonium bromide was determined by E. J. Gabe in 1961.[7] At room temperature, it adopts a tetragonal crystal system with the space group P4/nmm. The lattice parameters are a = b = 8.58 Å and c = 6.08 Å.[7] The structure consists of isolated methylammonium cations and bromide anions.

Spectroscopic Properties

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum of the methylammonium cation would be expected to show a signal for the methyl protons and a signal for the ammonium (B1175870) protons. The ¹³C NMR spectrum would show a single resonance for the methyl carbon.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands corresponding to the N-H stretching and bending vibrations of the ammonium group, as well as C-H stretching and bending vibrations of the methyl group.

Experimental Protocols

Synthesis of Methylammonium Bromide

A common and straightforward method for synthesizing methylammonium bromide is the reaction of methylamine with hydrobromic acid.

Materials:

• Methylamine solution (e.g., 40% in water)

• Hydrobromic acid (e.g., 48% in water)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Vacuum oven

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, cool a solution of methylamine in a suitable solvent (e.g., water or methanol) to 0 °C using an ice bath.

• Slowly add a stoichiometric amount of hydrobromic acid to the cooled and stirring methylamine solution. The reaction is exothermic, so slow addition is crucial to maintain the temperature at 0 °C.

• Continue stirring the reaction mixture at 0 °C for approximately 2 hours.

• Remove the solvent from the resulting solution using a rotary evaporator at a temperature of around 60 °C to obtain the crude methylammonium bromide precipitate.

• Wash the precipitate with diethyl ether to remove any unreacted starting materials and organic impurities. This can be done by suspending the solid in diethyl ether, followed by filtration. Repeat this washing step three times.

• Dry the purified white solid in a vacuum oven at 60 °C overnight to remove any residual solvent.

Recrystallization for High Purity

For applications requiring high purity, such as in perovskite device fabrication, recrystallization is recommended.

Materials:

• Crude methylammonium bromide

• Ethanol (or a mixed solvent system like ethanol and dibutyl ether)

• Erlenmeyer flask

• Hot plate

• Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

• Dissolve the crude methylammonium bromide in a minimal amount of hot ethanol (or a suitable mixed solvent) at an elevated temperature (e.g., 60 °C).

• Once fully dissolved, allow the solution to cool down slowly to room temperature.

• For further precipitation, the solution can be cooled to a lower temperature (e.g., -5 to 5 °C).[8]

• Collect the resulting white crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Dry the purified crystals under vacuum.

Applications in Perovskite Synthesis

Methylammonium bromide is a fundamental building block in the synthesis of methylammonium lead bromide (MAPbBr₃) and other mixed-halide or mixed-cation perovskite materials. These materials are of significant interest for their applications in solar cells, LEDs, and photodetectors.

Experimental Workflow: Synthesis of Methylammonium Lead Bromide (MAPbBr₃) Perovskite

The synthesis of MAPbBr₃ typically involves the reaction of methylammonium bromide with a lead (II) halide, such as lead (II) bromide (PbBr₂), in a suitable solvent.

Workflow for MAPbBr₃ Perovskite Thin Film Fabrication.

Logical Relationships and Synthesis Workflow

The synthesis of methylammonium bromide itself is a straightforward acid-base reaction. The logical flow of this process is depicted below.

Logical workflow for the synthesis of Methylammonium Bromide.

Conclusion

Methylammonium bromide, also known as methylamine hydrobromide, is a crucial precursor in the rapidly advancing field of perovskite optoelectronics. Its synthesis is well-established, and its properties have been characterized to enable the fabrication of high-performance devices. This guide provides a comprehensive overview of its fundamental characteristics and practical synthesis protocols to aid researchers and professionals in their scientific endeavors.

References

• 1. catalogimages.wiley.com [catalogimages.wiley.com]
• 2. Methylammonium bromide CAS#: 6876-37-5 [m.chemicalbook.com]
• 3. Methylammonium bromide - Wikipedia [en.wikipedia.org]
• 4. Methylammonium bromide >99.99% | CAS 6876-37-5 [greatcellsolarmaterials.com]
• 5. labsolu.ca [labsolu.ca]
• 6. solaveni.com [solaveni.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Guide: Solubility of Methylamine Hydrobromide in Isopropanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of methylamine (B109427) hydrobromide in isopropanol (B130326), a critical parameter for researchers and professionals in drug development and chemical synthesis. Due to the scarcity of publicly available quantitative data, this document provides a comprehensive overview of the qualitative solubility characteristics of similar compounds, alongside a detailed experimental protocol for the precise determination of methylamine hydrobromide's solubility in isopropanol. The provided methodologies are intended to enable researchers to generate reliable and reproducible solubility data. This guide also includes a visualization of the experimental workflow to facilitate a clear understanding of the process.

Introduction

Methylamine and its salts, including methylamine hydrobromide, are fundamental building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs) and other specialty chemicals. Isopropanol is a widely used solvent in the pharmaceutical industry due to its favorable properties, including its miscibility with water and a wide range of organic solvents, its moderate boiling point, and its relatively low toxicity. A thorough understanding of the solubility of methylamine hydrobromide in isopropanol is therefore essential for process development, purification, and formulation activities.

This document serves as a practical guide for laboratory professionals. It consolidates available qualitative information and presents a robust experimental framework for generating quantitative solubility data, which is crucial for optimizing reaction conditions, crystallization processes, and the development of stable formulations.

Qualitative Solubility of Methylamine Salts in Alcohols

Table 1: Qualitative Solubility of Methylamine Salts in Alcohols

Compound	Solvent	Temperature	Solubility Description	Application Context	Source
Methylamine Hydrochloride	Isopropanol	Boiling	Not highly soluble, but sufficient for recrystallization.	Separation from ammonium (B1175870) chloride.	[1]
Methylamine Hydrochloride	n-Butyl Alcohol	90-100°C	Less soluble than in ethanol; allows for effective separation from ammonium chloride.	Purification of methylamine hydrochloride.	[2]
Methylamine Hydrochloride	Absolute Ethanol	Boiling	Sufficiently soluble for extraction and recrystallization.	Separation from ammonium chloride.	[2]
Methylamine (free base)	Isopropanol	Not Specified	A 9% (approx. 2 mol/L) solution is commercially available.	Reagent solution.	[4]

Experimental Protocol for Determining the Solubility of Methylamine Hydrobromide in Isopropanol

The following protocol outlines a reliable method for determining the solubility of methylamine hydrobromide in isopropanol at various temperatures. This method is adapted from established general procedures for solubility determination of solids in liquids.[5][6]

Materials and Equipment

• Methylamine hydrobromide (high purity)

• Isopropanol (anhydrous, analytical grade)

• Jacketed glass reaction vessel with temperature control (e.g., circulating water bath)

• Calibrated digital thermometer

• Magnetic stirrer and stir bars

• Analytical balance (accurate to ±0.0001 g)

• Syringes with filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Drying oven

• Vacuum filtration apparatus

Procedure

• Preparation of Saturated Solution:

  • Add a known volume of isopropanol to the jacketed glass vessel.

  • Set the circulating bath to the desired temperature and allow the solvent to equilibrate.

  • Begin stirring the isopropanol at a constant rate.

  • Add an excess of methylamine hydrobromide to the isopropanol to ensure that a solid phase remains.

  • Allow the mixture to stir for a sufficient time to reach equilibrium. A minimum of 24 hours is recommended to ensure saturation.

• Sample Withdrawal and Analysis:

  • Once equilibrium is reached, stop the stirring and allow the excess solid to settle for at least 1 hour.

  • Carefully withdraw a known volume of the clear supernatant using a pre-weighed, temperature-equilibrated syringe fitted with a filter.

  • Dispense the filtered solution into a pre-weighed volumetric flask and record the final weight to determine the mass of the solution.

  • Evaporate the isopropanol from the flask using a gentle stream of nitrogen or by placing it in a drying oven at a temperature below the decomposition point of methylamine hydrobromide.

  • Once all the solvent has evaporated, weigh the flask containing the solid residue.

• Data Calculation:

  • Calculate the mass of the dissolved methylamine hydrobromide by subtracting the initial weight of the empty flask from the final weight of the flask with the residue.

  • Calculate the mass of the isopropanol by subtracting the mass of the dissolved methylamine hydrobromide from the total mass of the solution.

  • Express the solubility in grams of solute per 100 grams of solvent.

  • Repeat the procedure at different temperatures to generate a solubility curve.

Safety Precautions

• Methylamine hydrobromide is a chemical irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Isopropanol is flammable. Work in a well-ventilated area, away from ignition sources.

• Consult the Safety Data Sheets (SDS) for both methylamine hydrobromide and isopropanol before commencing any work.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of methylamine hydrobromide in isopropanol.

Caption: Experimental workflow for solubility determination.

Conclusion

References

• 1. Sciencemadness Discussion Board - Methylamine Purification - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Methylamine clean-up , Hive Newbee Forum [chemistry.mdma.ch]
• 4. Methylamine (ca. 9% in Isopropyl Alcohol, ca. 2mol/L) [cymitquimica.com]
• 5. quora.com [quora.com]
• 6. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

Unveiling the Atomic Architecture: A Technical Guide to the Crystal Structure of Methylamine Hydrobromide

For Immediate Release

[City, State] – December 21, 2025 – In a foundational study for materials science and drug development, the crystal structure of methylamine (B109427) hydrobromide (CH₃NH₃Br) provides critical insights into the nature of organic-inorganic salt interactions. This technical guide offers a comprehensive overview of its crystal lattice, drawing from the seminal work in the field and presenting the data in a clear, accessible format for researchers, scientists, and professionals in drug development.

Core Crystallographic Data

The crystal structure of methylamine hydrobromide was first determined by E. J. Gabe in 1961. The compound crystallizes in the tetragonal system, a key finding that dictates many of its physical properties. The crystallographic data are summarized below.

Parameter	Value
Crystal System	Tetragonal
Space Group	P4/nmm
Lattice Parameters
a	5.10 ± 0.01 Å
c	8.83 ± 0.02 Å
Formula Units per Cell (Z)	2

Structural Arrangement

In the methylamine hydrobromide crystal, the methylammonium (B1206745) (CH₃NH₃⁺) cations and bromide (Br⁻) anions are arranged in a specific, repeating three-dimensional pattern. The tetragonal symmetry indicates that the unit cell has a square base with a height that is different from the base length. The space group P4/nmm further defines the symmetry elements present within the unit cell, governing the precise arrangement of the atoms.

Experimental Protocols

The determination of this crystal structure was a meticulous process involving the synthesis of high-purity crystals and their analysis using X-ray diffraction.

Synthesis and Crystallization of Methylamine Hydrobromide

The synthesis of methylamine hydrobromide is achieved through the reaction of methylamine with hydrobromic acid.

An In-depth Technical Guide on the Physical Properties of Methylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylammonium (B1206745) bromide (MABr), an organic halide salt with the chemical formula CH₃NH₃Br, has garnered significant attention as a crucial precursor in the fabrication of perovskite solar cells and other optoelectronic devices.[1][2][3] Its physical properties play a pivotal role in the formation, stability, and performance of these advanced materials. This technical guide provides a comprehensive overview of the core physical properties of methylammonium bromide, including its crystallographic, optical, electronic, and thermal characteristics, supplemented with detailed experimental protocols for its synthesis and characterization.

Core Physical Properties

Methylammonium bromide is a white crystalline solid that is soluble in water and polar organic solvents.[2] Key physical constants are summarized below.

Property	Value
Chemical Formula	CH₃NH₃Br
Molecular Weight	111.97 g/mol [4]
Appearance	White crystals or powder[2]
Melting Point	293-296 °C[5]

Crystallographic Properties

The crystal structure of methylammonium bromide is a fundamental property that influences its behavior in solid-state applications. While often studied as a component of the larger perovskite structure, understanding the crystallography of pure MABr is essential.

Due to a lack of specific crystallographic data for pure methylammonium bromide in the conducted searches, a detailed table of its lattice parameters and space group cannot be provided at this time. Further experimental investigation is required to fully elucidate its crystal structure.

Optical and Electronic Properties

The optical and electronic properties of methylammonium bromide are critical for its application in optoelectronic devices. These properties are primarily investigated through UV-Vis absorption and photoluminescence spectroscopy.

It is important to note that the majority of available research focuses on the optical properties of methylammonium lead bromide (MAPbBr₃) perovskites, where MABr is a component. The band gap of MAPbBr₃ is approximately 2.3 eV, and it exhibits photoluminescence around 529-540 nm.[1] The intrinsic optical and electronic properties of pure methylammonium bromide are not as extensively documented.

Thermal Properties

The thermal stability of methylammonium bromide is a crucial factor in the processing and operational lifetime of perovskite-based devices. Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are key techniques to evaluate its thermal behavior.

TGA has shown that methylammonium bromide evaporates in a single step. When incorporated into a perovskite structure, its decomposition can release methylamine (B109427) (CH₃NH₂) and hydrogen bromide (HBr).[6]

Property	Observation
Thermal Decomposition	Decomposes to release methylamine (CH₃NH₂) and hydrogen bromide (HBr) at elevated temperatures.[6]

Solubility

Methylammonium bromide's solubility in various solvents is a critical parameter for its use in solution-processed fabrication of perovskite films. It is known to be soluble in water and polar organic solvents.

Solvent	Solubility
Water	Soluble[2]
Ethanol (B145695)	Soluble
N,N-Dimethylformamide (DMF)	Soluble
Dimethyl sulfoxide (B87167) (DMSO)	Soluble[7]

Experimental Protocols

Detailed methodologies are essential for the reproducible synthesis and characterization of methylammonium bromide.

Synthesis of High-Purity Methylammonium Bromide

This protocol describes a common method for synthesizing MABr for use in perovskite applications.

Materials:

• Methylamine (CH₃NH₂, 40% in water)

• Hydrobromic acid (HBr, 47% in water)

• Ethanol

• Dibutyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Vacuum oven

Procedure:

• In a round-bottom flask placed in an ice bath, slowly add hydrobromic acid to a stirred solution of methylamine. The reaction is exothermic and should be controlled to prevent overheating.

• Continue stirring the solution in the ice bath for 2 hours to ensure the reaction goes to completion.

• Remove the flask from the ice bath and allow it to warm to room temperature.

• The crude product is obtained by removing the solvent using a rotary evaporator.

• For purification, dissolve the crude product in a minimal amount of hot ethanol.

• Slowly add dibutyl ether to the ethanol solution until a white precipitate begins to form.

• Cool the solution to -5 to 5 °C to promote further crystallization.[5]

• Collect the white crystals by vacuum filtration and wash them with a small amount of cold dibutyl ether.[5]

• Dry the purified methylammonium bromide crystals in a vacuum oven at 80-100 °C.[5]

Characterization Techniques

Single-Crystal X-ray Diffraction (XRD):

• Grow single crystals of MABr from a supersaturated solution (e.g., in ethanol/dibutyl ether).

• Mount a suitable single crystal on a goniometer head.

• Center the crystal in the X-ray beam of a single-crystal diffractometer.

• Collect diffraction data by rotating the crystal and detector.

• Process the diffraction data to determine the unit cell parameters, space group, and atomic coordinates.

UV-Vis Absorption Spectroscopy:

• Prepare a dilute solution of MABr in a suitable UV-transparent solvent (e.g., ethanol).

• Use a UV-Vis spectrophotometer and a quartz cuvette.

• Record a baseline spectrum with the pure solvent.

• Measure the absorption spectrum of the MABr solution over the desired wavelength range (typically 200-800 nm).

Photoluminescence (PL) Spectroscopy:

• Place a crystalline powder sample of MABr in a solid-state sample holder.

• Use a spectrofluorometer equipped with an excitation source (e.g., a xenon lamp or laser).

• Excite the sample at a wavelength shorter than its expected emission.

• Record the emission spectrum over a range of wavelengths longer than the excitation wavelength.

Thermogravimetric Analysis (TGA):

• Place a small, accurately weighed amount of MABr powder into a TGA crucible.

• Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Record the mass of the sample as a function of temperature to determine the onset of decomposition and mass loss profile.

Differential Scanning Calorimetry (DSC):

• Seal a small, accurately weighed amount of MABr powder in a DSC pan.

• Use an empty, sealed pan as a reference.

• Heat the sample and reference pans at a controlled rate (e.g., 10 °C/min).

• Record the differential heat flow between the sample and reference to identify phase transitions (e.g., melting, solid-solid transitions) and their associated enthalpies.

Visualizations

Synthesis and Characterization Workflow

Caption: Workflow for the synthesis and characterization of methylammonium bromide.

Crystal Structure of Methylammonium Bromide

As definitive crystallographic data for pure methylammonium bromide was not available in the conducted searches, a visualization of its crystal structure cannot be accurately generated at this time. The structure consists of the methylammonium cation (CH₃NH₃⁺) and the bromide anion (Br⁻) arranged in a crystal lattice.

Caption: Conceptual representation of the constituent ions of methylammonium bromide.

References

• 1. lookchem.com [lookchem.com]
• 2. Methylammonium bromide - Wikipedia [en.wikipedia.org]
• 3. Methylammonium bromide 6876-37-5 [sigmaaldrich.com]
• 4. Methylamine hydrobromide | CH6BrN | CID 3014526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 6. Photodecomposition and thermal decomposition in methylammonium halide lead perovskites and inferred design principles to increase photovoltaic device ... - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/C8TA03501F [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]

Methylamine Hydrobromide: A Technical Safety Guide for Laboratory Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological properties of Methylamine (B109427) Hydrobromide (CH₃NH₃Br). It is intended for researchers, scientists, and drug development professionals who handle this compound in a laboratory setting. The information is compiled from various safety data sheets and chemical databases to ensure a thorough understanding of the associated hazards and mitigation strategies.

Chemical Identification and Physical Properties

Methylamine hydrobromide, also known as methylammonium (B1206745) bromide or MABr, is the salt derived from methylamine and hydrobromic acid.[1] It is a white, crystalline, water-soluble solid.[1][2] Due to its hygroscopic nature and sensitivity to moisture, air, and light, specific storage conditions are required.[3]

Table 1: Physical and Chemical Properties of Methylamine Hydrobromide

Property	Value	Source(s)
IUPAC Name	Methylazanium bromide	[1][4]
Synonyms	Methylammonium Bromide, Methanaminium bromide	[1][5]
CAS Number	6876-37-5	[3][4][5]
EC Number	229-981-5	[1][5]
Molecular Formula	CH₅N·HBr or CH₆BrN	[4][5][6]
Molecular Weight	111.97 g/mol	[4]
Appearance	White to almost white powder or crystals	[6]
Melting Point	250 °C[3][7] - 296 °C[1]
Solubility	Soluble in water	[1][3]
Stability	Stable under standard ambient conditions. Sensitive to moisture, air, and light.

Hazard Identification and Toxicology

Methylamine hydrobromide is classified as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Statement	Source(s)
Hazard	H302	Harmful if swallowed.	[3]
H315	Causes skin irritation.	[5][6]
H319	Causes serious eye irritation.	[5][6]
H335	May cause respiratory irritation.	[3]
Precautionary	P261	Avoid breathing dust.	[3]
P264	Wash skin thoroughly after handling.	[5][6]
P270	Do not eat, drink or smoke when using this product.
P280	Wear protective gloves/eye protection/face protection.	[5][6]
P301+P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.	[5][6]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[5][6]
P501	Dispose of contents/container to an approved waste disposal plant.

Toxicological Summary: While specific LD50 data for methylamine hydrobromide is not readily available in the provided search results, the hazard statements indicate that it is harmful if ingested and causes significant irritation to the skin, eyes, and respiratory tract. The chemical, physical, and toxicological properties have not been thoroughly investigated. No components of this product at levels greater than or equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC, NTP, or OSHA.[8]

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling methylamine hydrobromide. The following procedures outline the best practices for its use in a laboratory setting.

3.1 Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation : Always handle methylamine hydrobromide in a well-ventilated area. Use of a chemical fume hood is required to minimize inhalation of dust.[9]

• Eye Protection : Wear chemical safety goggles or a face shield.[5]

• Skin Protection : Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). A lab coat or other protective clothing is necessary to prevent skin contact.[5][9]

• Respiratory Protection : If dust is generated and engineering controls are insufficient, use a full-face respirator with an appropriate particulate filter.[9]

Table 3: Recommended Personal Protective Equipment

Protection Type	Specification
Eye/Face	Safety glasses with side-shields or chemical goggles.
Skin	Chemical-resistant gloves, lab coat.
Respiratory	Particulate respirator if dust generation is unavoidable.

3.2 General Handling Protocol

• Preparation : Before handling, ensure all necessary PPE is worn correctly. Clear the workspace of any incompatible materials.

• Dispensing : Avoid generating dust when weighing or transferring the solid. Use non-sparking tools.[9]

• Procedure : Handle and store under an inert gas like argon due to sensitivity to air and moisture.[3] Keep the container tightly closed when not in use.

• Post-Handling : Wash hands and face thoroughly after handling.[5][6] Decontaminate all surfaces and equipment.

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] The product is sensitive to moisture, air, and light.

3.3 Spill and Waste Disposal Protocol

• Minor Spills :

  • Evacuate non-essential personnel.

  • Wearing full PPE, carefully sweep or scoop up the dry material, avoiding dust generation.

  • Collect the material in a suitable, labeled container for disposal.

  • Clean the spill area thoroughly.

• Waste Disposal :

  • Dispose of waste material in accordance with local, state, and federal regulations.

  • Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Emergency and First Aid Procedures

Immediate action is critical in the event of an exposure.

Table 4: First Aid Measures

Exposure Route	First Aid Procedure	Source(s)
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.	[9]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, get medical advice.	[5][9]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek immediate medical attention.	[5][9]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.	[9]

Visualized Safety Workflows

The following diagrams illustrate the logical flow for safely handling methylamine hydrobromide.

Caption: Logical workflow for risk mitigation when handling methylamine hydrobromide.

Caption: Standard laboratory workflow for methylamine hydrobromide from receipt to disposal.

References

• 1. Methylammonium bromide - Wikipedia [en.wikipedia.org]
• 2. Page loading... [guidechem.com]
• 3. labsolu.ca [labsolu.ca]
• 4. Methylamine hydrobromide | CH6BrN | CID 3014526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Methylamine Hydrobromide (Low water content), 5G | Labscoop [labscoop.com]
• 7. materials.alfachemic.com [materials.alfachemic.com]
• 8. Methylammonium bromide - Safety Data Sheet [chemicalbook.com]
• 9. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for Methylamine Hydrobromide in Perovskite Solar Cell Fabrication

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Methylamine (B109427) hydrobromide (MABr) has emerged as a critical component in the fabrication of high-performance and stable perovskite solar cells (PSCs). Its application ranges from being a primary precursor in methylammonium (B1206745) lead bromide (MAPbBr₃) perovskites to its use as a surface passivating agent for mixed-halide perovskite systems. This document provides detailed application notes and experimental protocols for the utilization of MABr in perovskite solar cell fabrication, summarizing key performance data and outlining methodologies for synthesis and device assembly.

Methylamine hydrobromide is frequently used to improve the quality of the perovskite film, which can lead to more stable solar cells.[1] It serves to passivate defects, thereby reducing non-radiative recombination pathways and enhancing the overall device performance.[2][3] Studies have shown that MABr treatment can significantly improve the open-circuit voltage (Voc) and power conversion efficiency (PCE) of PSCs. Furthermore, the incorporation of bromide through MABr can enhance the moisture stability of the perovskite films.[4]

Quantitative Data Summary

The following tables summarize the performance of perovskite solar cells incorporating methylamine hydrobromide, as reported in various studies.

Table 1: Performance of MABr-Treated Perovskite Solar Cells

Perovskite Composition	MABr Treatment Type	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (Voc)	Short-Circuit Current Density (Jsc)	Fill Factor (FF)	Reference
FA0.83Cs0.17Pb(I0.8Br0.2)3	Surface Passivation	18.6%	1.235 V	Not Specified	Not Specified
CH₃NH₃PbBr₃	Methylamine Gas Post-Treatment	9.2%	1.54 V	Not Specified	Not Specified	[2][3]
CH₃NH₃PbBr₃ (Semitransparent)	Methylamine Gas Post-Treatment	7.6%	Not Specified	Not Specified	Not Specified	[2]
MAPbBr₃	MABr:PbBr₂ Molar Ratio 1:1	6.96%	1.33 V	6.55 mA·cm⁻²	79.87%	[5]
MAPbBr₃	Optimized Anti-Solvent Dripping	7.58%	1.30 V	7.32 mA·cm⁻²	79.87%	[5]
CH₃NH₃PbBr₃	Vapor-Assisted Deposition	8.7%	1.45 V	9.75 mA/cm²	61.5%	[6]

Table 2: Stability of MABr-Treated Perovskite Solar Cells

Perovskite Composition	MABr Treatment	Stability Test Condition	Stability Results	Reference
FA0.83Cs0.17Pb(I0.8Br0.2)3	Surface Passivation	Ambient atmosphere (RH≈70%) for 300 hours	Maintained 50% of initial efficiency
Reference Device (No MABr)	None	Ambient atmosphere (RH≈70%) for 100 hours	Maintained 30% of initial efficiency

Experimental Protocols

Protocol 1: Synthesis of Methylamine Hydrobromide (MABr)

This protocol describes the synthesis of MABr from methylamine and hydrobromic acid.[7][8][9]

Materials:

• Methylamine solution (CH₃NH₂)

• Hydrobromic acid (HBr)

• Diethyl ether

• Ethanol (B145695)

• Round bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

Procedure:

• In a round bottom flask equipped with a magnetic stir bar, cool a solution of methylamine in ethanol to 0°C using an ice bath.

• Slowly add hydrobromic acid dropwise to the methylamine solution while stirring continuously. The reaction should be maintained at 0°C for approximately 2 hours.[8]

• After the reaction is complete, remove the flask from the ice bath.

• Evaporate the solvent using a rotary evaporator at 60°C for 45 minutes to obtain a white powder.[8]

• Wash the resulting white powder crystals three times with diethyl ether.[8]

• Dry the purified MABr powder overnight in a vacuum oven at 60°C.[8]

• Store the synthesized MABr in a desiccator in the dark at room temperature to minimize decomposition.[10]

Protocol 2: Fabrication of MAPbBr₃ Perovskite Solar Cells via One-Step Spin Coating

This protocol details the fabrication of a planar perovskite solar cell using a MAPbBr₃ precursor solution.

Materials:

• FTO-coated glass substrates

• Zinc powder and Hydrochloric acid (HCl) for etching

• Detergent, deionized water, acetone, isopropanol (B130326) for cleaning

• Compact TiO₂ (c-TiO₂) precursor solution

• Methylammonium bromide (MABr)

• Lead (II) bromide (PbBr₂)

• N,N-Dimethylformamide (DMF)

• Dimethyl sulfoxide (B87167) (DMSO)

• Chlorobenzene (B131634) (CB) as anti-solvent

• Spiro-OMeTAD solution (hole transport layer)

• Gold or Silver (for top electrode)

Device Architecture: FTO / c-TiO₂ / MAPbBr₃ / Spiro-OMeTAD / Au

Procedure:

• Substrate Preparation:

  • Pattern the FTO-coated glass substrate using zinc powder and HCl.

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, for 20 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact TiO₂ layer onto the FTO substrate via spin coating. A typical recipe is a multi-step spin program (e.g., 700 rpm for 8s, 1000 rpm for 10s, and 2000 rpm for 40s).[5]

  • Dry the substrates on a hotplate at 125°C for 5 minutes.

  • Anneal the substrates at 450°C for 60 minutes and allow them to cool to room temperature.[5]

• Perovskite Precursor Solution Preparation:

  • Prepare the MAPbBr₃ precursor solution by dissolving MABr and PbBr₂ in a molar ratio of 1:1 in a solvent mixture of DMF and DMSO (e.g., 4:1 v/v).[5] The solution should be stirred until the precursors are fully dissolved.

• Perovskite Film Deposition:

  • Transfer the substrates and precursor solution into a nitrogen-filled glovebox.

  • Deposit the MAPbBr₃ precursor solution onto the TiO₂ layer using a one-step spin-coating method (e.g., 4000 rpm for 30s).[5]

  • During the spin coating, drip an anti-solvent such as chlorobenzene (CB) onto the rotating substrate. The timing of the anti-solvent drip is crucial and should be optimized (e.g., after 7-10 seconds of spinning).[5][11]

  • Anneal the perovskite film on a hotplate at a specified temperature (e.g., 110°C for 5 minutes) to promote crystallization.[8]

• Hole Transport Layer (HTL) Deposition:

  • Prepare the Spiro-OMeTAD solution with additives (e.g., Li-TFSI, tBP).

  • Deposit the HTL onto the perovskite layer via spin coating (e.g., 4000 rpm for 30s).

• Top Electrode Deposition:

  • Complete the device by thermally evaporating a metal top electrode (e.g., 80 nm of gold or silver) under high vacuum.

Visualizations

Diagram 1: Synthesis of Methylamine Hydrobromide

Caption: Workflow for the synthesis of methylamine hydrobromide (MABr).

Diagram 2: Perovskite Solar Cell Fabrication Workflow (One-Step Spin Coating)

Caption: Experimental workflow for fabricating a perovskite solar cell.

Diagram 3: Role of MABr in Perovskite Solar Cells

Caption: The multifaceted role of MABr in enhancing PSC performance.

References

• 1. renewablesnow.com [renewablesnow.com]
• 2. Methylamine Gas Treatment Affords Improving Semitransparency, Efficiency, and Stability of CH3NH3PbBr3-Based Perovskite Solar Cells [infoscience.epfl.ch]
• 3. researchgate.net [researchgate.net]
• 4. The impact of moisture on the stability and degradation of perovskites in solar cells - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00828B [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. gcs.itb.ac.id [gcs.itb.ac.id]
• 8. periodicals.karazin.ua [periodicals.karazin.ua]
• 9. A Stepwise Synthesis of Methylammonium Lead Bromide (MAPbBr3) Perovskite Using Lead Acetate Trihydrate as a Precursor | ITB Graduate School Conference [gcs.itb.ac.id]
• 10. Video: Low Pressure Vapor-assisted Solution Process for Tunable Band Gap Pinhole-free Methylammonium Lead Halide Perovskite Films [jove.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Spin Coating of Methylammonium Lead Bromide (MAPbBr3) Perovskite Thin Films

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylammonium (B1206745) lead bromide (MAPbBr3) is a halide perovskite material that has garnered significant interest for its promising optoelectronic properties. These properties make it a suitable candidate for applications in solar cells, light-emitting diodes (LEDs), and photodetectors. The quality of the MAPbBr3 thin film is paramount to the performance of these devices. Spin coating is a widely used solution-based technique for the deposition of uniform, high-quality perovskite films in a laboratory setting. This document provides detailed protocols and application notes for the fabrication of MAPbBr3 thin films via the spin coating method, covering substrate preparation, precursor solution synthesis, the spin coating process, and post-deposition annealing.

Data Presentation

Table 1: Precursor Solution Formulations for MAPbBr3

Precursor Salts	Molar Ratio (MABr:PbBr2)	Solvent	Concentration	Additives (vol %)	Source
MABr, PbBr2	1:1	DMF	1 M	None	[1][2]
MABr, PbBr2	1:1	DMF	0.5 M	None	[3]
MABr, PbBr2	1:1	DMF	5 wt%	Benzophenone (3-6 wt%)	[4]
MABr, PbBr2	Stoichiometric	DMF	-	N-cyclohexyl-2-pyrrolidone (CHP), Dimethyl sulfoxide (B87167) (DMSO), 4-tert-butylpyridine (B128874) (TBP) (5 vol %)	[1][2]

MABr: Methylammonium Bromide; PbBr2: Lead(II) Bromide; DMF: N,N-Dimethylformamide

Table 2: Substrate Cleaning Protocols

Step	Reagent/Method	Duration	Notes	Source
1	Deionized Water	15 min (sonication)	Initial rinse	[5]
2	Acetone	10-15 min (sonication)	Removes organic residues	[5][6][7]
3	Ethanol	10-15 min (sonication)	Removes organic residues	[5][6]
4	Isopropanol (B130326)	10-15 min (sonication)	Final cleaning and drying agent	[5][6][7]
5	Nitrogen Gas	-	Drying	[6]
6	UV-Ozone or Oxygen Plasma	10-15 min	Increases wettability	[6][7]

Table 3: Spin Coating Parameters for MAPbBr3 Thin Films

Spin Speed (rpm)	Duration (s)	Ramp Rate (rpm/s)	Anti-solvent	Annealing Temperature (°C)	Source
600-5000	-	-	Not specified	Not specified	[1][2]
1000	-	-	Not specified	Not specified	[1]
5000	60	-	Not specified	145	[4]
1000 and 5000	10 and 20	-	Toluene (B28343)	100	[8]
6500	30	4000	Not specified	80	[7]
4000	20	-	Isopropanol (MAI solution)	100	[7]

Table 4: Annealing Parameters for MAPbBr3 Thin Films

Temperature (°C)	Duration (min)	Atmosphere	Notes	Source
100	60	Air	Investigated for phase formation	[9]
145	15	N2 Glove Box	For PeLEDs	[4]
100	10	Not specified	For mixed halide perovskites	[8]
80	30	Not specified	For lead iodide based films	[7]
100	45	Not specified	For perovskite films	[7]
75-175	10	Not specified	Study on mixed perovskite films	[10]

Experimental Protocols

Substrate Cleaning

A thorough cleaning of the substrate is crucial for the deposition of a uniform and well-adhered perovskite film. The following is a typical cleaning procedure for FTO-coated glass substrates:

• Sequentially sonicate the substrates in baths of deionized water, acetone, and isopropanol for 15 minutes each.[5]

• After sonication, thoroughly rinse the substrates with deionized water.

• Dry the substrates using a stream of nitrogen gas.[6]

• For enhanced cleaning and to increase the surface wettability, treat the substrates with UV-ozone or oxygen plasma for 10-15 minutes prior to spin coating.[6][7]

Precursor Solution Preparation

The preparation of a stable and clear precursor solution is a critical step.

• Standard 1 M MAPbBr3 Solution:

  • Dissolve equimolar amounts of methylammonium bromide (MABr) and lead(II) bromide (PbBr2) in N,N-dimethylformamide (DMF) to achieve a 1 M concentration.[1][2] For example, to prepare 1 mL of solution, dissolve 112.0 mg of MABr and 367.0 mg of PbBr2 in 1 mL of DMF.

  • Stir the solution at room temperature for several hours or overnight in an inert atmosphere (e.g., a nitrogen-filled glovebox) until the precursors are fully dissolved.

  • Before use, filter the solution through a 0.2 µm PTFE syringe filter to remove any undissolved particles.[3]

Spin Coating Process

The spin coating process should be carried out in a controlled environment, typically a nitrogen-filled glovebox, to minimize exposure to moisture and oxygen.

• Place the cleaned substrate onto the chuck of the spin coater and ensure it is centered.

• Dispense a sufficient amount of the MAPbBr3 precursor solution (e.g., 20-100 µL) onto the center of the substrate to cover the entire surface.[1][2]

• Start the spin coating program. A two-step program is often employed:

  • Step 1 (Spreading): A low speed of 1000 rpm for 10 seconds to allow the solution to spread evenly across the substrate.

  • Step 2 (Thinning): A higher speed of 4000-6000 rpm for 20-30 seconds to achieve the desired film thickness.[7]

• Anti-solvent Dripping (Optional but Recommended): During the second, high-speed step, an anti-solvent such as toluene or chlorobenzene (B131634) can be dripped onto the spinning substrate.[8] This induces rapid supersaturation and facilitates the formation of a uniform and dense perovskite film. The timing of the anti-solvent drop is critical and needs to be optimized.

Annealing

After spin coating, the film is typically annealed to remove residual solvent and improve crystallinity.

• Carefully transfer the substrate with the wet perovskite film onto a preheated hotplate.

• Anneal the film at a specific temperature for a set duration. A common annealing temperature for MAPbBr3 is 100°C for 10-60 minutes.[8][9] The optimal annealing temperature and time can vary depending on the desired film properties and subsequent device architecture.

• After annealing, allow the substrate to cool down to room temperature before proceeding with further characterization or device fabrication steps.

Mandatory Visualization

Caption: Experimental workflow for MAPbBr3 thin film fabrication.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Single Crystal Growth of Hybrid Lead Bromide Perovskites Using a Spin-Coating Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for the synthesis of perovskite nanocrystal thin films via in situ crystallization method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Preparation and Characteristics of MAPbBr3 Perovskite Quantum Dots on NiOx Film and Application for High Transparent Solar Cells [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the Preparation of Methylamine Hydrobromide (MABr) Solution for Perovskite Synthesis

Affiliation: Google Research

Abstract

This document provides detailed application notes and protocols for the preparation of methylamine (B109427) hydrobromide (CH₃NH₃Br or MABr) solutions, a critical precursor for the synthesis of methylammonium (B1206745) lead bromide (MAPbBr₃) perovskites. The protocols outlined below are intended for researchers, scientists, and professionals in the fields of materials science, chemistry, and drug development. This guide covers the synthesis of MABr from methylamine and hydrobromic acid, followed by the preparation of precursor solutions for perovskite film fabrication. Safety precautions, materials, and equipment are also detailed.

Introduction

Methylammonium lead halide perovskites have emerged as highly promising materials for optoelectronic applications, including solar cells and light-emitting diodes (LEDs).[1] The quality of the perovskite film is highly dependent on the purity and concentration of the precursor solutions. Methylamine hydrobromide (MABr) is a key organic halide precursor in the synthesis of MAPbBr₃ perovskites.[1][2]

The synthesis of MABr involves the acid-base reaction between methylamine (CH₃NH₂) and hydrobromic acid (HBr).[1][3] The resulting salt is then dissolved in a suitable solvent to create a precursor solution for perovskite synthesis. This document provides a standardized protocol for these procedures to ensure reproducibility in research and development settings.

Materials and Equipment

Chemicals

• Methylamine solution (CH₃NH₂, 40% in aqueous solution)

• Hydrobromic acid (HBr, 47-48% in aqueous solution)

• Diethyl ether

• Dimethylformamide (DMF, anhydrous)

• Dimethyl sulfoxide (B87167) (DMSO, anhydrous)

• Ethanol (EtOH, anhydrous)

• Distilled water

• Ice

Equipment

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Rotary evaporator

• Vacuum oven

• Beakers and graduated cylinders

• Schlenk line or glovebox (for handling anhydrous solvents)

• Standard laboratory glassware

• Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Experimental Protocols

Synthesis of Methylammonium Bromide (MABr) Powder

This protocol describes the synthesis of solid MABr from methylamine and hydrobromic acid.

• Reaction Setup: Place a round-bottom flask equipped with a magnetic stir bar in an ice bath on a magnetic stirrer.

• Reactant Addition:

  • Carefully add a specific volume of methylamine solution (40% in water) to the flask.

  • Slowly add a stoichiometric amount of hydrobromic acid (47-48%) dropwise using a dropping funnel while stirring vigorously. A 1:1 molar ratio of HBr to CH₃NH₂ is typically used.[4] Due to the volatility of methylamine, it is advisable to keep the reaction vessel sealed and maintain a low temperature (0°C).[1]

• Reaction: Continue stirring the solution in the ice bath for a period of 2 hours to ensure the reaction goes to completion.[4][5]

• Solvent Removal: Remove the solvent by rotary evaporation at approximately 60°C.[5]

• Purification:

  • The resulting white powder is MABr.[5]

  • To purify the product, wash the powder three times with diethyl ether.[5]

• Drying: Dry the purified MABr powder overnight in a vacuum oven at 60°C to remove any residual solvent.[5]

• Storage: Store the dried MABr powder in a desiccator or a glovebox to prevent moisture absorption.

Preparation of MABr Perovskite Precursor Solution

This protocol outlines the preparation of a MABr solution in a suitable solvent for use in perovskite synthesis.

• Solvent Selection: Choose an appropriate anhydrous solvent. MABr is highly soluble in DMF, DMSO, and ethanol.[6] The choice of solvent can influence the crystallization process of the perovskite film.

• Solution Preparation:

  • In a glovebox or under an inert atmosphere, weigh the desired amount of the synthesized MABr powder.

  • Dissolve the MABr in the chosen anhydrous solvent (e.g., DMF) to achieve the desired concentration. For example, to prepare a 0.5 M solution, dissolve 0.112 g of MABr in 2 mL of DMF.[7]

  • Stir the solution for approximately 20 minutes to ensure complete dissolution.[7]

• Storage: Store the prepared MABr solution in a sealed vial in a dark and dry environment, preferably inside a glovebox, to maintain its stability.

Data Presentation

The following table summarizes the quantitative data for the preparation of MABr and its precursor solution.

Parameter	Value	Reference(s)
MABr Synthesis
Reactant Molar Ratio	1:1 (HBr : CH₃NH₂)	[4]
Reaction Temperature	0 °C	[1][5]
Reaction Time	2 hours	[4][5]
Rotary Evaporation Temp.	60 °C	[5]
Vacuum Oven Temp.	60 °C	[5]
MABr Precursor Solution
Example Concentration	0.5 M	[7]
MABr Mass (for 0.5 M)	0.112 g	[7]
Solvent Volume (for 0.5 M)	2 mL	[7]
Dissolution Time	20 minutes	[7]
Common Solvents	DMF, DMSO, EtOH, Water	[6]

Workflow and Pathway Visualization

The following diagrams illustrate the experimental workflow for the synthesis of MABr and the preparation of the perovskite precursor solution.

Caption: Workflow for the synthesis of methylamine hydrobromide (MABr) powder.

Caption: Workflow for the preparation of MABr perovskite precursor solution.

Safety Precautions

• Handling of Reagents: Methylamine is a volatile and flammable compound with a strong odor.[1] Hydrobromic acid is highly corrosive. Both should be handled in a well-ventilated fume hood while wearing appropriate PPE, including safety goggles, a lab coat, and acid-resistant gloves.

• Reaction Conditions: The reaction between methylamine and hydrobromic acid is exothermic. Slow, dropwise addition of the acid and cooling in an ice bath are crucial to control the reaction temperature and prevent the excessive release of methylamine fumes.[1]

• Solvent Handling: Anhydrous solvents like DMF and DMSO are hygroscopic and should be handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent contamination with water, which can be detrimental to perovskite film quality.

By following these detailed protocols and safety guidelines, researchers can reliably prepare high-quality methylamine hydrobromide solutions for the synthesis of perovskite materials, leading to more consistent and reproducible experimental results.

References

• 1. gcs.itb.ac.id [gcs.itb.ac.id]
• 2. A Stepwise Synthesis of Methylammonium Lead Bromide (MAPbBr3) Perovskite Using Lead Acetate Trihydrate as a Precursor | ITB Graduate School Conference [gcs.itb.ac.id]
• 3. Methylamine - Sciencemadness Wiki [sciencemadness.org]
• 4. CN104141166A - Preparing method for methylamine bromide lead crystals of large-size perovskite structure - Google Patents [patents.google.com]
• 5. periodicals.karazin.ua [periodicals.karazin.ua]
• 6. Methylamine Hydrobromide-Hanyao(Hangzhou)Advanced Materials Technology Co.,Ltd. [hanyaomaterial.com]
• 7. Protocol for the synthesis of perovskite nanocrystal thin films via in situ crystallization method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chemical Vapor Deposition of Methylammonium Lead Bromide (MAPbBr₃)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylammonium lead bromide (MAPbBr₃) is a perovskite material with promising applications in optoelectronic devices such as solar cells and light-emitting diodes (LEDs). Chemical Vapor Deposition (CVD) is a versatile technique for fabricating high-quality, uniform thin films of MAPbBr₃, offering advantages over solution-based methods, including better thickness control, conformal coverage, and suitability for large-area device fabrication. These application notes provide detailed protocols for the synthesis of MAPbBr₃ thin films using various CVD-based methods.

Deposition Methodologies

Three primary CVD-based methodologies for the deposition of MAPbBr₃ are detailed below:

• Two-Step/Two-Source Chemical Vapor Deposition: This method involves the sequential deposition of the inorganic precursor (lead bromide, PbBr₂) followed by its conversion to the perovskite phase in the presence of the organic precursor vapor (methylammonium bromide, MABr).

• Co-evaporation Chemical Vapor Deposition: This technique involves the simultaneous evaporation of both PbBr₂ and MABr from separate sources onto a substrate.

• Vapor-Assisted Deposition: This hybrid method combines a solution-based deposition of PbBr₂ with a subsequent vapor-phase reaction with MABr.

Two-Step/Two-Source Chemical Vapor Deposition Protocol

This method provides excellent control over the film morphology and composition by separating the deposition of the inorganic and organic components.

Experimental Workflow

Figure 1: Two-Step CVD Workflow.

Detailed Protocol

Materials:

• Lead (II) Bromide (PbBr₂) powder (99.999% purity)

• Methylammonium Bromide (MABr) powder (>99% purity)

• Substrates (e.g., FTO-coated glass, silicon wafers)

• Solvents for cleaning (e.g., Deionized water, Isopropanol (B130326), Acetone)

Equipment:

• Dual-zone tube furnace CVD system

• Thermal evaporator (for initial PbBr₂ deposition)

• Vacuum pump

• Substrate holders

Procedure:

• Substrate Preparation:

  • Clean substrates by sequential sonication in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates using a nitrogen gas stream.

• Step 1: Lead Bromide (PbBr₂) Deposition:

  • Deposit a thin film of PbBr₂ onto the cleaned substrates using a thermal evaporator. The thickness of this layer will influence the final MAPbBr₃ film thickness. A typical starting thickness for the PbBr₂ layer is 100 nm.[1]

• Step 2: Conversion to Methylammonium Lead Bromide (MAPbBr₃):

  • Place the PbBr₂-coated substrates in the downstream zone of the dual-zone CVD furnace.

  • Load MABr powder into a quartz boat and place it in the upstream zone of the furnace.

  • Evacuate the furnace to a base pressure of ~10⁻³ Torr.

  • Heat the MABr source. While a specific sublimation temperature is not always provided, it is typically ramped to a point where sufficient vapor pressure is achieved to facilitate the reaction.

  • Heat the substrate zone to a temperature between 70°C and 120°C.[2] The substrate temperature is a critical parameter for controlling grain size and surface roughness.[2]

  • Introduce a carrier gas (e.g., Argon) at a controlled flow rate.

  • The conversion process is allowed to proceed for a set duration, typically ranging from 30 minutes to 2 hours.

  • After the conversion, the furnace is cooled down to room temperature under vacuum or an inert atmosphere.

Data Presentation

Parameter	Value	Resulting Film Property	Reference
PbBr₂ Thickness	100 nm	Precursor layer for conversion	[1]
Substrate Temperature	70 °C	Smaller grain size	[2]
90 °C	Smooth film with complete surface coverage	[2]
120 °C	Larger grain size (up to 300 nm)	[2]
MABr Thickness	300 nm	Average grain size of 150 nm	[1]
500 nm	Average grain size of 320 nm	[1]

Co-evaporation Chemical Vapor Deposition Protocol

This method allows for the direct deposition of the MAPbBr₃ film in a single step, which can be advantageous for process simplicity.

Experimental Workflow

References

• 1. Frontiers | Characterization of Thin MAPb(I1–xBrx)3 Alloy Halide Perovskite Films Prepared by Sequential Physical Vapor Deposition [frontiersin.org]
• 2. iris.cnr.it [iris.cnr.it]

Application Notes and Protocols: Methylamine Hydrobromide for Green Light-Emitting Diodes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organic-inorganic hybrid perovskites, particularly methylammonium (B1206745) lead bromide (MAPbBr₃), have emerged as highly promising materials for next-generation light-emitting diodes (LEDs) due to their exceptional optoelectronic properties. These properties include high color purity, tunable bandgaps, and high photoluminescence quantum yields (PLQY).[1][2][3] Methylamine (B109427) hydrobromide (MABr), as a precursor for the methylammonium cation, is a critical component in the synthesis of these perovskites. This document provides detailed application notes and experimental protocols for the synthesis of MAPbBr₃ nanocrystals, the fabrication of green perovskite LEDs (PeLEDs), and the characterization of these devices. Furthermore, it explores potential applications relevant to drug development, such as in specialized light sources for phototherapy and bio-imaging.

Data Presentation: Performance of Green PeLEDs Utilizing Methylammonium Bromide

The following table summarizes key performance metrics of green light-emitting diodes based on methylammonium lead bromide and related perovskite materials reported in the literature. This allows for a clear comparison of device efficiencies.

Emitting Material	External Quantum Efficiency (EQE) (%)	Maximum Luminance (cd/m²)	Current Efficiency (cd/A)	Photoluminescence Quantum Yield (PLQY) (%)	Reference(s)
MAPbBr₃ Nanocrystals	7.8	1.59 x 10⁴	23.7	99 ± 0.7	[1][4]
MAPbBr₃ (Nanograin Pinning)	8.53	>100	42.9	36	[5]
MAPbBr₃ (CVD)	~0.016	560	-	-	[3]
CsPbBr₃ QDs	5.7	46,000	19.9	up to 90	[6]
PVP Modified PeLED	24.2	-	-	-	[7]
FAPbBr₃	16.3 - 17.1	-	-	-	[8]

Experimental Protocols

Protocol 1: Synthesis of Methylammonium Bromide (MABr)

This protocol outlines the synthesis of the methylammonium bromide precursor salt.

Materials:

• Methylamine solution (CH₃NH₂, 40% in H₂O)

• Hydrobromic acid (HBr, 47-48%)

• Ethanol (B145695)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• In a round-bottom flask placed in an ice bath, slowly add hydrobromic acid to an excess of methylamine solution with vigorous stirring.[9] A 1:1 molar ratio of HBr to CH₃NH₂ is targeted.[9]

• Continue stirring the solution in the ice bath for approximately 2 hours to ensure the reaction goes to completion.[10]

• Remove the flask from the ice bath and allow it to warm to room temperature.

• The resulting solution is concentrated using a rotary evaporator to remove the solvent and excess reactants, yielding a white crystalline powder.

• The crude MABr is purified by recrystallization from ethanol by the addition of diethyl ether.

• The purified MABr crystals are collected by filtration, washed with diethyl ether, and dried under vacuum.

• Store the final product in a desiccator to prevent moisture absorption.[11]

Protocol 2: Ligand-Assisted Reprecipitation (LARP) Synthesis of MAPbBr₃ Nanocrystals

This protocol describes a widely used method for synthesizing highly luminescent perovskite nanocrystals.[8][12]

Materials:

• Methylammonium bromide (MABr, synthesized as per Protocol 1)

• Lead(II) bromide (PbBr₂, 99.99%)[12]

• N,N-Dimethylformamide (DMF, anhydrous)[13]

• Toluene (B28343) (anhydrous)[11]

• Oleic acid (OAc)[13]

• Oleylamine (B85491) (OAm)[13]

• Glass vials

• Syringes and needles

• Magnetic stirrer and stir bar

• Centrifuge

Procedure:

• Precursor Solution Preparation: In a glass vial, dissolve MABr and PbBr₂ in DMF. A typical molar ratio is 1:1.[11] Add oleic acid and oleylamine as capping ligands to the precursor solution.[13] The solution should be stirred until all solids are completely dissolved, resulting in a clear solution.[8]

• Reprecipitation: In a separate vial, place a specific volume of toluene, which acts as the anti-solvent.[11]

• Rapidly inject a small volume of the prepared precursor solution into the vigorously stirring toluene.[13] The immediate formation of a green-colored colloidal solution indicates the synthesis of MAPbBr₃ nanocrystals.[13]

• Purification: The synthesized nanocrystal solution is centrifuged at high speed (e.g., 6000-8000 rpm) for 5-10 minutes.[13]

• Discard the supernatant and re-disperse the precipitate in a minimal amount of a suitable solvent like toluene for storage and subsequent use.

Protocol 3: Fabrication of a Green Perovskite LED (PeLED)

This protocol details the layer-by-layer fabrication of a PeLED device using spin-coating.

Materials:

• Indium tin oxide (ITO)-coated glass substrates

• PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) solution

• MAPbBr₃ nanocrystal solution (synthesized as per Protocol 2)

• Electron transport layer material (e.g., TPBi - 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene)

• Metal for cathode (e.g., LiF/Al)

• Spin coater

• Thermal evaporator

• Glovebox (optional, but recommended for higher stability)

Procedure:

• Substrate Cleaning: Clean the ITO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.[14] Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes to improve the surface wettability.[6]

• Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrate. A typical spin-coating program is 3000-4000 rpm for 30-60 seconds.[14] Anneal the substrate at 120-150°C for 10-15 minutes to remove residual solvent.

• Emissive Layer (EML) Deposition: Transfer the substrate to a nitrogen-filled glovebox. Spin-coat the MAPbBr₃ nanocrystal solution onto the PEDOT:PSS layer. The spin-coating speed and time should be optimized to achieve a uniform film.

• Electron Transport Layer (ETL) Deposition: Deposit the electron transport layer (e.g., TPBi) via thermal evaporation in a high-vacuum chamber.

• Cathode Deposition: Subsequently, deposit the cathode, typically a bilayer of a low work function metal like LiF followed by a thicker layer of aluminum (Al), through thermal evaporation.

• Encapsulation: For improved device stability, encapsulate the fabricated device using a UV-curable epoxy and a glass coverslip.

Mandatory Visualizations

Caption: Experimental workflow from precursor synthesis to device characterization.

Caption: Ligand-Assisted Reprecipitation (LARP) synthesis of MAPbBr₃ nanocrystals.

Caption: Schematic of the perovskite LED (PeLED) device structure.

Characterization Methods

A comprehensive characterization is crucial to evaluate the performance of the synthesized materials and fabricated devices.

• Optical Characterization:

  • UV-Vis Absorption Spectroscopy: To determine the optical bandgap of the MAPbBr₃ nanocrystals.

  • Photoluminescence (PL) Spectroscopy: To measure the emission spectrum and determine the peak emission wavelength and full width at half-maximum (FWHM), which indicates color purity.[1][4]

  • Photoluminescence Quantum Yield (PLQY): To quantify the emission efficiency of the nanocrystals.[1]

• Structural and Morphological Characterization:

  • X-ray Diffraction (XRD): To confirm the crystalline structure of the perovskite.

  • Transmission Electron Microscopy (TEM): To visualize the size, shape, and morphology of the nanocrystals.

• Device Performance Characterization:

  • Current Density-Voltage-Luminance (J-V-L) Characteristics: To determine the turn-on voltage, current density, and luminance of the PeLED.[1]

  • External Quantum Efficiency (EQE): To measure the overall efficiency of the device in converting electrical energy to light.[1]

  • Electroluminescence (EL) Spectroscopy: To measure the emission spectrum of the device under electrical excitation.

Applications in Drug Development

While the primary application of PeLEDs is in displays and lighting, the unique properties of these materials and devices open up possibilities in fields relevant to drug development:

• Specialized Light Sources for Photodynamic Therapy (PDT): The narrow emission spectrum and tunability of PeLEDs could enable the development of highly specific light sources tailored to the absorption spectrum of particular photosensitizers used in PDT, potentially increasing treatment efficacy and reducing side effects.

• High-Throughput Screening (HTS): Arrays of PeLEDs could be integrated into HTS platforms to provide controlled and specific wavelength illumination for cell-based assays, for example, in phototoxicity studies or for activating light-sensitive compounds.

• Bio-imaging and Biosensing: The high brightness and narrow emission of perovskite nanocrystals make them potential candidates as fluorescent probes in biological imaging. Furthermore, their photoluminescent properties could be harnessed in the development of optical biosensors.

Safety Precautions: The synthesis and handling of lead-based perovskites should be conducted with appropriate safety measures, including the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated area or fume hood, due to the toxicity of lead.[11] Proper waste disposal procedures for lead-containing compounds must be followed.

References

• 1. Characterization and Simulation of Organic and Perovskite LEDs. — Fluxim [fluxim.com]
• 2. mdpi.com [mdpi.com]
• 3. research.imc.ac.at [research.imc.ac.at]
• 4. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 5. Method for preparing perovskite thin films by dynamic spin coating - Eureka | Patsnap [eureka.patsnap.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. gcs.itb.ac.id [gcs.itb.ac.id]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis conditions influencing formation of MAPbBr3 perovskite nanoparticles prepared by the ligand-assisted precipitation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Sample preparation [bio-protocol.org]
• 14. A simple method to improve the performance of perovskite light-emitting diodes via layer-by-layer spin-coating CsPbBr 3 quantum dots - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05104F [pubs.rsc.org]

Application Notes and Protocol for the Synthesis of Methylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of high-purity methylammonium (B1206745) bromide (MABr), a crucial precursor material in the fabrication of perovskite-based optoelectronic devices and a compound of interest in advanced materials research. The primary synthesis route detailed is the reaction of methylamine (B109427) with hydrobromic acid, a widely adopted method for producing high-quality MABr.

Introduction

Methylammonium bromide (CH₃NH₃Br) is an organic ammonium (B1175870) halide salt that serves as a fundamental building block for methylammonium lead halide perovskites. The purity and crystalline quality of MABr are paramount as they directly influence the performance and stability of the resulting perovskite films and devices. The following protocol outlines a reliable and reproducible method for the synthesis, purification, and characterization of MABr suitable for high-stakes research and development applications.

Experimental Protocols

Protocol 1: Synthesis of Methylammonium Bromide via Aqueous Solution Reaction

This protocol is adapted from methodologies reported for the synthesis of MABr for perovskite applications.[1]

Materials and Reagents:

• Methylamine solution (CH₃NH₂, 40% in aqueous solution, or 33% in methanol)

• Hydrobromic acid (HBr, 47-48% in water)

• Diethyl ether (anhydrous)

• Ethanol (B145695) (anhydrous)

• Dibutyl ether

• Deionized water

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Vacuum oven

• Büchner funnel and filter paper

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Methylamine and hydrobromic acid are corrosive and toxic. Handle with care.

• Diethyl ether is highly flammable. Avoid open flames and sparks.

Procedure:

• Reaction Setup: Place a 250 mL round-bottom flask containing a magnetic stir bar in an ice bath on a magnetic stirrer.

• Addition of Reactants:

  • Slowly add a measured amount of methylamine solution to the flask.

  • While stirring vigorously, add a stoichiometric equivalent or slight excess of hydrobromic acid dropwise to the methylamine solution. The reaction is exothermic, and maintaining a low temperature (0 °C) is crucial to control the reaction rate and prevent the evaporation of methylamine.[2]

• Reaction: Continue stirring the mixture in the ice bath for a period of 2 to 30 minutes after the addition of HBr is complete.[2]

• Precipitation and Recovery:

  • The resulting solution is evaporated to remove the solvent. This can be achieved using a rotary evaporator at a controlled temperature (e.g., 60 °C).[3][4]

  • The crude MABr will precipitate as a white solid.

• Purification:

  • Wash the collected precipitate multiple times with anhydrous diethyl ether to remove unreacted starting materials and byproducts.[4] An ultrasonic bath can be used to enhance the washing process.

  • For higher purity, the crude product can be recrystallized. One method involves dissolving the solid in a minimal amount of hot ethanol and then inducing precipitation by adding an anti-solvent like dibutyl ether and cooling the solution.[5]

• Drying:

  • Collect the purified white crystals by vacuum filtration.

  • Dry the product in a vacuum oven at 60-100 °C overnight to remove any residual solvent.[3][4][5]

• Storage: Store the final product in a desiccator or a glovebox to prevent moisture absorption, as MABr is hygroscopic.

Data Presentation

The following table summarizes the quantitative data from various reported synthesis protocols for methylammonium bromide.

Parameter	Reference	Reference[6]	Reference	Reference[5]
Reactants	CH₃NH₂ (aq), HBr (aq)	CH₃NH₂ (aq), HBr (aq)	CH₃NH₂ (in MeOH), HBr (aq)	Ammonium bromide, Paraformaldehyde
Molar Ratio (CH₃NH₂:HBr)	1.34:1 (57.9 mmol : 43.3 mmol)	1:1	1:1	-
Reaction Temperature	0 °C	0 °C	0 °C	120-210 °C
Reaction Time	30 minutes	2 hours	2 hours	3+ hours
Purification Method	Not specified	Not specified	Washed with diethyl ether	Recrystallization from ethanol/dibutyl ether
Drying Temperature	Not specified	Not specified	60 °C (in vacuum oven)	80-100 °C (in vacuum)
Reported Yield	~80%	Not specified	Not specified	Not specified
Reported Purity/Melting Point	Not specified	Not specified	Not specified	99.2% / 293-296 °C

Visualizations

Experimental Workflow for MABr Synthesis

Caption: A flowchart illustrating the key steps in the synthesis of methylammonium bromide.

Logical Relationship of Synthesis Steps

Caption: Logical progression from starting materials to the final, characterized product.

References

• 1. A Stepwise Synthesis of Methylammonium Lead Bromide (MAPbBr3) Perovskite Using Lead Acetate Trihydrate as a Precursor | ITB Graduate School Conference [gcs.itb.ac.id]
• 2. gcs.itb.ac.id [gcs.itb.ac.id]
• 3. researchgate.net [researchgate.net]
• 4. periodicals.karazin.ua [periodicals.karazin.ua]
• 5. Methylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 6. CN104141166A - Preparing method for methylamine bromide lead crystals of large-size perovskite structure - Google Patents [patents.google.com]

Application Notes and Protocols: Methylamine Hydrobromide in Perovskite Photodetectors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylamine hydrobromide (MABr) is a key precursor in the synthesis of methylammonium (B1206745) lead bromide (MAPbBr3) perovskites, a class of materials that has garnered significant attention for its exceptional optoelectronic properties. These properties, including a direct and tunable bandgap, high absorption coefficient, and long charge carrier diffusion lengths, make MAPbBr3 perovskites highly suitable for applications in photodetection.[1][2] This document provides detailed application notes and experimental protocols for the fabrication and characterization of MABr-based perovskite photodetectors. The protocols are designed to be accessible to researchers in materials science, chemistry, and optoelectronics.

Data Presentation

The performance of photodetectors is evaluated based on several key metrics. The following tables summarize the performance of various MABr-based perovskite photodetectors reported in the literature.

Table 1: Performance Metrics of MAPbBr3 Thin-Film Photodetectors

Device Structure	Responsivity (A/W)	Dark Current (A)	Photocurrent (A)	Response Time (rise/fall)	On/Off Ratio	Reference
Planar Interdigitated Electrodes	0.4	~10⁻¹¹	~10⁻⁷	-	-	[1]
Bilayer Lateral MAPbI3-xBrx/TiO2	0.30	-	-	-	400	[3]

Table 2: Performance Metrics of MAPbBr3 Single-Crystal Photodetectors

Device Configuration	Responsivity (A/W)	EQE (%)	Dark Current (A)	Photocurrent (A)	Response Time (rise/fall) (µs)	Reference
Un-passivated	1.05	320	~10⁻⁶	~10⁻⁵	7.5 / 84.8	[4]
0.05% Zn-PP-passivated	5.16	1581	<10⁻⁶	>10⁻⁵	2.6 / 57.9	[4]

Experimental Protocols

Protocol 1: Synthesis of MAPbBr3 Perovskite Precursor Solution (0.5 M)

This protocol describes the preparation of a 0.5 M methylammonium lead bromide (MAPbBr3) precursor solution, a common starting point for the fabrication of perovskite thin films.[1][5]

Materials:

• Methylamine hydrobromide (MABr)

• Lead(II) bromide (PbBr2)

• Anhydrous N,N-Dimethylformamide (DMF)

• Syringe filter (0.2 µm, PVDF)

• Vials

• Magnetic stirrer and stir bar

Procedure:

• In a clean vial, dissolve 1 mmol (0.112 g) of MABr in 2 mL of anhydrous DMF.

• Stir the solution for 20 minutes until the MABr is fully dissolved.

• In a separate vial, weigh out 1 mmol (0.367 g) of PbBr2.

• Transfer 1 mL of the MABr solution to the vial containing PbBr2.

• Stir the resulting mixture until the PbBr2 is completely dissolved, forming a clear, yellow solution.

• Filter the final precursor solution using a 0.2 µm PVDF syringe filter to remove any particulates.

• The precursor solution is now ready for thin-film deposition. Store in a nitrogen-filled glovebox to prevent degradation.

Protocol 2: Fabrication of a Planar Perovskite Photodetector

This protocol details the fabrication of a planar photodetector with interdigitated electrodes, a common device architecture for perovskite photodetectors.[1]

Materials:

• Substrate (e.g., glass, quartz, or silicon with an insulating layer)

• Photoresist and developer

• Chromium (Cr) and Gold (Au) sputtering targets

• Acetone (B3395972)

• MAPbBr3 precursor solution (from Protocol 1)

• Spin coater

Procedure:

• Substrate Cleaning: Thoroughly clean the substrate by sequential sonication in acetone, isopropanol, and deionized water, followed by drying with a nitrogen gun.

• Photolithography:

  • Spin-coat a layer of photoresist onto the cleaned substrate.

  • Define the interdigitated electrode pattern using a photolithography system.

  • Develop the photoresist to expose the areas for metal deposition.

• Electrode Deposition:

  • Deposit a 10 nm layer of Cr (as an adhesion layer) followed by a 50-100 nm layer of Au using an e-beam evaporator or sputtering system.

• Lift-off:

  • Immerse the substrate in acetone to dissolve the remaining photoresist, lifting off the excess metal and leaving the patterned interdigitated electrodes.

• Perovskite Film Deposition:

  • Transfer the substrate with the patterned electrodes to a nitrogen-filled glovebox.

  • Deposit the MAPbBr3 precursor solution onto the substrate using spin coating. A typical two-step spin-coating program is:

    • Step 1: 1000 rpm for 10 seconds (spread)

    • Step 2: 4000 rpm for 30 seconds (thin film formation)

  • During the second step, dispense an anti-solvent (e.g., toluene (B28343) or chlorobenzene) onto the spinning substrate to induce rapid crystallization.

• Annealing:

  • Anneal the substrate on a hotplate at 100 °C for 10 minutes to remove residual solvent and improve the crystallinity of the perovskite film.

• Encapsulation (Optional but Recommended):

  • To improve stability, encapsulate the device using a glass coverslip and UV-curable epoxy.

Protocol 3: Characterization of the Photodetector

This protocol outlines the basic electrical and opto-electrical characterization of the fabricated perovskite photodetector.

Equipment:

• Semiconductor parameter analyzer or source measure unit (SMU)

• Probe station

• Light source with a monochromator or calibrated LEDs of different wavelengths

• Optical power meter

Procedure:

• Dark Current Measurement:

  • Place the fabricated photodetector on the probe station in a light-tight enclosure.

  • Connect the interdigitated electrodes to the SMU.

  • Sweep the voltage across the electrodes (e.g., from -5 V to +5 V) and measure the resulting current. This is the dark current (I_dark).

• Photocurrent Measurement:

  • Illuminate the photodetector with a light source of known wavelength and optical power.

  • Measure the optical power at the device surface using the optical power meter.

  • Repeat the voltage sweep while the device is illuminated to measure the photocurrent (I_photo).

• Responsivity Calculation:

  • Calculate the responsivity (R) using the following formula:

    • R = (I_photo - I_dark) / P_in

    • Where P_in is the incident optical power.

• On/Off Ratio Calculation:

  • Calculate the on/off ratio at a specific bias voltage:

    • On/Off Ratio = I_photo / I_dark

• Response Speed Measurement (Requires additional equipment):

  • Use a pulsed laser or a modulated light source and an oscilloscope to measure the rise and fall times of the photocurrent in response to the light pulses.

Visualizations

Caption: Experimental workflow for the fabrication and characterization of a planar perovskite photodetector.

Caption: Logical workflow for the synthesis of the MAPbBr3 perovskite precursor solution.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Protocol for the synthesis of perovskite nanocrystal thin films via in situ crystallization method - PMC [pmc.ncbi.nlm.nih.gov]

Methylammonium Bromide (MABr) as a Precursor for Hybrid Perovskites: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of methylammonium (B1206745) bromide (MABr) as a precursor in the synthesis of hybrid perovskite materials, particularly methylammonium lead bromide (MAPbBr₃). These materials are of significant interest in the fields of photovoltaics and optoelectronics.

Introduction

Methylammonium bromide (CH₃NH₃Br or MABr) is a key organic halide precursor used in the fabrication of hybrid organic-in-orgaic perovskite materials.[1] It plays a crucial role in forming the perovskite crystal structure, influencing the material's optoelectronic properties such as its bandgap.[1] The use of MABr allows for the tuning of the perovskite's bandgap, making it suitable for various applications, including solar cells and light-emitting diodes (LEDs).[1] High-purity MABr is essential for achieving high-performance and stable perovskite devices.[1]

Data Presentation

Table 1: Synthesis of Methylammonium Bromide (MABr) - Reactant Quantities

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume/Mass
Methylamine (B109427) (CH₃NH₂) 40% in H₂O	31.06	Variable	Variable
Hydrobromic Acid (HBr) 47% in H₂O	80.91	Variable	Variable

Note: The synthesis is typically performed with a 1:1 molar ratio of methylamine to hydrobromic acid.[2][3]

Table 2: Precursor Solution for MAPbBr₃ Perovskite Thin Films (One-Step Spin Coating)

Precursor	Molar Mass ( g/mol )	Concentration (M)	Amount per 1 mL of Solvent	Solvent
Methylammonium Bromide (MABr)	111.97	1.0 - 1.25	112 - 140 mg	DMF:DMSO (4:1 v/v)
Lead (II) Bromide (PbBr₂)	367.01	1.0	367 mg	DMF:DMSO (4:1 v/v)

Note: The molar ratio of MABr to PbBr₂ can be varied to optimize film properties and device performance. A 1:1 molar ratio has been shown to yield good results.[3]

Table 3: One-Step Spin Coating Parameters for MAPbBr₃ Perovskite Films

Step	Parameter	Value
1	Spin Speed	1000 - 2000 rpm
Duration	10 s
2	Spin Speed	4000 - 6000 rpm
Duration	20 - 45 s
Antisolvent Dripping	Time after start of Step 2	5 - 15 s
Volume	100 - 200 µL
Antisolvent	Chlorobenzene (B131634) or Toluene

Table 4: Thermal Annealing Parameters for MAPbBr₃ Perovskite Films

Temperature (°C)	Duration (min)	Atmosphere
100 - 135	10 - 30	Inert (e.g., Nitrogen) or Ambient

Table 5: Performance of MAPbBr₃-based Perovskite Solar Cells

MABr:PbBr₂ Ratio	Antisolvent Drip Time (s)	Voc (V)	Jsc (mA/cm²)	Fill Factor (%)	PCE (%)	Reference
1:1	10	1.30	7.32	79.87	7.58	[3]
1.25:1	10	-	-	-	4.97	[3]
Not Specified	Not Specified	1.45	9.75	61.5	8.7	[4]
(FAPbI₃)₀.₈(MAPbBr₃)₀.₂	Not Specified	0.88	20.6	65.9	12.0	[2][5]

Note: PCE (Power Conversion Efficiency), Voc (Open-circuit Voltage), Jsc (Short-circuit Current Density). Performance metrics can vary significantly based on the complete device architecture and fabrication conditions.

Experimental Protocols

Protocol 1: Synthesis of Methylammonium Bromide (MABr)

This protocol describes the synthesis of MABr via the reaction of methylamine with hydrobromic acid.[2][3]

Materials:

• Methylamine (CH₃NH₂) solution (40% in water)

• Hydrobromic acid (HBr) solution (47% in water)

• Ethanol (B145695)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• In a round-bottom flask cooled in an ice bath, slowly add hydrobromic acid to the methylamine solution with constant stirring. Maintain a 1:1 molar ratio between the reactants.

• Continue stirring the reaction mixture in the ice bath for 2 hours.

• Remove the flask from the ice bath and allow it to warm to room temperature.

• Remove the solvent using a rotary evaporator at 50-60°C until a white precipitate forms.

• Wash the resulting white powder with diethyl ether three times to remove any unreacted starting materials.

• Recrystallize the product from ethanol to obtain purified MABr crystals.

• Dry the purified MABr crystals in a vacuum oven at 60°C overnight.

Protocol 2: Fabrication of MAPbBr₃ Perovskite Solar Cells via One-Step Spin Coating

This protocol outlines the fabrication of a planar perovskite solar cell using a one-step spin coating method with an antisolvent treatment.

Materials and Equipment:

• FTO-coated glass substrates

• Zinc oxide (ZnO) nanoparticle solution (or other suitable electron transport layer material)

• MABr (synthesized as per Protocol 1)

• Lead (II) bromide (PbBr₂)

• N,N-dimethylformamide (DMF), anhydrous

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Chlorobenzene, anhydrous

• Spiro-OMeTAD solution (or other suitable hole transport layer material)

• Gold (Au) or Silver (Ag) evaporation source

• Spin coater

• Hotplate

• Thermal evaporator

• Glovebox with an inert atmosphere (e.g., nitrogen)

Procedure:

• Substrate Preparation:

  • Clean the FTO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to use.

  • Deposit an electron transport layer (e.g., ZnO nanoparticles) onto the FTO surface via spin coating and anneal according to established literature procedures.

• Perovskite Precursor Solution Preparation (inside a glovebox):

  • Prepare a 1 M precursor solution by dissolving MABr and PbBr₂ in a 1:1 molar ratio in a solvent mixture of DMF:DMSO (4:1 v/v).[3]

  • Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE syringe filter before use.

• Perovskite Film Deposition (inside a glovebox):

  • Transfer the substrate with the electron transport layer into the spin coater.

  • Dispense approximately 40 µL of the perovskite precursor solution onto the substrate.

  • Start the spin coating program:

    • Step 1: 1000 rpm for 10 seconds.

    • Step 2: 4000 rpm for 30 seconds.

  • During the second step (at approximately 10 seconds from the start of this step), drip 150 µL of chlorobenzene onto the center of the spinning substrate.[3] The film should change color from transparent to a yellowish-orange.

  • Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.

• Hole Transport Layer Deposition (inside a glovebox):

  • Allow the substrate to cool to room temperature.

  • Deposit the hole transport layer (e.g., Spiro-OMeTAD solution) via spin coating according to established literature procedures.

• Electrode Deposition:

  • Transfer the substrate to a thermal evaporator.

  • Deposit a gold or silver back contact (approximately 80-100 nm thick) through a shadow mask to define the active area of the solar cell.

Mandatory Visualizations

Caption: Experimental workflow for MABr synthesis and perovskite solar cell fabrication.

Caption: Role of MABr in the formation of the MAPbBr₃ perovskite crystal structure.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

One-Step Synthesis of Methylammonium Lead Bromide (CH₃NH₃PbBr₃) Perovskite: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-step synthesis of methylammonium (B1206745) lead bromide (CH₃NH₃PbBr₃), a versatile perovskite material with significant potential in optoelectronic applications. The following sections offer a comprehensive guide for the reproducible synthesis of high-quality MAPbBr₃, including precursor preparation, solution processing, and thin-film fabrication.

Application Notes

Methylammonium lead bromide is a metal halide perovskite that has garnered substantial interest due to its remarkable optoelectronic properties. These include a tunable bandgap, high photoluminescence quantum yield, and excellent charge carrier mobility.[1] These characteristics make it a promising material for a variety of applications, such as solar cells, light-emitting diodes (LEDs), and photodetectors.[1][2]

The one-step solution-based synthesis method is a widely adopted technique due to its simplicity, cost-effectiveness, and scalability.[3][4] This method involves the co-dissolution of methylammonium bromide (MABr) and lead bromide (PbBr₂) precursors in a suitable polar aprotic solvent, followed by crystallization to form the perovskite structure. The quality of the resulting MAPbBr₃ is highly dependent on the purity of the precursors, the choice of solvent, precursor concentration, and the crystallization technique employed.

Common solvents for the precursor solution include N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and gamma-butyrolactone (B3396035) (GBL).[5] Additives such as oleic acid and oleylamine (B85491) can be used to control crystal growth and improve the stability and emissive properties of the resulting nanocrystals.[6] The crystallization can be induced by various methods, including anti-solvent dripping, spin-coating, or controlled solvent evaporation.[4][7]

Quantitative Data Summary

The following table summarizes the quantitative parameters from various one-step synthesis protocols for methylammonium lead bromide. This allows for easy comparison of different methodologies.

Parameter	Method 1: Solution Self-Assembly[3]	Method 2: Ligand-Assisted Reprecipitation (LARP)[6]	Method 3: Spin-Coating[2][4]	Method 4: Nanoparticle Synthesis[8][9]
Precursors	CH₃NH₃Br, PbBr₂	CH₃NH₃Br, PbBr₂	CH₃NH₃Br, PbBr₂	CH₃NH₃Br, PbBr₂
**Molar Ratio (MABr:PbBr₂) **	1:1	0.8:1	3:1	1:1
Solvent(s)	N,N-dimethylformamide (DMF)	DMF, Toluene	DMF	DMF, Chlorobenzene/Toluene
Precursor Concentration	0.1 M in DMF	0.16 mmol MABr, 0.2 mmol PbBr₂ in 5 mL DMF	Not specified	0.1 mmol MABr, 0.1 mmol PbBr₂ in 1 mL DMF
Additives	None	50 µL Oleylamine, 0.5 mL Oleic Acid	None	16-30 µL Oleylamine, 0.2 mL Oleic Acid
Reaction Temperature	Room Temperature	60 °C (Toluene)	Room Temperature	Room Temperature
Reaction Time	Not specified	5 minutes	Not specified	5 minutes
Crystallization Method	Self-assembly	Injection into anti-solvent (Toluene)	Spin-coating	Injection into anti-solvent (Chlorobenzene/Toluene)
Spin-Coating Parameters	Not applicable	Not applicable	3000 rpm for 40 sec	Not applicable
Post-treatment	Not specified	Centrifugation (6738g for 10 min)	Annealing (70°C for 5 min)	None

Experimental Protocols

This section provides detailed methodologies for key experiments in the one-step synthesis of methylammonium lead bromide.

Protocol 1: Synthesis of Methylammonium Bromide (MABr) Precursor

This protocol describes the synthesis of the methylammonium bromide salt, a crucial precursor for MAPbBr₃.

• Reaction Setup: In a fume hood, cool a flask containing methylamine (B109427) (CH₃NH₂) solution in ethanol (B145695) to 0°C using an ice bath.[10]

• Acid Addition: While stirring vigorously, slowly add hydrobromic acid (HBr) dropwise to the methylamine solution.[2][10] The reaction is exothermic and should be controlled.

• Reaction: Continue stirring the mixture at 0°C for 2 hours.[2]

• Solvent Evaporation: Remove the solvent using a rotary evaporator at a controlled temperature (e.g., 60°C) until a white solid product precipitates.[2][10]

• Purification: Wash the resulting white crystals multiple times with diethyl ether to remove unreacted starting materials and byproducts.[2]

• Drying: Dry the purified MABr powder in a vacuum oven overnight at 60°C to remove any residual solvent.[2][10] Store the dried powder in a desiccator.

Protocol 2: One-Step Solution Preparation and Thin-Film Deposition by Spin-Coating

This protocol outlines the preparation of the perovskite precursor solution and the subsequent fabrication of a thin film using a spin-coating technique.

• Precursor Solution Preparation:

  • In a nitrogen-filled glovebox, dissolve methylammonium bromide (MABr) and lead bromide (PbBr₂) in N,N-dimethylformamide (DMF) in a 1:1 molar ratio to form a 0.1 M precursor solution.[3] For example, dissolve the appropriate amounts of MABr and PbBr₂ in DMF with vigorous stirring until a clear solution is obtained.

• Substrate Cleaning:

  • Thoroughly clean the substrates (e.g., FTO-coated glass) by sequential ultrasonication in a series of solvents such as detergent, deionized water, acetone, and isopropanol.

  • Dry the substrates with a stream of nitrogen gas.

• Spin-Coating:

  • Transfer the cleaned substrate into the glovebox.

  • Dispense a sufficient amount of the perovskite precursor solution onto the substrate to cover the surface.

  • Spin-coat the substrate at a desired speed (e.g., 3000 rpm) for a specific duration (e.g., 40 seconds).[4] The spinning process promotes solvent evaporation and induces crystallization of the perovskite film.

• Annealing:

  • Transfer the coated substrate onto a hotplate and anneal at a specific temperature (e.g., 70-100°C) for a short duration (e.g., 5-15 minutes) to complete the crystallization process and remove residual solvent.[11]

Visualizations

Experimental Workflow for One-Step Synthesis

Caption: Workflow for the one-step synthesis of CH₃NH₃PbBr₃.

Signaling Pathway (Logical Relationship) of Synthesis Steps

Caption: Key stages in the formation of CH₃NH₃PbBr₃ perovskite.

References

• 1. gcs.itb.ac.id [gcs.itb.ac.id]
• 2. periodicals.karazin.ua [periodicals.karazin.ua]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and Characterization of Methylammonium Lead Bromide Perovskite Based Photovoltaic Device | East European Journal of Physics [periodicals.karazin.ua]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sample preparation [bio-protocol.org]
• 7. Fabrication of Semiconducting Methylammonium Lead Halide Perovskite Particles by Spray Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ise.sjtu.edu.cn [ise.sjtu.edu.cn]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 10. Polymer Backbone Stabilized Methylammonium Lead Bromide Perovskite Nano Islands - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Video: Low Pressure Vapor-assisted Solution Process for Tunable Band Gap Pinhole-free Methylammonium Lead Halide Perovskite Films [jove.com]

Application Notes and Protocols for Environmental Lead Detection Using Methylamine Hydrobromide

Abstract

This document provides detailed application notes and experimental protocols for the detection of environmental lead using a reagent based on methylamine (B109427) hydrobromide (CH₃NH₃Br), also known as methylammonium (B1206745) bromide. The methodology is based on the formation of a highly photoluminescent perovskite, methylammonium lead bromide (CH₃NH₃PbBr₃), upon reaction with various forms of lead.[1][2][3] This technique offers a rapid, sensitive, and cost-effective solution for in-situ lead detection on a variety of surfaces.[4][5][6] The protocols are intended for researchers, environmental scientists, and professionals in drug development requiring facile lead screening.

Principle of Detection

The detection method is predicated on the chemical reaction between methylammonium bromide and lead-containing materials.[3][7] When the methylammonium bromide reagent is applied to a surface containing lead (in its elemental or ionic forms, Pb, Pb²⁺, Pb⁴⁺), it triggers the formation of a crystalline perovskite structure, specifically methylammonium lead bromide (CH₃NH₃PbBr₃).[1][2] This resulting perovskite is a semiconductor material that exhibits strong photoluminescence, emitting a characteristic green light when excited by an ultraviolet (UV) light source.[1][3] The human eye is particularly sensitive to this green emission, making it a suitable indicator for visual screening.[1][3] The intensity of the photoluminescence is proportional to the concentration of lead, allowing for semi-quantitative analysis.[1][2]

The halide component of the reagent can be adjusted to tune the emission color of the resulting perovskite. For instance, a mixture of chloride and bromide can produce blue light, while a combination of bromide and iodide can yield red light.[1][3][7] However, for most practical applications, methylammonium bromide is preferred due to the high sensitivity of the human eye to the resulting green fluorescence.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative performance metrics of the methylamine hydrobromide-based lead detection method.

Parameter	Value	Conditions/Notes	Source
Limit of Detection (LOD) - Visual	1.0 ng/mm²	By the naked eye under UV light.	[1][2][3][4][5]
Limit of Detection (LOD) - Instrumental	50 pg/mm²	Using a digital camera and image processing.	[1][2][3][4][5]
Selectivity	High	No false positives or negatives observed over 50+ materials tested. Does not react with metals like tin or copper.	[1][8]
Analysis Time	Seconds	The photoluminescent reaction is nearly instantaneous upon application of the reagent.	[8]
Applicable Materials	Soil, paint, glazing, cables, glass, plastics, dust, and metal surfaces.	The method is versatile and effective on a wide range of environmental samples.	[1][3][4][5]

Experimental Protocols

Reagent Preparation

Materials:

• Methylamine hydrobromide (CH₃NH₃Br)

• Isopropanol (B130326) (IPA), 99.9% purity[2]

• Glass bottle or vial

• Magnetic stirrer and stir bar (optional)

• Spray bottle (for application)

Procedure:

• Ensure all glassware is clean and dry to avoid moisture, which can interfere with the reaction.[2]

• Prepare a solution of methylammonium bromide in isopropanol. A typical concentration can be in the range of 1-10 mg/mL. For a starting point, a 5 mg/mL solution is recommended.

• Add the desired amount of methylamine hydrobromide to the corresponding volume of isopropanol in a glass bottle.

• Seal the bottle and agitate until the solid is completely dissolved. A magnetic stirrer can be used to facilitate dissolution.

• Transfer the prepared reagent solution to a spray bottle for easy application. Store the reagent in a sealed container in a cool, dark place.

Lead Detection on Solid Surfaces (e.g., Paint, Plastic, Glass)

Materials:

• Prepared methylammonium bromide reagent in a spray bottle

• UV lamp (365 nm wavelength recommended)

• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

• Optional: Digital camera for sensitive detection

Procedure:

• Don appropriate PPE. The reagent is corrosive and should be handled with care.[1]

• In a dimly lit area, hold the UV lamp over the surface to be tested to check for any inherent fluorescence.

• Apply the methylammonium bromide reagent to the test surface. This can be done by spraying, dripping, or brushing the solution onto the area of interest.[7] For most applications, a fine mist from a spray dispenser is effective.[7]

• Immediately illuminate the treated area with the UV lamp.

• Observe for the appearance of a green photoluminescent signal. A bright green glow indicates the presence of lead.

• For higher sensitivity, photographs can be taken with a digital camera to detect faint luminescence not visible to the naked eye.[1][2]

Lead Detection in Soil and Dust

Materials:

• Prepared methylammonium bromide reagent

• UV lamp

• Spatula or scoop

• A non-reactive, dark surface for sample placement (e.g., a clean glass plate)

Procedure:

• Collect a small, representative sample of the soil or dust using a clean spatula.

• Spread the sample thinly on the dark, non-reactive surface.

• Apply the methylammonium bromide reagent to the sample, ensuring even coverage.

• Illuminate the sample with the UV lamp.

• Observe for green photoluminescence. The intensity and distribution of the glow can provide an indication of the lead contamination level and heterogeneity.

Pre-treatment for Metallic Surfaces

For some metallic surfaces where lead may be less accessible, a pre-treatment step can enhance detection.

Procedure:

• If a direct application of the reagent yields a weak or no signal on a suspected lead-containing metal, gently abrade the surface with a melamine (B1676169) sponge or fine-grit sandpaper.[1]

• Apply the reagent to the abraded area or to the sponge/sandpaper used for abrasion.

• Illuminate with the UV lamp and observe for the characteristic green glow.[1]

Visualizations

Signaling Pathway of Lead Detection

Caption: Signaling pathway for lead detection.

Experimental Workflow

Caption: Experimental workflow for lead detection.

References

• 1. Direct Environmental Lead Detection by Photoluminescent Perovskite Formation with Nanogram Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The science behind Lumetallix Instant Lead Detection [instantleadtestkits.com]
• 4. Direct Environmental Lead Detection - Lumetallix [lumetallix.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Spray Makes Lead Glow Green in the Environment - Lumetallix [lumetallix.com]
• 7. researchgate.net [researchgate.net]
• 8. Spray-on detector makes Lead light up green - Lumetallix [lumetallix.com]

Technical Notes & Optimization

Technical Support Center: Methylammonium Bromide (MABr) Handling and Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with methylammonium (B1206745) bromide (MABr). It addresses common issues encountered during synthesis, storage, and experimentation, with a focus on its degradation in air.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the handling and use of MABr.

Problem	Possible Causes	Recommended Solutions
MABr powder appears clumpy or wet.	MABr is highly hygroscopic and has absorbed moisture from the air.[1]	Dry the MABr under vacuum at a moderate temperature (e.g., 60 °C) for 12-24 hours.[2] For future prevention, always handle and store MABr in an inert atmosphere, such as in a nitrogen-filled glovebox or a desiccator.[1][2]
MABr has a yellowish tint.	This may indicate the presence of impurities or initial degradation.	For high-purity applications, recrystallization is recommended. A common method is to dissolve the MABr in a suitable solvent (e.g., ethanol/diethyl ether) and then allow it to slowly crystallize.[3]
Inconsistent experimental results using MABr from the same batch.	This could be due to heterogeneous degradation of the sample if it has been exposed to air multiple times.	Use fresh MABr for each experiment or store it in small, single-use aliquots in an inert atmosphere to minimize exposure to air and moisture.
Low yield during MABr synthesis.	Incomplete reaction or loss of product during purification.	Ensure the reaction is carried out at the correct temperature (typically 0 °C) and for a sufficient duration (e.g., 2 hours).[4] When washing the precipitate, use a solvent in which MABr is sparingly soluble, such as diethyl ether, to minimize product loss.[4]

Frequently Asked Questions (FAQs)

1. How should I properly store methylammonium bromide?

Methylammonium bromide is extremely hygroscopic and should be stored in a tightly sealed container in a dry and cool place, preferably under a nitrogen atmosphere or in a desiccator to prevent moisture absorption.[1][2][5]

2. My MABr has been exposed to air. Can I still use it?

If the exposure was brief and the material still appears as a fine, white powder, it may be usable after drying under vacuum.[2] However, for applications requiring high purity, it is advisable to recrystallize the MABr or use a fresh, unopened sample.[3] If the material appears discolored or has formed clumps, it has likely degraded and should be purified before use.

3. What are the primary degradation products of MABr in the air?

The degradation of the methylammonium cation (MA+) can proceed through two main pathways:

• A reversible acid-base reaction forming methylamine (B109427) (CH₃NH₂) and hydrogen bromide (HBr).[6]

• An irreversible reaction forming methyl bromide (CH₃Br) and ammonia (B1221849) (NH₃).[6]

In the context of methylammonium lead bromide (MAPbBr₃) perovskites, the degradation is often observed to favor the formation of methylamine and HBr, which contributes to its relatively higher stability compared to its iodide counterpart.[6]

4. At what temperature does pure MABr decompose?

Pure methylammonium bromide has a melting point of approximately 293-296 °C.[7][8] Thermal decomposition will occur at elevated temperatures. In the case of MAPbBr₃, thermal stability is maintained up to around 330°C, after which mass loss begins.[9]

5. What analytical techniques can I use to check the purity of my MABr?

Several techniques can be used to assess the purity of MABr:

• Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: Can be used for structural confirmation and to identify proton-containing impurities.[3]

• X-ray Diffraction (XRD): To confirm the crystalline structure and identify any crystalline impurities.[10]

• Melting Point Determination: A sharp melting point close to the literature value (around 293-296 °C) is indicative of high purity. Impurities will typically broaden the melting range and lower the melting point.[7][11]

• Liquid Chromatography: Can be used to quantify the purity and detect impurities.[7]

Experimental Protocols

Synthesis of Methylammonium Bromide

This protocol is adapted from a common laboratory procedure for synthesizing MABr.[4]

Materials:

• Methylamine (CH₃NH₂) solution (e.g., 33% in methanol)

• Hydrobromic acid (HBr) solution (e.g., 48% in water)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Vacuum oven

Procedure:

• Place a 250 mL round-bottom flask in an ice bath on a magnetic stirrer.

• Add a 1:1 molar ratio of methylamine solution and hydrobromic acid to the flask under continuous stirring. The addition of HBr should be done slowly.

• Continue stirring the solution at 0 °C for 2 hours.

• Remove the precipitate by rotary evaporation at 60 °C.

• Wash the resulting solid three times with diethyl ether. An ultrasonic bath can be used to aid in washing.

• Collect the final product and dry it in a vacuum oven at 60 °C overnight.

Recrystallization of Methylammonium Bromide

This is a general procedure for purifying MABr that has been exposed to moisture or contains impurities.[3][12]

Materials:

• Impure MABr

• Ethanol

• Diethyl ether

• Erlenmeyer flasks

• Heating plate

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the impure MABr in a minimum amount of hot ethanol.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution should be heated briefly and then filtered hot to remove the charcoal.

• Allow the hot solution to cool slowly to room temperature.

• Once the solution has reached room temperature, place it in an ice-water bath to induce further crystallization.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold diethyl ether.

• Dry the purified crystals under vacuum.

Visualizations

References

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. chemicalbook.com [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Methylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 8. Methylammonium bromide - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. moravek.com [moravek.com]
• 12. Lab Procedure: Recrystallization | Chemistry | ChemTalk [chemistrytalk.org]

Technical Support Center: Optimizing Methylamine Hydrobromide (MABr) in Perovskite Precursor Solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing methylamine (B109427) hydrobromide (MABr) concentration in precursor solutions for perovskite-based applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of methylamine hydrobromide (MABr) in a perovskite precursor solution?

A1: Methylamine hydrobromide (MABr) is often used as an additive in methylammonium (B1206745) lead iodide (MAPbI₃) or mixed-halide perovskite precursor solutions. Its primary roles include:

• Improving Film Quality: MABr can enhance the crystallinity and increase the grain size of the perovskite film.[1] This leads to a more uniform and pinhole-free surface morphology, which is crucial for high-performance devices.[1][2]

• Reducing Defects: By passivating defects, particularly at the grain boundaries and surface of the perovskite film, MABr can reduce non-radiative recombination, leading to improved device performance.[3]

• Tuning the Bandgap: In mixed-halide perovskites (e.g., MAPbI₃-ₓBrₓ), the addition of MABr allows for the tuning of the material's optical bandgap.[4]

Q2: Are methylamine hydrobromide and methylammonium bromide the same compound?

A2: Yes, methylamine hydrobromide and methylammonium bromide refer to the same chemical compound.[5] The name "methylammonium bromide" is often preferred in the context of perovskite literature as it describes the salt formed from the methylammonium cation (CH₃NH₃⁺) and the bromide anion (Br⁻).[5]

Q3: What are the common solvents used to dissolve MABr in precursor solutions?

A3: MABr is typically dissolved in polar aprotic solvents. The most common solvents used for perovskite precursor solutions containing MABr are N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO).[6] Sometimes, a mixture of these solvents is used to control the precursor's viscosity and crystallization kinetics.

Q4: Can MABr be synthesized in the lab?

A4: Yes, MABr can be synthesized by reacting methylamine (CH₃NH₂) with hydrobromic acid (HBr).[5][7] The reaction is typically performed in an ice bath with slow addition of the acid to the amine solution.[8] The resulting precipitate is then washed and dried.

Troubleshooting Guide

Issue 1: Poor Perovskite Film Quality (e.g., pinholes, small grains, poor coverage)

• Possible Cause: Sub-optimal MABr concentration.

• Troubleshooting Steps:

  • Vary the MABr Concentration: Systematically vary the molar ratio of MABr to other precursors (e.g., PbI₂ or PbBr₂). Studies have shown that an optimal concentration exists, and exceeding it can be detrimental to film quality.[2][9] For instance, a 1:1 molar ratio of MABr to PbBr₂ has been found to produce dense and pinhole-free films.[2]

  • Optimize Annealing Parameters: Adjust the annealing temperature and time. The presence of MABr can influence the crystallization process, requiring different annealing conditions compared to pristine MAPbI₃.

  • Consider Anti-Solvent Treatment: The timing of the anti-solvent drip during spin coating is critical and can be affected by the precursor composition.[2] Optimize the dripping time to induce uniform nucleation.

Issue 2: Low Power Conversion Efficiency (PCE) in Solar Cells

• Possible Cause: Inefficient charge extraction or high recombination rates due to defects.

• Troubleshooting Steps:

  • Optimize MABr Concentration for Performance: The optimal MABr concentration for film quality may not perfectly align with the optimal concentration for device performance. Fabricate and test devices with a range of MABr concentrations to find the sweet spot for PCE.

  • Characterize the Perovskite Film: Use techniques like photoluminescence (PL) and time-resolved photoluminescence (TRPL) to assess the electronic quality of the film. An increase in PL intensity and longer carrier lifetimes can indicate reduced non-radiative recombination.[10]

  • Investigate Interfacial Layers: Ensure that the charge transport layers (e.g., TiO₂, Spiro-OMeTAD) are compatible with the MABr-containing perovskite. The energy level alignment can be affected by the halide composition.

Issue 3: Precursor Solution Instability or Degradation

• Possible Cause: Reaction with atmospheric moisture or impurities in the solvents.

• Troubleshooting Steps:

  • Work in a Controlled Environment: Prepare the precursor solution inside a nitrogen-filled glovebox to minimize exposure to moisture and oxygen.

  • Use High-Purity Solvents: Ensure that the DMF and DMSO are of anhydrous grade. Residual water can lead to the degradation of the perovskite precursors.

  • Freshly Prepare Solutions: Use freshly prepared precursor solutions for consistent results, as they can degrade over time, even when stored in a glovebox.

Quantitative Data

Table 1: Effect of MABr Concentration on Perovskite Solar Cell Performance

MABr:PbBr₂ Molar Ratio	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (V_OC) (V)	Short-Circuit Current Density (J_SC) (mA/cm²)	Fill Factor (FF) (%)	Reference
0.5:1	-	-	-	-	[2]
1:1	7.58	1.30	7.32	79.87	[2]
1.25:1	-	-	-	-	[2]

Table 2: Impact of MABr Treatment on MAPbI₃-ₓBrₓ Film Photovoltaic Parameters

MABr Treatment Concentration (mg/mL)	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (V_OC) (V)	Short-Circuit Current Density (J_SC) (mA/cm²)	Fill Factor (FF) (%)	Reference
0	-	-	-	-	[9]
2	-	-	-	-	[9]
4	Lower than 2 mg/mL	-	-	-	[9]
8	Lower than 4 mg/mL	-	-	-	[9]

Experimental Protocols

Protocol 1: Preparation of a MABr-Containing Perovskite Precursor Solution (One-Step Method)

• Objective: To prepare a precursor solution for the deposition of a high-quality perovskite film.

• Materials:

  • Methylammonium bromide (MABr)

  • Lead(II) iodide (PbI₂) or Lead(II) bromide (PbBr₂)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Anhydrous dimethyl sulfoxide (DMSO)

• Procedure:

  • Environment: Perform all steps inside a nitrogen-filled glovebox.

  • Precursor Calculation: Determine the desired molar ratio of MABr to the lead halide precursor (e.g., 1:1). Calculate the required mass of each component based on the desired final concentration of the solution.

  • Solvent Mixture: Prepare the desired solvent mixture (e.g., DMF:DMSO 4:1 v/v).

  • Dissolution: a. Add the calculated amount of MABr and lead halide to a clean vial. b. Add the solvent mixture to the vial. c. Stir the solution on a hotplate at a moderate temperature (e.g., 60-70 °C) for at least 2 hours or until the precursors are fully dissolved, resulting in a clear yellow solution.

  • Filtration: Before use, filter the precursor solution through a 0.22 µm PTFE syringe filter to remove any undissolved particles.

  • Storage: Store the solution in a tightly sealed vial in the glovebox. It is recommended to use the solution within a short period for best results.

Visualizations

Caption: Workflow for perovskite film fabrication and characterization.

Caption: Troubleshooting logic for low power conversion efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. gcs.itb.ac.id [gcs.itb.ac.id]
• 8. Synthetic factors affecting the stability of methylammonium lead halide perovskite nanocrystals - Nanoscale (RSC Publishing) DOI:10.1039/D0NR03227A [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Preventing Pinholes in Methylammonium Lead Bromide Films

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing pinholes in methylammonium (B1206745) lead bromide (MAPbBr₃) films.

Troubleshooting Guide

This guide provides systematic approaches to identify and resolve common issues leading to pinhole formation during the fabrication of MAPbBr₃ films.

Issue 1: High Density of Pinholes Observed After Spin-Coating and Annealing

Pinholes are a common defect in perovskite films, significantly impacting device performance by creating shunt pathways and promoting degradation.[1][2] The primary causes are often related to the precursor solution, the deposition process, and the post-deposition annealing treatment.

Initial Diagnosis Workflow

Caption: A troubleshooting workflow for diagnosing and resolving pinhole formation in MAPbBr₃ films.

Question 1.1: How does the precursor solution quality affect pinhole formation?

The quality of the precursor solution is a critical factor. Incomplete dissolution of precursors, impurities, or solution degradation can act as nucleation sites for defects, leading to pinholes.

• Incomplete Dissolution: Undissolved particles in the precursor solution can be flung off during spin-coating, leaving behind pinholes.

• Solution Aging: Over time, particularly when exposed to air and moisture, the precursor solution can degrade, forming precipitates that lead to defects. It is highly recommended to use freshly prepared solutions.[1]

• Purity of Precursors: Impurities in the MABr or PbBr₂ starting materials can hinder uniform crystallization.

Recommended Actions:

• Ensure complete dissolution of precursors by stirring for an adequate amount of time (e.g., >1 hour) at a slightly elevated temperature (e.g., 60-70°C).

• Filter the precursor solution using a syringe filter (e.g., 0.2 μm PTFE) before use to remove any undissolved particles or aggregates.[3]

• Always use freshly prepared precursor solutions.

Question 1.2: How do spin-coating parameters influence pinhole density?

The spin-coating process itself plays a crucial role in determining film uniformity.

• Spin Speed: Higher spin speeds can lead to thinner films which may be more prone to pinholes if the precursor concentration is not optimized. A two-step spin-coating process can sometimes yield better results by allowing for a more uniform spread at a lower initial speed.

• Acceleration: Rapid acceleration can cause uneven spreading of the precursor solution.

• Environment: High humidity or uncontrolled airflow in the spin-coating environment can interfere with solvent evaporation and lead to non-uniform films.[4]

Recommended Actions:

• Optimize the spin speed and duration. A common starting point for MAPbBr₃ is a two-step process, for instance, 1000 rpm for 10 seconds followed by 4000-6000 rpm for 30-45 seconds.

• Use a slower acceleration rate to allow for a more uniform initial spreading of the solution.

• Perform spin-coating in a controlled environment, such as a nitrogen-filled glovebox, to minimize the impact of humidity and oxygen.

Question 1.3: What is the role of annealing temperature and duration in pinhole formation?

The annealing step is critical for the crystallization of the perovskite film. Improper annealing can lead to incomplete solvent removal, poor crystallinity, and the formation of pinholes.[2][5]

• Too Low Temperature/Short Time: Incomplete solvent evaporation and insufficient crystal growth can result in a porous film with many voids.

• Too High Temperature/Long Time: Thermal decomposition of the perovskite material can occur, leading to the formation of PbBr₂ and other defects, which can manifest as pinholes in the film.

Recommended Actions:

• Systematically optimize the annealing temperature and time for your specific substrate and setup. A common starting point for MAPbBr₃ is 100-135°C for 10-15 minutes.

• Ensure a uniform temperature across the hotplate.

Frequently Asked Questions (FAQs)

Q1: Can additives be used to reduce pinholes in MAPbBr₃ films?

A: Yes, additives can be very effective. For example, trimesic acid (TMA) has been shown to improve the quality of perovskite films by controlling grain size and reducing surface defects.[6] The addition of an optimal amount of TMA (around 10 wt%) to the precursor solution can lead to a smooth, pinhole-free perovskite film.[6] However, excessive amounts of additives can sometimes be detrimental and lead to the formation of a coarse film with more pinholes.[6]

Q2: What is solvent engineering and how can it help prevent pinholes?

A: Solvent engineering involves the use of co-solvents, anti-solvents, or solvent additives to control the crystallization process of the perovskite film.

• Anti-Solvent Method: This is a widely used technique where a second solvent (the "anti-solvent"), in which the perovskite precursors are insoluble, is introduced during the spin-coating process. This induces rapid and uniform nucleation, leading to a dense and pinhole-free film.[7] Common anti-solvents for MAPbBr₃ include toluene (B28343) and chlorobenzene. The timing and volume of the anti-solvent drop are critical parameters to optimize.

Q3: My MAPbBr₃ films are not uniform and have streaks. What could be the cause?

A: Streaks are often caused by either undissolved particles in the precursor solution or premature crystallization during spin-coating.[3] Ensure your precursor solution is fully dissolved and filtered. Also, check the cleanliness of your substrate, as any contaminants can disrupt the uniform flow of the solution. Incomplete wetting of the substrate by the precursor solution can also be a cause.

Q4: How does the glovebox environment affect film quality?

A: The glovebox environment is crucial for fabricating high-quality perovskite films. High levels of oxygen and moisture can accelerate the degradation of the precursor solution and the final perovskite film, leading to the formation of defects and pinholes.[1] It is recommended to maintain a very low oxygen and moisture environment (typically < 0.1 ppm) inside the glovebox.

Quantitative Data Summary

Table 1: Effect of Trimesic Acid (TMA) Additive on Perovskite Solar Cell Performance

TMA Concentration (wt%)	Open-Circuit Voltage (VOC) [V]	Short-Circuit Current Density (JSC) [mA·cm⁻²]	Fill Factor (FF)	Power Conversion Efficiency (PCE) [%]	Film Quality Observation
0	0.95	21.84	0.73	15.15	-
5	-	-	-	-	Uniform and smooth surface
10	1.01	23.11	0.74	17.26	Uniform and smooth surface, no pinholes
15	-	-	-	-	Poor quality with pinholes and large cuboids
20	-	-	-	15.28	Coarse film with several pinholes
Data synthesized from a study on (FAPbI₃)₀.₉₇(MAPbBr₃)₀.₀₃ perovskite films.[6]

Table 2: Influence of Annealing Temperature on (FAPbI₃)₁₋ₓ(MAPbBr₃)ₓ Film Morphology

Annealing Temperature (°C)	Observation
< 135	Rough films with some defects (pinholes)
≥ 135	Smooth, dense perovskite film
Data synthesized from a study on mixed-halide perovskite films.[2]

Experimental Protocols

Protocol 1: Standard MAPbBr₃ Precursor Solution Preparation

• In an inert atmosphere (e.g., a nitrogen-filled glovebox), weigh equimolar amounts of methylammonium bromide (MABr) and lead(II) bromide (PbBr₂).

• Dissolve the precursors in N,N-dimethylformamide (DMF) to achieve the desired concentration (e.g., 0.5 M).

• Stir the solution on a hotplate at 60-70°C for at least 1 hour, or until the precursors are fully dissolved.

• Before use, cool the solution to room temperature and filter it through a 0.2 μm PTFE syringe filter.

Protocol 2: Spin-Coating for Pinhole-Free MAPbBr₃ Films (One-Step Method)

• Clean the substrates thoroughly (e.g., sequential ultrasonication in detergent, deionized water, acetone, and isopropanol).

• Treat the substrates with UV-Ozone for 15 minutes to improve the wettability of the surface.

• Transfer the substrates into an inert atmosphere glovebox.

• Dispense an adequate amount of the filtered MAPbBr₃ precursor solution (e.g., 40 µL) onto the substrate.

• Spin-coat using a two-step program:

  • Step 1: 1000 rpm for 10 seconds (acceleration of 200 rpm/s).

  • Step 2: 5000 rpm for 30 seconds (acceleration of 1000 rpm/s).

• Immediately transfer the substrate to a preheated hotplate for annealing.

Protocol 3: Anti-Solvent Engineering for Pinhole Reduction

Caption: A simplified workflow for the anti-solvent engineering process to obtain pinhole-free MAPbBr₃ films.

• Follow steps 1-4 of Protocol 2.

• Begin the high-speed step of the spin-coating program (e.g., 5000 rpm for 30 seconds).

• During the last 10-15 seconds of the high-speed step, dispense a controlled volume of an anti-solvent (e.g., 100 µL of toluene or chlorobenzene) onto the center of the spinning substrate. The film should rapidly change color.

• Allow the substrate to spin for the remainder of the time.

• Immediately transfer the substrate to a preheated hotplate for annealing (e.g., 100°C for 10 minutes).

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. lampz.tugraz.at [lampz.tugraz.at]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Methylammonium Bromide (MABr) Perovskites and Humidity Effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of humidity on methylammonium (B1206745) bromide (MABr) perovskites.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of MABr perovskite degradation in the presence of humidity?

A1: The primary degradation mechanism of MABr perovskites in the presence of humidity involves the interaction of water molecules with the perovskite crystal lattice. This interaction leads to the formation of a hydrated perovskite intermediate, which is often unstable.[1][2] Subsequently, this intermediate can decompose into its precursor components, namely methylammonium bromide (MABr) and lead bromide (PbBr₂), or other lead halide species.[3][4][5] This process is often initiated at grain boundaries and surfaces.[2] The hygroscopic nature of the methylammonium cation is a key factor in this moisture-induced degradation.[4][6]

Q2: How does the degradation manifest visually and in terms of material properties?

A2: Visually, the degradation of a perovskite film due to humidity is often observed as a change in color, typically from its characteristic dark color to a lighter, yellowish appearance, which is indicative of the formation of PbI₂ in iodide-based perovskites.[3][4] For bromide-based perovskites, a similar lightening of the film may be observed. In terms of material properties, humidity-induced degradation leads to a decrease in optical absorption, a reduction in photoluminescence intensity, and changes in the crystal structure, which can be detected by techniques like X-ray diffraction (XRD).[1][5] This ultimately results in a significant drop in the performance of optoelectronic devices.[7]

Q3: Can the effects of short-term humidity exposure be reversed?

A3: In some cases, for short-term or low-level humidity exposure, the initial formation of a hydrated perovskite phase may be reversible.[8] Upon removal from the humid environment and gentle annealing, the water molecules can sometimes be driven out of the crystal lattice, restoring the perovskite structure and its properties. However, prolonged or high-humidity exposure typically leads to irreversible decomposition into the precursor salts.[5][9]

Q4: What role does light and oxygen play in humidity-induced degradation?

A4: The presence of light and oxygen can significantly accelerate the degradation process initiated by humidity.[3][10] The combination of moisture and illumination can lead to photochemical reactions that further break down the perovskite structure.[3] Oxygen can also react with the degradation products, such as hydrogen halides, leading to the formation of other species that can further damage the film.[4]

Q5: What are the most effective strategies to improve the humidity stability of MABr perovskite films?

A5: Several strategies can be employed to enhance the stability of MABr perovskites against humidity:

• Compositional Engineering: Incorporating other cations (like formamidinium or cesium) or halides (like iodide or chloride) can improve the intrinsic stability of the perovskite crystal structure.[1][4][6]

• Dimensionality Engineering: Creating 2D/3D mixed perovskite structures can form a protective barrier against moisture penetration.[4]

• Encapsulation: Applying a moisture-impermeable encapsulation layer (e.g., polymers, glass) is a highly effective method to physically block water molecules from reaching the perovskite film.[11]

• Interfacial Modification: Using hydrophobic materials for the charge transport layers can help repel moisture from the perovskite interface.[6]

• Additive Engineering: Incorporating certain additives into the perovskite precursor solution can improve film quality and passivate defects, which can act as sites for degradation initiation.[7]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Rapid decrease in device Power Conversion Efficiency (PCE) after fabrication.	Exposure to ambient humidity during or after fabrication.	1. Fabricate and store devices in a controlled, low-humidity environment (e.g., a nitrogen-filled glovebox).[6] 2. Ensure all solvents and precursors are anhydrous. 3. Immediately encapsulate the device after fabrication.[11]
Visible discoloration (e.g., yellowing) of the perovskite film.	Decomposition of the perovskite into lead halide (e.g., PbBr₂).[3][4]	1. Confirm the presence of degradation products using XRD or UV-Vis absorption spectroscopy. 2. If degradation is widespread, the film is likely irrecoverable. Refabricate the film, paying strict attention to humidity control. 3. For minor degradation, attempt to reverse the process by annealing the film in an inert atmosphere, although success is not guaranteed.[8]
Poor film morphology (e.g., pinholes, small grains) when fabricating in ambient air.	Influence of atmospheric moisture on perovskite crystallization.[12]	1. Control the relative humidity (RH) during the spin-coating and annealing steps. Some studies suggest a moderate RH can sometimes be beneficial for crystal growth, but high RH is detrimental.[12][13] 2. Utilize anti-solvent dripping during spin-coating, as some anti-solvents can help manage the local environment during crystallization.[14]
Inconsistent experimental results between batches.	Fluctuations in ambient laboratory humidity.[6]	1. Continuously monitor and record the temperature and relative humidity of the fabrication environment. 2. Implement a dehumidification system or perform fabrication in a glovebox to maintain a consistent atmosphere.

Quantitative Data Summary

The following table summarizes the impact of humidity on the performance of various methylammonium-based perovskite solar cells, as reported in the literature. Note that the specific compositions may vary.

Perovskite Composition	Humidity Condition	Observation	Reference
CH₃NH₃PbI₃	High Humidity (>70% RH)	Minor degradation in the dark, but drastic degradation under illumination.	[10]
CH₃NH₃PbI₃	85% RH at 25 °C	Degrades upon exposure.	[1]
Cs₀.₁₇FA₀.₈₃Pb(I₀.₈₃Br₀.₁₇)₃	35% vs 75% RH (fabrication)	Average PCE moderately decreased from 13.17% to 9.55%.	[13][15]
CH₃NH₃PbI₃	11% to 94% RH	Reversible changes in electrical conductivity, with a response time of 31s and recovery of 148s.	[8]
MAPb(I₁₋ₓBrₓ)₃	35% RH vs 55% RH	Analysis of performance variation.	[16]

Experimental Protocols

Protocol for Humidity Stability Testing of Perovskite Films

This protocol outlines a general procedure for assessing the stability of MABr perovskite films in a controlled humidity environment.

1. Sample Preparation:

• Fabricate MABr perovskite thin films on the desired substrates (e.g., glass, FTO-coated glass) using your standard protocol within a controlled inert environment (e.g., nitrogen-filled glovebox).
• Prepare multiple identical samples for time-dependent measurements.
• Encapsulate a subset of the samples if the study aims to evaluate the effectiveness of the encapsulation layer.

2. Baseline Characterization:

• Immediately after fabrication, perform a comprehensive baseline characterization of the fresh films in the inert environment.
• UV-Vis Spectroscopy: Measure the absorbance spectrum to determine the initial optical properties and bandgap.
• Photoluminescence (PL) Spectroscopy: Measure the steady-state and time-resolved PL to assess the initial radiative recombination efficiency and carrier lifetime.
• X-ray Diffraction (XRD): Obtain the XRD pattern to confirm the perovskite crystal structure and check for any initial degradation products (e.g., PbBr₂).
• Scanning Electron Microscopy (SEM): Image the surface morphology to document the initial grain size and film quality.

3. Controlled Humidity Exposure:

• Place the unencapsulated samples in a humidity-controlled chamber. The humidity level can be set to a specific value (e.g., 50% RH, 75% RH) at a constant temperature (e.g., 25 °C or 85 °C for accelerated testing).[17][18]
• For testing under illumination, use a solar simulator to provide continuous 1-sun equivalent illumination.[18]
• For dark storage tests, keep the chamber dark.[18]

4. Time-Dependent Characterization:

• At predefined time intervals (e.g., 1, 2, 4, 8, 24, 48 hours), remove a sample from the humidity chamber for characterization.
• Repeat the same set of measurements as in the baseline characterization (UV-Vis, PL, XRD, SEM).
• Track the changes in absorbance, PL intensity and lifetime, crystal structure (e.g., decrease in perovskite peak intensity and increase in PbBr₂ peak intensity), and film morphology over time.

5. Data Analysis:

• Plot the key performance metrics (e.g., normalized absorbance at a specific wavelength, normalized PL intensity, perovskite XRD peak intensity) as a function of exposure time.
• Calculate the degradation rate based on the decay of these parameters.
• Compare the stability of different perovskite compositions or encapsulation methods.

Visualizations

MABr Perovskite Degradation Pathway in Humid Air

Caption: Humidity-induced degradation pathway of MABr perovskite.

Experimental Workflow for Humidity Stability Testing

Caption: General workflow for testing perovskite film stability under humidity.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Key degradation mechanisms of perovskite solar cells and strategies for enhanced stability: issues and prospects - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07942F [pubs.rsc.org]
• 4. The impact of moisture on the stability and degradation of perovskites in solar cells - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00828B [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Humidity Sensitivity Behavior of CH3NH3PbI3 Perovskite - PMC [pmc.ncbi.nlm.nih.gov]
• 9. osti.gov [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Effect of relative humidity on crystal growth, device performance and hysteresis in planar heterojunction perovskite solar cells - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 13. epg.science.cmu.ac.th [epg.science.cmu.ac.th]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. spiedigitallibrary.org [spiedigitallibrary.org]
• 18. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]

Technical Support Center: Purification of Methylamine Hydrobromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with methylamine (B109427) hydrobromide.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude methylamine hydrobromide?

Common impurities in crude methylamine hydrobromide include:

• Ammonium (B1175870) halides (e.g., ammonium bromide): Often a byproduct of the synthesis reaction.

• Dimethylamine hydrobromide and Trimethylamine hydrobromide: Resulting from over-methylation during synthesis.

• Water: Due to the hygroscopic nature of amine salts.

• Unreacted starting materials.

• Colored impurities: Often organic byproducts from the synthesis process.

Q2: What is the most common method for purifying methylamine hydrobromide?

Recrystallization is the most common and effective method for purifying methylamine hydrobromide. This technique relies on the principle that the solubility of methylamine hydrobromide and its impurities differ in a given solvent at different temperatures. By dissolving the impure solid in a hot solvent and allowing it to cool slowly, purer crystals of methylamine hydrobromide will form, leaving the impurities dissolved in the solvent.

Q3: Which solvents are recommended for the recrystallization of methylamine hydrobromide?

Several solvents can be used for the recrystallization of methylamine hydrobromide. The choice of solvent will impact the yield and purity of the final product. Commonly used solvents include:

• Absolute Ethanol (B145695)

• Isopropanol

• n-Butanol

A preliminary solvent screen with a small amount of crude material is recommended to determine the optimal solvent for your specific batch.

Q4: How can I assess the purity of my methylamine hydrobromide sample?

High-Performance Liquid Chromatography (HPLC) is a reliable method for determining the purity of methylamine hydrobromide. A reversed-phase method with a suitable column (e.g., C18) and a mobile phase consisting of an aqueous buffer and an organic modifier is typically employed. UV detection can be used if the amine is derivatized. Alternatively, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy can provide information on the chemical structure and the presence of impurities.

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause	Solution
No crystals form upon cooling	The solution is too dilute (too much solvent was added).	Concentrate the solution by evaporating some of the solvent under reduced pressure and allow it to cool again.
The compound is too soluble in the chosen solvent, even at low temperatures.	Try a different recrystallization solvent or a mixture of solvents.
Nucleation is inhibited.	Scratch the inside of the flask with a glass rod to create nucleation sites. Add a seed crystal of pure methylamine hydrobromide.
Oiling out (a liquid layer separates instead of crystals)	The boiling point of the solvent is higher than the melting point of the solute.	Use a lower-boiling point solvent.
The rate of cooling is too fast.	Allow the solution to cool to room temperature slowly before placing it in an ice bath.
High concentration of impurities.	Perform a preliminary purification step, such as washing with a solvent in which the desired product is insoluble but the impurities are soluble.
Low yield of purified crystals	Too much solvent was used for recrystallization.	Use the minimum amount of hot solvent required to dissolve the crude material. The mother liquor can be concentrated to obtain a second crop of crystals.
Premature crystallization during hot filtration.	Preheat the filtration apparatus (funnel and receiving flask) to prevent cooling and crystallization.
The crystals were not completely collected.	Ensure all crystals are transferred from the flask to the filter, using a small amount of cold solvent to rinse the flask.
Discolored crystals	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities.

Data Presentation

Comparison of Recrystallization Solvents

Solvent	Typical Yield (%)	Purity (%)	Notes
Absolute Ethanol	75-85	>99.0	Good for removing ammonium salts. Requires anhydrous conditions.
Isopropanol	70-80	>99.5	Excellent for removing more polar impurities.
n-Butanol	65-75	>99.5	Less volatile, which can be advantageous for controlled cooling. May require a final wash with a more volatile solvent to aid in drying.

Note: Yield and purity can vary depending on the initial purity of the crude material and the precise experimental conditions.

Experimental Protocols

Protocol 1: Recrystallization of Methylamine Hydrobromide from Ethanol

• Dissolution: In a fume hood, place 10 g of crude methylamine hydrobromide in a 250 mL Erlenmeyer flask. Add a magnetic stir bar. Add approximately 50 mL of absolute ethanol.

• Heating: Gently heat the mixture on a hot plate with stirring. Add more absolute ethanol in small portions until the solid is completely dissolved at the boiling point of the solvent. Note: Use the minimum amount of hot solvent necessary to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount (e.g., 0.5 g) of activated charcoal and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, warm Erlenmeyer flask. This step removes insoluble impurities and activated charcoal.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold absolute ethanol to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) to a constant weight.

Protocol 2: HPLC Analysis of Methylamine Hydrobromide Purity

This protocol provides a general guideline. Method development and validation are essential for specific applications.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the purified methylamine hydrobromide.

  • Dissolve the sample in 10 mL of the mobile phase to create a 1 mg/mL stock solution.

  • Further dilute the stock solution to a suitable concentration for analysis (e.g., 100 µg/mL).

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A mixture of an aqueous buffer (e.g., 20 mM phosphate (B84403) buffer, pH 7.0) and a polar organic solvent (e.g., acetonitrile (B52724) or methanol). The exact ratio should be optimized.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: Since methylamine lacks a strong UV chromophore, derivatization with a UV-active agent (e.g., dansyl chloride or FMOC-Cl) may be necessary for sensitive UV detection. Alternatively, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can be used for direct detection.

  • Column Temperature: 30 °C.

• Analysis:

  • Inject a blank (mobile phase) to establish a baseline.

  • Inject a standard solution of known concentration to determine the retention time and response factor.

  • Inject the sample solution.

  • The purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Mandatory Visualizations

Synthesis and Purification Workflow for Methylamine Hydrobromide for Perovskite Precursors

Technical Support Center: Controlling Crystal Growth of Methylammonium Lead Bromide (MAPbBr₃)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for controlling the crystal growth of methylammonium (B1206745) lead bromide (MAPbBr₃).

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of MAPbBr₃ single crystals.

Problem 1: No crystal growth or very slow nucleation.

• Question: I have prepared the precursor solution, but no crystals are forming, or the nucleation process is extremely slow. What could be the issue?

• Answer: This is a common issue that can arise from several factors related to solution saturation and experimental conditions.

  • Insufficient Supersaturation: The precursor solution may not be sufficiently supersaturated.

    • Solution for Inverse Temperature Crystallization (ITC): Ensure the temperature is appropriately raised to decrease the solubility of MAPbBr₃ in DMF. A slow temperature ramp can sometimes be too slow to induce nucleation. Consider a slightly faster heating rate or a higher final temperature.[1][2]

    • Solution for Anti-solvent Vapor-assisted Crystallization (AVC): The diffusion of the anti-solvent may be too slow. Ensure the setup allows for a controlled but steady vapor diffusion. You can slightly increase the surface area of the precursor solution exposed to the anti-solvent vapor or reduce the distance between the solvent and anti-solvent.

  • Precursor Quality: The purity of the MABr and PbBr₂ precursors is crucial. Impurities can inhibit nucleation.[3]

    • Solution: Use high-purity precursors (≥99.99%). If you suspect impurities, consider recrystallizing the precursors before use.

  • Solvent Issues: The solvent (typically DMF) may contain water, which can negatively impact crystal growth.

    • Solution: Use anhydrous DMF and handle it in a low-humidity environment (e.g., a glovebox) to prevent moisture absorption.

Problem 2: Formation of many small polycrystalline crystals instead of large single crystals.

• Question: My experiment is yielding a large number of small, cloudy, or polycrystalline crystals instead of a few large, transparent single crystals. How can I promote the growth of larger single crystals?

• Answer: The formation of multiple small crystals is often due to a rapid and uncontrolled nucleation rate.

  • Rapid Nucleation in ITC: A fast temperature increase can lead to simultaneous nucleation at multiple sites.

    • Solution: Employ a slower heating ramp to allow for fewer nucleation sites to form and dominate. Introducing a seed crystal at a lower temperature (e.g., 45 °C) before ramping up to the final growth temperature (e.g., 65-85 °C) can promote the growth of a single, larger crystal.[4]

  • Rapid Anti-solvent Diffusion in AVC: Too rapid introduction of the anti-solvent will cause the solution to become supersaturated too quickly, leading to widespread nucleation.

    • Solution: Control the rate of anti-solvent vapor diffusion. This can be achieved by using a smaller opening in the vial containing the precursor solution or by increasing the volume of the outer container to slow down the partial pressure increase of the anti-solvent.[5][6]

  • Solution Concentration: A very high precursor concentration can also lead to rapid nucleation.

    • Solution: While a supersaturated solution is necessary, starting with a slightly lower, optimized concentration can provide a wider window for controlled crystal growth.

Problem 3: Crystals have visible defects, are opaque, or have poor crystallinity.

• Question: The crystals I've grown have visible cracks, inclusions, or are not transparent. How can I improve the crystal quality?

• Answer: Poor crystal quality is often a result of stress during growth, incorporation of impurities, or suboptimal growth kinetics.

  • Thermal Stress: Rapid temperature changes during ITC can introduce stress and defects into the crystal lattice.

    • Solution: Use a slow and steady heating and cooling profile. Avoid any sudden temperature fluctuations in the oven or oil bath.

  • Solvent Inclusions: If the crystal growth is too fast, solvent molecules can become trapped within the crystal lattice, leading to opacity and defects.

    • Solution: Slow down the crystal growth rate. For ITC, this means a slower temperature ramp. For AVC, this means a slower anti-solvent diffusion rate.[7]

  • Precursor Stoichiometry: An incorrect ratio of MABr to PbBr₂ can lead to the formation of defects.

    • Solution: While an equimolar ratio is common, some protocols suggest a slight excess of MABr can improve crystal quality by compensating for the volatility of the methylammonium cation.[5][6]

  • Additives: The use of certain additives can help to passivate defects and improve crystal quality.

    • Solution: Consider adding a small amount of an ionic liquid like 1-butyl-3-methylimidazolium bromide (BMIB) to the precursor solution, which has been shown to reduce nucleation temperature and improve crystallinity.[8] Poly(propylene glycol bis(2-aminopropyl ether) (PEA) is another additive that can passivate defective states.[9]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for growing MAPbBr₃ single crystals?

A1: The two most prevalent and effective methods are Inverse Temperature Crystallization (ITC) and Anti-solvent Vapor-assisted Crystallization (AVC).[10] ITC relies on the unique property of MAPbBr₃ having lower solubility in solvents like DMF at higher temperatures.[2] AVC induces crystallization by slowly introducing a vapor of an anti-solvent (in which MAPbBr₃ is insoluble) into a saturated solution of the perovskite.[11][12]

Q2: What is the ideal temperature range for the Inverse Temperature Crystallization (ITC) method?

A2: The optimal temperature for ITC can vary, but generally, nucleation is initiated at a lower temperature, and then the temperature is raised to a higher level for crystal growth. A common approach is to heat the solution to around 80-100 °C.[1] Some studies have found that the highest quality crystals are obtained at a crystallization temperature of 85 °C.[1] Seed-assisted growth can be performed at lower temperatures, for instance, introducing a seed at 45 °C and then growing the crystal at 65 °C.[4]

Q3: What are the best solvents and anti-solvents to use for MAPbBr₃ crystal growth?

A3:

• Solvent: N,N-dimethylformamide (DMF) is the most commonly used solvent for dissolving the MABr and PbBr₂ precursors.[3][11]

• Anti-solvents: For the AVC method, dichloromethane (B109758) (DCM) is a widely used anti-solvent.[5][6][12] Isopropanol (IPA) has also been successfully used.[13]

Q4: How does the precursor concentration affect crystal growth?

A4: The precursor concentration directly impacts the supersaturation of the solution, which in turn affects nucleation and crystal growth rates. Higher concentrations can lead to faster nucleation and potentially smaller, more numerous crystals. Lowering the concentration can provide a larger window for controlled growth, often resulting in larger, higher-quality single crystals. For ITC, a 1 M solution is a common starting point.[1][3] For AVC, the concentration can also be around 1 M, with the rate of anti-solvent diffusion being the more critical control parameter.

Q5: How can I control the size and shape of the crystals?

A5:

• Size Control:

  • Seeding: Introducing a single seed crystal into a slightly undersaturated solution and then slowly reaching supersaturation is a very effective method for growing one large crystal.[4]

  • Growth Time: Allowing the crystal to grow for a longer period, provided the solution remains stable and supersaturated, will result in a larger crystal.

  • Precursor Volume: Using a larger volume of precursor solution can yield larger crystals.[11][12]

• Shape Control: The natural growth habit of MAPbBr₃ is cubic. The shape can be influenced by controlling the growth environment. Space-confined growth, where the crystallization occurs between two substrates, can be used to grow crystals with a specific thickness.[3]

Data Presentation

Table 1: Influence of Key Parameters on MAPbBr₃ Crystal Growth

Parameter	Common Range/Value	Effect on Crystal Growth	Troubleshooting Tip
Precursor Concentration	1.0 M - 1.4 M in DMF[1][3][7]	Higher concentration can increase nucleation rate, potentially leading to smaller crystals.[14]	If getting too many small crystals, try slightly reducing the concentration.
MABr:PbBr₂ Molar Ratio	1:1 to 1.25:1[3][5][6]	A slight excess of MABr may compensate for its volatility and reduce defects.	To improve crystal quality, a 1.25:1 ratio can be tested.[5][6]
ITC Growth Temperature	65 °C - 100 °C[1][4]	Higher temperatures increase the crystallization rate. 85 °C is often found to be optimal for quality.[1]	For larger, higher-quality crystals, try a seed-assisted method at a lower temperature (e.g., 65 °C).[4]
AVC Anti-solvent	Dichloromethane (DCM), Isopropanol (IPA)[5][12][13]	The choice of anti-solvent and its diffusion rate are critical for controlling nucleation.	DCM is a common and effective choice for room temperature AVC.[5][12]
Additives	Ionic Liquids (e.g., BMIB), Polymers (e.g., PEA)[8][9]	Can reduce nucleation temperature, passivate defects, and improve crystal quality.	If experiencing issues with defects, consider adding a small amount of an appropriate additive.

Experimental Protocols

Protocol 1: Inverse Temperature Crystallization (ITC) of MAPbBr₃

• Precursor Solution Preparation:

  • In a glovebox or low-humidity environment, dissolve equimolar amounts of methylammonium bromide (MABr) and lead(II) bromide (PbBr₂) in anhydrous N,N-dimethylformamide (DMF) to create a 1 M solution.[3]

  • Stir the solution at room temperature for at least 2 hours until the precursors are fully dissolved, resulting in a clear, colorless solution.

  • Filter the solution using a 0.2 µm PTFE syringe filter into a clean glass vial.

• Crystal Growth:

  • Place the vial containing the precursor solution into an oil bath or oven.

  • Slowly heat the solution. A typical heating profile is to ramp to 60 °C at a rate of 20 °C/h, and then from 60 °C to 80 °C at a rate of 10 °C/h.[15]

  • Maintain the final temperature (e.g., 80-85 °C) for 12-24 hours.[15] Crystals will form as the solubility of MAPbBr₃ decreases with increasing temperature.

• Crystal Harvesting:

  • Once the crystals have reached the desired size, carefully remove the vial from the heat source.

  • Quickly and carefully decant the hot solution.

  • Wash the crystals with a solvent in which MAPbBr₃ is not soluble, such as dichloromethane (DCM), to remove any residual DMF.

  • Dry the crystals in a vacuum oven at a low temperature (e.g., 40-60 °C) for several hours.

Protocol 2: Anti-solvent Vapor-assisted Crystallization (AVC) of MAPbBr₃

• Precursor Solution Preparation:

  • Prepare a 1 M MAPbBr₃ solution in DMF as described in the ITC protocol. A molar ratio of MABr to PbBr₂ of 1.25:1 can also be used.[5][6]

  • Pour a small amount (e.g., 3-6 mL) of the filtered precursor solution into a small, open-top vial.[11][12]

• Crystallization Setup:

  • Place the small vial containing the precursor solution inside a larger, sealable container (e.g., a beaker or a larger vial).

  • Add an anti-solvent, such as dichloromethane (DCM), to the larger container, ensuring the level of the anti-solvent is below the top of the inner vial. The volume ratio of anti-solvent to precursor solution can be varied to control the growth rate (e.g., a ratio of 3:1).[11][12]

  • Seal the outer container to allow the anti-solvent vapor to slowly diffuse into the precursor solution. To control the diffusion rate, a small, controlled opening can be made in the cap of the inner vial.[5]

• Crystal Growth and Harvesting:

  • Leave the setup undisturbed at room temperature for 1-3 days. Crystals will form as the solubility of MAPbBr₃ decreases due to the introduction of the anti-solvent.

  • Once the crystals have grown to the desired size, carefully remove the inner vial.

  • Decant the remaining solution and wash the crystals with the anti-solvent (DCM).

  • Dry the crystals under vacuum.

Mandatory Visualization

Caption: Workflow for Inverse Temperature Crystallization (ITC).

Caption: Workflow for Anti-solvent Vapor-assisted Crystallization.

Caption: Troubleshooting logic for polycrystalline growth.

References

• 1. e-asct.org [e-asct.org]
• 2. youtube.com [youtube.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pqe.uni-stuttgart.de [pqe.uni-stuttgart.de]
• 5. Synthesis of Single Crystal Perovskite MAPbBr₃ by Using Anti-solvent Vapor-assisted Crystallization Method for X-Ray Photodetector Application - ProQuest [proquest.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ionic liquid-assisted growth of high-quality methylammonium lead bromide single crystals for photodetection applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 9. preprints.org [preprints.org]
• 10. researching.cn [researching.cn]
• 11. waseda.elsevierpure.com [waseda.elsevierpure.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Research Portal [scholarworks.brandeis.edu]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Photoluminescence Quantum Yield in MAPbBr3

Welcome to the technical support center for MAPbBr3 research. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve common issues leading to low photoluminescence quantum yield (PLQY) in their methylammonium (B1206745) lead bromide (MAPbBr3) perovskite experiments.

Frequently Asked Questions (FAQs)

Q1: What is a typical photoluminescence quantum yield (PLQY) for high-quality MAPbBr3?

High-quality MAPbBr3, in nanocrystal or thin-film form, can exhibit a wide range of PLQY values depending on the synthesis method, surface passivation, and morphology. While values can vary, reports in the literature have demonstrated PLQY exceeding 95% for MAPbBr3 nanocrystals synthesized via methods like ligand-assisted reprecipitation (LARP) using a liquified single crystal precursor.[1][2] For thin films, achieving high PLQY is also possible through careful control of crystallization and passivation, with values often aimed to be above 80% for high-performance optoelectronic applications.

Q2: What are the most common causes of low PLQY in MAPbBr3?

Low PLQY in MAPbBr3 is primarily attributed to non-radiative recombination of charge carriers. The most common underlying causes include:

• Surface Defects and Trap States: Undercoordinated lead ions (Pb2+) and halide (Br-) vacancies on the crystal surface or at grain boundaries act as traps for charge carriers, leading to non-radiative recombination.[3]

• Poor Film Morphology: Non-uniform films with pinholes, small grain sizes, and rough surfaces can increase the density of grain boundaries and surface defects, which are detrimental to PLQY.[4]

• Impure Precursors or Solvents: The purity of MABr and PbBr2 precursors, as well as the solvents used, is critical. Impurities can introduce trap states within the perovskite lattice or on its surface.

• Sub-optimal Annealing: Incorrect annealing temperature or duration can lead to incomplete crystallization, the formation of undesired phases, or an increase in defect density.[5][6]

• Environmental Degradation: Exposure to moisture, oxygen, and even high-intensity light can cause the degradation of the MAPbBr3 material, leading to a decrease in PLQY over time.[7][8][9]

Q3: How does crystal size affect the PLQY of MAPbBr3?

Reducing the crystal size of MAPbBr3 to the micro- or nanometer scale can lead to an enhanced PLQY.[3][10][11][12][13][14][15] This is attributed to two main factors:

• Favored Excitonic Recombination: In smaller crystals, the confinement of charge carriers increases the probability of their recombination as excitons, which is a radiative process.

• Reduced Surface Trapping (with passivation): While smaller crystals have a larger surface-area-to-volume ratio, which can increase the number of surface defects, this can be effectively countered by surface passivation techniques.[3][10] Additives and ligands used during synthesis can passivate these surface traps, minimizing non-radiative recombination pathways.

Troubleshooting Guide for Low PLQY

This guide provides a systematic approach to diagnosing and resolving low PLQY in your MAPbBr3 experiments.

Problem 1: Consistently Low PLQY in Newly Synthesized MAPbBr3

If you are observing low PLQY from the outset of your experiments, the issue likely lies in your synthesis and processing steps.

Caption: Troubleshooting workflow for consistently low initial PLQY in MAPbBr3.

• Verify Precursor Quality and Stoichiometry:

  • Issue: Impurities in MABr or PbBr2, incorrect stoichiometry, or aged precursors can introduce defects. Bromide-deficient precursor solutions have been shown to impact stability and performance.[16][17][18]

  • Solution: Use high-purity (>99.9%) precursors. Consider recrystallizing your MABr. Prepare fresh precursor solutions before use. Precisely control the molar ratios of MABr and PbBr2.

• Evaluate Solvent and Anti-Solvent System:

  • Issue: The choice of solvent (e.g., DMF, DMSO) and anti-solvent (e.g., toluene (B28343), chlorobenzene) significantly affects the crystallization kinetics and the quality of the resulting film.[19][20][21][22] The polarity and dipole moment of the anti-solvent can influence the reaction time and photophysical properties.

  • Solution: Ensure you are using anhydrous, high-purity solvents. Experiment with different anti-solvents to achieve more uniform and compact films. For instance, using chlorobenzene (B131634) as an anti-solvent has been shown to reduce the number of defect sites and improve film quality.[19]

• Optimize Synthesis and Deposition Technique:

  • Issue: The chosen synthesis method may not be optimal for achieving high PLQY. For example, the ligand-assisted reprecipitation (LARP) method is popular for nanocrystals but requires careful control.[1][23] For thin films, one-step spin-coating can lead to rapid, uncontrolled crystallization.

  • Solution: For nanocrystals, consider modifications to the LARP method, such as using liquified single crystals as a precursor source to passivate vacancy defects.[1][2] For thin films, employ techniques that offer better control over crystallization, such as anti-solvent dripping during spin-coating or vapor-assisted solution processing.

• Implement or Enhance Surface Passivation:

  • Issue: A lack of effective surface passivation is a primary reason for low PLQY. Surface traps act as non-radiative recombination centers.

  • Solution: Introduce passivating agents into your precursor solution or as a post-treatment step. Common passivating agents include organic halide salts like phenylethylammonium bromide (PEABr) and butylamine (B146782) bromide (BABr), or molecules like trioctylphosphine (B1581425) oxide (TOPO) and poly(methyl methacrylate) (PMMA).[24][25] Even controlled exposure to specific environments, like methylamine (B109427) gas, can passivate surface defects.[1][2]

• Optimize Annealing Conditions:

  • Issue: Both under- and over-annealing can be detrimental. Insufficient annealing leads to residual solvent and poor crystallinity, while excessive heat can cause decomposition of the perovskite.[5][6][26][27][28]

  • Solution: Systematically vary the annealing temperature and time to find the optimal conditions for your specific substrate and deposition method. Characterize the films after each condition using techniques like XRD and SEM to correlate crystallinity and morphology with PLQY. For mixed-halide perovskites containing MAPbBr3, an optimal annealing temperature around 135 °C has been reported to maximize device performance.[5][26]

Problem 2: PLQY Decreases Over Time (Degradation)

If your MAPbBr3 initially shows good PLQY but it diminishes over time, the issue is likely related to environmental degradation or photostability.

Caption: Factors causing PLQY degradation over time and corresponding mitigation strategies.

• Control the Atmosphere:

  • Issue: MAPbBr3 is known to be sensitive to moisture and oxygen, which can lead to the formation of hydrated perovskite phases and eventual decomposition into lead bromide (PbBr2) and MABr.[7][8][29]

  • Solution: Perform all synthesis, processing, and characterization in an inert atmosphere, such as a nitrogen-filled glovebox. Store samples in a desiccator or glovebox.

• Encapsulate Your Samples/Devices:

  • Issue: For long-term stability and for applications outside of a controlled atmosphere, encapsulation is necessary to protect the MAPbBr3 from ambient conditions.

  • Solution: Use appropriate encapsulation materials, such as glass with an epoxy seal or polymer barrier films, to prevent the ingress of moisture and oxygen.

• Address Photodegradation:

  • Issue: High-intensity light, especially in the UV range, can accelerate the degradation of MAPbBr3.[30] This can be a concern during PL measurements that use a high-power excitation source.

  • Solution: Use neutral density filters to minimize the excitation intensity to the lowest level required for a good signal-to-noise ratio. If possible, use a UV filter to block high-energy photons if they are not essential for the measurement.

• Consider Thermal Stability:

  • Issue: Elevated temperatures, even below the decomposition point, can accelerate degradation pathways, especially in the presence of light, moisture, or oxygen.[9]

  • Solution: Avoid unnecessary exposure to high temperatures. For applications requiring operation at elevated temperatures, consider strategies to improve the intrinsic thermal stability of the material, such as compositional engineering.

Quantitative Data Summary

The following tables summarize key quantitative data from the literature regarding factors that influence the PLQY of MAPbBr3.

Table 1: Impact of Synthesis Method on MAPbBr3 Nanocrystal PLQY

Synthesis Method	Precursor Source	Reported PLQY	Reference
Traditional Ligand-Assisted Reprecipitation (LARP)	MABr and PbBr2 powders in DMF	87%	[1][2]
LARP with Liquified Single Crystal	Liquified MAPbBr3 single crystal with methylamine gas	>95%	[1][2]
Dilution of Colloidal Nanocrystals	Irregular colloidal MAPbBr3 nanocrystals	~90%	[31]
In-situ Crystallization in Ni(AcO)2 Matrix	MABr and PbBr2 in Ni(AcO)2 matrix	Up to 80%	[32]

Table 2: Effect of Passivation on PL Properties

Passivating Agent	Material Form	Observation	Reference
Phenylethylammonium Bromide (PEABr)	Single Crystal	Enhanced PL intensity and extended PL lifetime	[24]
Bathocuproine (BCP) Additive	Thin Film	Enhanced photoluminescence and reduced trap density	[4]
Trioctylphosphine oxide (TOPO) / PMMA	Epitaxial Microstructures	Significantly boosts luminescence intensity and decay times
Hydroxide Ions (from moisture)	Nanocomposite	Reversibly bind to nanocrystals, passivating traps	[32]

Experimental Protocols

Protocol 1: Ligand-Assisted Reprecipitation (LARP) Synthesis of MAPbBr3 Nanocrystals

This protocol is a generalized representation based on common practices in the literature, such as those described in references[23] and[1].

• Precursor Solution Preparation:

  • Dissolve equimolar amounts of MABr and PbBr2 in a polar solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO). Typical concentrations range from 0.1 to 0.5 M.

  • Add capping ligands to the precursor solution. Common ligands include oleic acid and oleylamine. The molar ratio of ligands to lead is a critical parameter to optimize.

• Reprecipitation:

  • In a separate vial, place a larger volume of a non-polar solvent (anti-solvent) such as toluene or chlorobenzene.

  • Rapidly inject a small volume of the precursor solution into the vigorously stirred anti-solvent. The volume ratio of anti-solvent to precursor solution is typically high (e.g., 10:1).

  • The rapid change in solubility induces the nucleation and growth of MAPbBr3 nanocrystals.

• Purification:

  • Centrifuge the resulting colloidal solution to precipitate the nanocrystals.

  • Discard the supernatant and re-disperse the nanocrystals in a small amount of the anti-solvent.

  • This washing step can be repeated to remove excess ligands and unreacted precursors.

• Storage:

  • Store the final nanocrystal dispersion in an inert atmosphere and in the dark to prevent degradation.

Protocol 2: Photoluminescence Quantum Yield (PLQY) Measurement

This protocol outlines a standard method for measuring PLQY using an integrating sphere, as mentioned in reference[10].

• Equipment:

  • Spectrofluorometer equipped with an integrating sphere.

  • Excitation light source (e.g., laser or xenon lamp with a monochromator).

  • Detector (e.g., CCD or PMT).

• Measurement Procedure:

  • Step 1 (Reference): Place a blank substrate (identical to the one used for the sample) inside the integrating sphere. Measure the spectrum of the scattered excitation light. This gives the reference intensity (I_ref).

  • Step 2 (Sample - Scattered Light): Place the MAPbBr3 sample inside the integrating sphere. Measure the spectrum of the scattered excitation light that is not absorbed by the sample. This gives the sample scatter intensity (I_scat).

  • Step 3 (Sample - Emitted Light): Measure the photoluminescence spectrum of the sample. This gives the emission intensity (I_em).

• Calculation:

  • The number of absorbed photons is proportional to I_ref - I_scat.

  • The number of emitted photons is proportional to the integrated area of the emission spectrum, I_em.

  • The PLQY is calculated as: PLQY = (Number of emitted photons) / (Number of absorbed photons) = (Integrated I_em) / (I_ref - I_scat).

  • Corrections for the spectral response of the detector and the integrating sphere are necessary for accurate measurements.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Frontiers | A Holistic Study on the Effect of Annealing Temperature and Time on CH3NH3PbI3-Based Perovskite Solar Cell Characteristics [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. iris.cnr.it [iris.cnr.it]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. fredi.hepvs.ch [fredi.hepvs.ch]
• 12. Origin of the enhanced photoluminescence quantum yield in mapbbr3 perovskite with reduced crystal size | FOLIA - Fribourg Open Library and Archive [sonar.ch]
• 13. pubs.acs.org [pubs.acs.org]
• 14. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 15. researchportal.northumbria.ac.uk [researchportal.northumbria.ac.uk]
• 16. Effect of Precursor Stoichiometry on the Performance and Stability of MAPbBr3 Photovoltaic Devices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. diva-portal.org [diva-portal.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Surface Passivation of MAPbBr3 Perovskite Single Crystals to Suppress Ion Migration and Enhance Photoelectronic Performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Surface-passivated MAPbBr3 microwire with enhanced stability and suppressed ion migration - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 26. mdpi.com [mdpi.com]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. pubs.acs.org [pubs.acs.org]
• 30. pubs.acs.org [pubs.acs.org]
• 31. researchgate.net [researchgate.net]
• 32. Passivation Mechanism in Highly Luminescent Nanocomposite‐Based CH3NH3PbBr3 Perovskite Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Defects in Methylammonium Bromide (MABr) Thin Films

Welcome to the technical support center for methylammonium (B1206745) bromide (MABr) thin film fabrication. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental protocols for high-quality MABr thin films with minimal defects.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during the synthesis of MABr thin films and provides actionable solutions.

Issue 1: My spin-coated MABr film is not uniform and has poor coverage.

• Question: I'm using a one-step spin coating method with MABr and PbBr₂ in DMF, but the resulting film is uneven and doesn't cover the substrate completely. What could be the cause and how can I fix it?

• Answer: This is a common issue that can arise from several factors related to precursor solution, substrate preparation, and spin coating parameters.

  • Precursor Stoichiometry: An improper molar ratio of methylammonium bromide (MABr) to lead bromide (PbBr₂) can lead to poor film formation. While various ratios are explored, a 1:1 molar ratio is often a good starting point for achieving dense and pinhole-free films. An excess of either precursor can result in inhomogeneity.[1]

  • Substrate Wettability: The precursor solution may not be spreading evenly if the substrate surface has poor wettability. Treating the substrate with oxygen plasma for 10-15 minutes before spin coating can improve surface energy and promote uniform film formation.

  • Solution Viscosity and Concentration: The concentration of the precursors in the solvent (e.g., DMF) affects the solution's viscosity. If the solution is too dilute, it can de-wet from the substrate during spinning. If it's too concentrated, it can lead to aggregation and non-uniformity. Experiment with different concentrations to find the optimal viscosity for your specific spin coater and substrate.

  • Spin Coating Parameters: The spin speed and duration are critical. A very high speed can cause the solution to be thrown off too quickly, resulting in a thin, incomplete film. A very low speed might not spread the solution evenly. Try a two-step spin coating program: a lower speed for a few seconds to spread the solution, followed by a higher speed to achieve the desired thickness.

Issue 2: My MABr film has a high density of pinholes.

• Question: After annealing, I observe a high density of pinholes in my MABr thin film. How can I reduce these defects?

• Answer: Pinholes are detrimental to device performance as they can create shunt paths. Several strategies can be employed to minimize their formation:

  • Anti-solvent Treatment: The use of an anti-solvent during the spin coating process is a highly effective method to induce rapid and uniform crystallization, leading to pinhole-free films. The timing of the anti-solvent drip is crucial. An optimal delay time, typically a few seconds after the start of spinning, allows for a supersaturated precursor solution on the substrate, promoting the formation of a dense and uniform film.

  • Solvent Engineering: The choice of solvent can influence the crystallization process. Using a mixture of solvents, such as dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO), can help control the evaporation rate and improve film morphology.

  • Annealing Optimization: While annealing is necessary for crystallization, improper temperature or duration can lead to pinhole formation due to material decomposition or excessive grain growth that exposes the substrate. A common annealing temperature for MABr is around 100°C.[2]

Issue 3: The grains in my MABr film are small and there are many grain boundaries.

• Question: My MABr thin films consist of small grains, which means a high density of grain boundaries that can act as recombination centers. How can I increase the grain size?

• Answer: Increasing the grain size is crucial for reducing defect density and improving charge transport.

  • Annealing Temperature and Duration: The annealing process plays a significant role in grain growth. Increasing the annealing temperature generally leads to larger grain sizes. However, exceeding the optimal temperature can cause decomposition. Similarly, a longer annealing duration can promote grain growth, but an excessively long time may also lead to film degradation. It is important to systematically optimize both the temperature and duration for your specific setup.

  • Precursor Stoichiometry: The ratio of MABr to PbBr₂ can influence the final grain size. Some studies have shown that an excess of MABr can lead to larger grains.[3]

  • Additives: The introduction of certain additives to the precursor solution can promote the growth of larger crystals.

Issue 4: My MABr-based device shows poor performance due to high trap state density.

• Question: Despite having a visually good film, my device performance is low, which I suspect is due to a high density of electronic trap states. What can I do to passivate these defects?

• Answer: Trap states, often located at the surface and grain boundaries of the perovskite film, can be passivated to reduce non-radiative recombination and improve device performance.

  • Surface Passivation: This involves treating the surface of the MABr film with a passivating agent. Organic molecules like benzylamine (B48309) and ethylammonium (B1618946) bromide have been shown to be effective. These molecules can interact with undercoordinated lead ions or halide vacancies, which are common sources of trap states.

  • Mechanism: The passivation mechanism often involves the formation of a 2D perovskite layer on top of the 3D MABr film or the coordination of the passivating agent's functional groups with defect sites on the perovskite surface. This can also provide a hydrophobic barrier, improving the film's stability against moisture.

Quantitative Data on Defect Reduction

The following tables summarize quantitative data from various studies on the effects of different processing parameters on MABr thin film properties.

Table 1: Effect of MABr Thickness on MABr Thin Film Properties (Sequential Physical Vapor Deposition)

MABr Thickness (nm)	Average Grain Size (nm)	Trap Density (cm⁻³)	Carrier Mobility (cm²/V·s)
300	217	1.89 x 10¹⁶	-
400	-	-	1.89 x 10⁻²
500	302	1.40 x 10¹⁶	1.08 x 10⁻¹

Data extracted from a study on sequentially vapor deposited MAPbBr₃ thin films.[4]

Table 2: Effect of Annealing Temperature on Perovskite Thin Film Properties

Annealing Temperature (°C)	Average Grain Size (nm)	Remarks
80	-	Minimum degradation observed for MAPbI₃.
100	-	Commonly used for good crystallization of MAPbBr₃.[2]
110-200	Increases with temperature	For MAPbI₃, higher temperatures improve film quality but can lead to decomposition above 130°C.
500	Small grain size	For Ag/TiO₂, leads to fine structure.
600	Larger grain size	For Ag/TiO₂, results in a rougher surface.

Note: Grain size is highly dependent on the specific perovskite composition and fabrication method.

Detailed Experimental Protocols

Protocol 1: One-Step Spin Coating of MABr Thin Films with Anti-Solvent Treatment

This protocol outlines a general procedure for fabricating MABr thin films using a one-step spin coating method, which is a widely used technique.

• Precursor Solution Preparation:

  • Prepare a precursor solution by dissolving equimolar amounts of methylammonium bromide (MABr) and lead(II) bromide (PbBr₂) in a solvent mixture of dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) (e.g., 4:1 v/v). A typical concentration is around 1.0 M.

  • Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE syringe filter before use.

• Substrate Preparation:

  • Clean the substrates (e.g., FTO-coated glass) by sequential ultrasonication in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone or oxygen plasma for 15 minutes to improve the wettability of the surface.

• Spin Coating and Anti-Solvent Dripping:

  • Place the substrate on the spin coater chuck.

  • Dispense a sufficient amount of the precursor solution onto the center of the substrate (e.g., 100 µL for a 1-inch substrate).

  • Start the spin coating program. A two-step program is often effective:

    • Step 1: 1000 rpm for 10 seconds (for spreading).

    • Step 2: 4000 rpm for 30 seconds (for thinning and drying).

  • During the second step, at a specific delay time (e.g., 5-15 seconds after the start of the high-speed step), drip a controlled volume of an anti-solvent (e.g., 100 µL of chlorobenzene) onto the center of the spinning substrate. The optimal delay time needs to be determined experimentally.

• Annealing:

  • Immediately transfer the substrate to a preheated hotplate.

  • Anneal the film at a specific temperature (e.g., 100°C) for a set duration (e.g., 10-30 minutes). The optimal annealing temperature and time should be determined experimentally to achieve the best film quality.

  • Allow the film to cool down to room temperature naturally.

Visualizations

Experimental Workflow for MABr Thin Film Fabrication

Caption: A typical experimental workflow for the fabrication of methylammonium bromide thin films using a one-step spin coating method.

Troubleshooting Logic for Poor Film Quality

Caption: A logical troubleshooting guide for addressing common issues leading to poor quality methylammonium bromide thin films.

References

• 1. Optical, Morphological and Structural Properties of Hybrid CH3NH3PbBr3 Perovskite Thin Films Deposited via a Single Step Spin-Coating Process | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 2. researchgate.net [researchgate.net]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. Frontiers | A Holistic Study on the Effect of Annealing Temperature and Time on CH3NH3PbI3-Based Perovskite Solar Cell Characteristics [frontiersin.org]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of Methylammonium Lead Bromide (MAPbBr3) Thin Films

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the properties and characterization of methylammonium (B1206745) lead bromide (MAPbBr3) thin films, a key material in the field of optoelectronics. The following sections detail the material's fundamental properties, compare different fabrication and characterization methodologies, and provide insights into its performance relative to other perovskite materials. All quantitative data is summarized in structured tables, and detailed experimental protocols for key characterization techniques are provided.

Optical and Electrical Properties of MAPbBr3 Thin Films

Methylammonium lead bromide is a metal halide perovskite that has garnered significant attention for its promising optoelectronic properties.[1] It is particularly noted for its wide bandgap, which makes it suitable for applications such as tandem solar cells and light-emitting diodes (LEDs).[2] A key difference between MAPbBr3 and its iodide counterpart, MAPbI3, is its significantly greater stability under ambient conditions.[1]

The fundamental properties of MAPbBr3 thin films are highly dependent on the fabrication method and precursor stoichiometry. Key performance indicators are summarized in the tables below.

Property	Value	Fabrication Method	Source
Optical Bandgap (Eg)	2.27 eV	Spin Coating	[3]
2.28 eV	Sequential Physical Vapor Deposition	[2]
~2.3 eV	Spin Coating	[3]
2.21 - 2.14 eV	Sequential Physical Vapor Deposition (Alloyed with Iodide)	[4]
Absorption Onset	550 nm	Spin Coating	[3]
540 - 550 nm	Sequential Physical Vapor Deposition	[2]
530 nm	Spin Coating	[3]
Photoluminescence (PL) Emission Peak	530 nm	Spin Coating	[3]

Property	Value	Fabrication Method	Source
Carrier Mobility	1.89 x 10⁻² - 1.08 x 10⁻¹ cm² V⁻¹ s⁻¹	Sequential Physical Vapor Deposition	[2]
Trap Density	1.89 x 10¹⁶ - 1.40 x 10¹⁶ cm⁻³	Sequential Physical Vapor Deposition	[2]
Resistivity	20 MΩ.cm	Spin Coating	[3]

Comparison of Fabrication Methods

The properties of MAPbBr3 thin films are intrinsically linked to the chosen fabrication technique. The two most common methods are solution-based spin coating and vapor-based sequential physical vapor deposition (SPVD).

Spin Coating: This is a widely used, low-cost, and straightforward method for fabricating perovskite thin films in a laboratory setting.[5] It involves depositing a precursor solution onto a substrate and spinning it at high speed to create a uniform film.[6] The quality of the film is highly sensitive to parameters such as the precursor solution concentration, solvent, and the use of antisolvents.[5][7] For instance, the use of an antisolvent like chlorobenzene (B131634) can significantly improve the morphology of the MAPbBr3 layer.[5]

Sequential Physical Vapor Deposition (SPVD): This technique involves the sequential deposition of the precursor materials (e.g., lead(II)bromide and methylammonium bromide) in a vacuum chamber.[2] SPVD offers greater control over film thickness and morphology, leading to the formation of pinhole-free and densely packed grains.[2] It is also considered a greener and more reproducible method compared to some solution-based approaches that use toxic solvents.[4]

Feature	Spin Coating	Sequential Physical Vapor Deposition (SPVD)
Cost	Low	High
Scalability	Good for lab scale, can be adapted for larger areas	Good for uniform large-area deposition
Control over Film Properties	Sensitive to multiple parameters (solution concentration, spin speed, antisolvent)	High degree of control over thickness and stoichiometry
Film Quality	Prone to pinholes and non-uniformity without optimization	Typically results in dense, pinhole-free films with large grains
Reproducibility	Can be challenging	Generally more reproducible
Environmental Impact	Use of potentially toxic solvents	Solvent-free process

Key Characterization Techniques and Experimental Protocols

A suite of characterization techniques is employed to evaluate the structural, morphological, optical, and electrical properties of MAPbBr3 thin films.

Structural Characterization: X-ray Diffraction (XRD)

Purpose: To determine the crystal structure and phase purity of the thin film. MAPbBr3 typically exhibits a cubic crystal structure.[2]

Experimental Protocol:

• A prepared MAPbBr3 thin film on a substrate is mounted on the sample holder of a diffractometer.

• X-rays (commonly Cu Kα radiation) are directed at the sample at varying angles (2θ).

• The diffracted X-rays are detected, and the intensity is recorded as a function of the 2θ angle.

• The resulting diffraction pattern is analyzed to identify the crystallographic planes, which correspond to specific peaks. For MAPbBr3, strong peaks are typically observed at approximately 14.90° and 30.05°, corresponding to the (100) and (200) lattice planes of the cubic perovskite structure.[5]

Morphological Characterization: Scanning Electron Microscopy (SEM)

Purpose: To visualize the surface topography, grain size, and uniformity of the thin film. Dense and pinhole-free films are crucial for high-performance devices.[5]

Experimental Protocol:

• A small section of the MAPbBr3 thin film sample is mounted on an SEM stub using conductive carbon tape.

• If the sample is not sufficiently conductive, a thin layer of a conductive material (e.g., gold or carbon) is sputtered onto the surface to prevent charging.

• The sample is loaded into the SEM chamber, and the chamber is evacuated to a high vacuum.

• A focused beam of electrons is scanned across the sample surface.

• Secondary electrons, backscattered electrons, and characteristic X-rays emitted from the sample are collected by detectors to form an image of the surface morphology.

Optical Characterization: UV-Visible (UV-Vis) Spectroscopy

Purpose: To determine the optical absorption properties and estimate the bandgap of the material.

Experimental Protocol:

• A UV-Vis spectrophotometer is calibrated using a blank reference (e.g., the substrate on which the film is deposited).

• The MAPbBr3 thin film sample is placed in the sample holder of the spectrophotometer.

• A beam of light with a continuous spectrum of wavelengths (typically from the ultraviolet to the visible range) is passed through the sample.

• The absorbance of the sample at each wavelength is recorded.

• The optical bandgap (Eg) can be determined from the absorption spectrum using a Tauc plot, which plots (αhν)² versus photon energy (hν), where α is the absorption coefficient. The linear portion of the plot is extrapolated to the energy axis to find the bandgap.

Photoluminescence (PL) Spectroscopy

Purpose: To investigate the radiative recombination processes and defect states within the material. The PL emission peak provides information about the bandgap energy.

Experimental Protocol:

• The MAPbBr3 thin film sample is placed in a light-tight sample chamber.

• A monochromatic light source with energy greater than the bandgap of the material (e.g., a laser) is used to excite the sample.

• The light emitted from the sample (photoluminescence) is collected and directed into a spectrometer.

• The spectrometer separates the emitted light by wavelength, and a detector measures the intensity at each wavelength.

• The resulting PL spectrum shows the intensity of emitted light as a function of wavelength, with the peak emission corresponding to the band-to-band recombination energy.

Diagrams of Experimental Workflows and Logical Relationships

Caption: Workflow from film fabrication to property determination.

Caption: Interrelation of characterization techniques and material properties.

Comparative Analysis with MAPbI3

While MAPbBr3 and MAPbI3 share the same perovskite crystal structure, their differing halide composition leads to significant differences in their properties and performance.

Property	MAPbBr3	MAPbI3
Bandgap	~2.3 eV[3]	~1.56 eV[3]
Color	Yellow/Orange	Black/Dark Brown
Stability	More stable under ambient conditions[1]	Prone to degradation in the presence of moisture and oxygen
Power Conversion Efficiency (PCE) in Solar Cells	Generally lower than MAPbI3[3]	Higher, with efficiencies exceeding 25%
Ion Migration	Lower halide and methylammonium ion migration[1]	Higher ion migration, contributing to device instability

The wider bandgap of MAPbBr3 makes it less suitable for single-junction solar cells as it absorbs a smaller portion of the solar spectrum compared to MAPbI3.[2] However, its high open-circuit voltage and stability make it an excellent candidate for the top cell in tandem solar cell architectures and for green light-emitting applications.[2] The reduced ion migration in MAPbBr3 is a significant advantage, as this phenomenon is a major cause of degradation in MAPbI3-based devices.[1]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Characterization of Thin MAPb(I1–xBrx)3 Alloy Halide Perovskite Films Prepared by Sequential Physical Vapor Deposition [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Methylammonium Bromide and Formamidinium Bromide in Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a highly promising technology in the renewable energy sector. The choice of the organic cation in the perovskite crystal structure, specifically between methylammonium (B1206745) (MA) and formamidinium (FA), is a critical determinant of the device's performance and stability. This guide provides an objective comparison of methylammonium bromide (MABr) and formamidinium bromide (FABr) in perovskite solar cells, supported by experimental data and detailed protocols.

Performance Comparison

Formamidinium-based perovskites generally exhibit superior performance in terms of power conversion efficiency (PCE) due to a more favorable bandgap for single-junction solar cells. The larger FA cation also contributes to a more symmetric crystal structure, which can lead to longer charge carrier diffusion lengths.

Parameter	Methylammonium Bromide (MABr) Perovskite	Formamidinium Bromide (FABr) Perovskite	Reference
Power Conversion Efficiency (PCE)	~15-18%	>20%	[1][2]
Open-Circuit Voltage (Voc)	~1.0-1.2 V	~1.1-1.3 V	[1][2]
Short-Circuit Current Density (Jsc)	~18-22 mA/cm2	~22-25 mA/cm2	[1][2]
Fill Factor (FF)	~70-80%	~75-85%	[1][2]

Stability Analysis: Thermal and Moisture Tolerance

A significant challenge for the commercial viability of perovskite solar cells is their long-term stability under environmental stressors such as heat and humidity.[3] Formamidinium-based perovskites have demonstrated enhanced thermal stability compared to their methylammonium counterparts.[4] The larger size of the FA cation is believed to form stronger hydrogen bonds within the crystal lattice, making it more resilient to thermal degradation.[4]

In terms of moisture, both MABr and FABr based perovskites are susceptible to degradation.[3] The hygroscopic nature of the organic cations can lead to the ingress of water molecules into the perovskite structure, initiating decomposition pathways.[5] However, compositional engineering, such as the mixing of cations and halides, has been shown to improve the moisture tolerance of FABr-based devices.

Stability Factor	Methylammonium Bromide (MABr) Perovskite	Formamidinium Bromide (FABr) Perovskite	Key Observations
Thermal Stability	Decomposes at lower temperatures.[6]	Exhibits higher thermal stability.[4]	The maximum degradation temperature for MAPbBr3 is around 141.5°C, while for FAPbBr3 it is higher at 174.5°C.[6]
Moisture Stability	Prone to rapid degradation in the presence of humidity.[3]	Also sensitive to moisture, but can be improved with compositional engineering.[3]	Degradation is often initiated at grain boundaries.[5]

Optoelectronic Properties

The choice of the organic cation influences the fundamental optoelectronic properties of the perovskite material, which in turn dictates the solar cell's performance.

Property	Methylammonium Bromide (MABr)	Formamidinium Bromide (FABr)	Significance
Bandgap	~2.3 eV	~2.23 eV	FABr's slightly lower bandgap allows for the absorption of a broader range of the solar spectrum, contributing to higher Jsc.
Crystal Structure	Tetragonal at room temperature	Cubic (alpha-phase) at room temperature	The more symmetric cubic phase of FABr can lead to improved charge transport properties.
Cation Size	Smaller	Larger	The larger FA cation results in a more ideal Goldschmidt tolerance factor, contributing to better structural stability.

Experimental Protocols

Detailed methodologies are crucial for reproducible research in the field of perovskites. Below are generalized protocols for the synthesis of the precursor materials and the fabrication of perovskite solar cells.

Precursor Synthesis

Methylammonium Bromide (MABr) Synthesis: A common method involves the reaction of methylamine (B109427) (CH3NH2) with hydrobromic acid (HBr).[7]

• Methylamine solution (e.g., 40% in methanol) is reacted with an excess of hydrobromic acid at 0°C with constant stirring for a few hours.

• The resulting solution is then subjected to rotary evaporation to remove the solvent, yielding a white precipitate.

• The precipitate is washed with a non-polar solvent like diethyl ether and then dried under vacuum.

Formamidinium Bromide (FABr) Synthesis: FABr can be synthesized by reacting formamidinium acetate (B1210297) with hydrobromic acid.[8]

• Formamidinium acetate is dissolved in an excess of hydrobromic acid.

• The solution is stirred at a slightly elevated temperature (e.g., 50°C) for a short period.

• The solvent is removed via evaporation, and the resulting powder is washed with diethyl ether and recrystallized, typically from ethanol.[8]

Perovskite Solar Cell Fabrication (One-Step Spin-Coating Method)

This protocol outlines a common method for fabricating a standard n-i-p planar perovskite solar cell.

• Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The substrates are then treated with UV-Ozone to improve the wettability.

• Electron Transport Layer (ETL) Deposition: A compact layer of titanium dioxide (c-TiO2) is deposited by spin-coating a precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate)) followed by annealing at high temperature (e.g., 500°C). Subsequently, a mesoporous TiO2 layer is often deposited on top of the compact layer.

• Perovskite Layer Deposition:

  • MABr Perovskite: A precursor solution containing MABr and lead bromide (PbBr2) in a suitable solvent like dimethylformamide (DMF) is prepared. The solution is spin-coated onto the ETL-coated substrate. During the spinning process, an anti-solvent (e.g., chlorobenzene) is often dripped onto the substrate to induce rapid crystallization, resulting in a uniform and dense film.[9] The film is then annealed at a moderate temperature (e.g., 100°C).

  • FABr Perovskite: A similar process is followed using a precursor solution of FABr and PbBr2 in a solvent mixture, often DMF and dimethyl sulfoxide (B87167) (DMSO).[8] The anti-solvent treatment and annealing steps are also crucial for obtaining high-quality films.

• Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, commonly Spiro-OMeTAD, doped with additives like bis(trifluoromethane)sulfonimide lithium salt (Li-TFSI) and 4-tert-butylpyridine (B128874) (tBP), is spin-coated on top of the perovskite layer.

• Metal Electrode Deposition: Finally, a metal electrode, typically gold (Au) or silver (Ag), is deposited by thermal evaporation through a shadow mask to define the active area of the solar cell.

Characterization Techniques

A comprehensive evaluation of perovskite solar cells requires a suite of characterization techniques to assess their performance, stability, and fundamental properties.

• Current-Voltage (J-V) Measurement: This is the primary technique to determine the key performance parameters of a solar cell: PCE, Voc, Jsc, and FF.[10] Measurements are typically performed under simulated sunlight (AM 1.5G, 100 mW/cm2).

• External Quantum Efficiency (EQE): EQE measures the ratio of collected charge carriers to incident photons at each wavelength. Integrating the EQE spectrum provides a confirmation of the Jsc value obtained from J-V measurements.

• X-ray Diffraction (XRD): XRD is used to determine the crystal structure and phase purity of the perovskite film. It can identify the formation of the desired perovskite phase and the presence of any secondary phases like PbBr2.

• Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the surface morphology and cross-section of the solar cell, allowing for the assessment of film uniformity, grain size, and layer thicknesses.

• UV-Vis Spectroscopy: This technique is used to measure the absorption spectrum of the perovskite film and determine its bandgap.

• Photoluminescence (PL) Spectroscopy: PL measurements provide insights into the radiative recombination processes within the perovskite film. Time-resolved PL (TRPL) can be used to determine the charge carrier lifetime, a crucial parameter for device efficiency.

• Stability Testing: To evaluate long-term stability, devices are subjected to controlled environmental conditions, such as elevated temperatures (thermal stability) or high humidity levels (moisture stability), and their performance is monitored over time.[3][11]

Visualizing the Comparison

Crystal Structure Comparison

A diagram comparing the crystal structures of MABr and FABr perovskites.

Experimental Workflow for Perovskite Solar Cell Fabrication

A generalized workflow for the fabrication of perovskite solar cells.

Conceptual Stability Comparison

A conceptual diagram comparing the stability of MABr and FABr perovskites.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The impact of moisture on the stability and degradation of perovskites in solar cells - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Scaling behavior of moisture-induced grain degradation in polycrystalline hybrid perovskite thin films - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. periodicals.karazin.ua [periodicals.karazin.ua]
• 8. rsc.org [rsc.org]
• 9. Low-Temperature Emission Dynamics of Methylammonium Lead Bromide Hybrid Perovskite Thin Films at the Sub-Micrometer Scale [mdpi.com]
• 10. pubs.aip.org [pubs.aip.org]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the XRD Analysis of Methylammonium Lead Bromide

Methylammonium (B1206745) lead bromide (CH₃NH₃PbBr₃ or MAPbBr₃) is a prominent member of the organometal halide perovskite family, materials that have garnered significant attention for their exceptional optoelectronic properties and applications in solar cells and other photodetector devices.[1] X-ray diffraction (XRD) is a fundamental, non-destructive analytical technique used to determine the crystallographic structure, phase purity, and other key material properties of MAPbBr₃. This guide provides a comparative overview of XRD analysis for MAPbBr₃, detailing experimental protocols and presenting data to aid researchers in their material characterization endeavors.

Experimental Protocols

The structural and crystalline quality of MAPbBr₃ is highly dependent on the synthesis method. Below are detailed methodologies for common synthesis techniques and the subsequent XRD analysis.

1. Synthesis of Methylammonium Lead Bromide

Several methods are employed to synthesize MAPbBr₃, each yielding crystals or thin films with varying characteristics.

• Solution-Based Synthesis (Inverse Temperature Crystallization): This method leverages the retrograde solubility of MAPbBr₃ in certain solvents.

  • Prepare a precursor solution of MAPbBr₃.

  • Take a small quantity of the precursor solution in a beaker.

  • Heat the solution to 80°C and maintain this temperature for approximately one hour to induce crystallization.[2]

• Solvent Acidolysis Crystallization (SAC): This technique uses N-methylformamide (NMF) as both a solvent and a source of methylammonium cations.[3][4]

  • Dissolve 0.2 M of lead(II) bromide (PbBr₂) in a mixture of N-methylformamide (NMF) and hydrobromic acid (HBr) with a volume ratio of 5.7:1.[3]

  • Sonicate the solution for 5 minutes and then filter it using a 0.45 μm syringe filter.

  • Place 10 mL of the filtered solution into a crystallization dish.

  • Cover the dish with aluminum foil, creating a small hole in the center with a needle.

  • Allow crystallization to occur over 48 to 72 hours.

  • Isolate the crystals, dry them with a wipe, and then place them in a vacuum oven at 40°C overnight.[3]

• Stepwise Aqueous Solution Synthesis: This method uses lead acetate (B1210297) trihydrate as a precursor in an aqueous environment.[1][5]

  • React lead acetate with hydrobromic acid to form lead bromide (PbBr₂).

  • Separately, react methylamine (B109427) with hydrobromic acid to produce methylammonium bromide (MABr).

  • Add the methylammonium bromide to the lead bromide solution to form the final MAPbBr₃ product.[1]

2. XRD Analysis Protocol

The following is a general procedure for conducting XRD analysis on MAPbBr₃ samples.

• Sample Preparation:

  • For single crystals, the sample can be mounted directly onto the sample holder.

  • For polycrystalline powders, the material should be finely ground to ensure random orientation of the crystallites. The powder is then typically packed into a sample holder.

  • For thin films, the film on its substrate is mounted on the diffractometer.

• Instrument Setup:

  • An X-ray diffractometer, such as an Empyrean from Malvern Panalytical, is used.[3]

  • Commonly, a Cu Kα radiation source (λ = 1.5406 Å) is employed.

  • The data is collected over a 2θ range relevant to the material's diffraction peaks, for instance, from 10° to 70°.

• Data Analysis:

  • The resulting diffraction pattern is analyzed to identify the peak positions (2θ), intensities, and full width at half maximum (FWHM).

  • This information is used to determine the crystal structure, lattice parameters, and crystallite size (using the Scherrer equation).[6]

Data Presentation

The quantitative data from XRD analysis is crucial for comparing samples and understanding material properties.

Table 1: Characteristic XRD Peaks for Cubic MAPbBr₃

The cubic perovskite structure is the most commonly reported phase for MAPbBr₃ at room temperature.[7] The table below summarizes the prominent diffraction peaks.

2θ (degrees)	(hkl) Plane	Reference(s)
~14.90 - 15.05	(100)	[7][8][9]
~30.05 - 30.21	(200)	[7][8][9]
~45.89 - 45.94	(300)	[7][9]
~62.69	(400)	[7]

Note: The exact peak positions can shift slightly due to factors like lattice strain or compositional variations.[9]

Table 2: Comparison of MAPbBr₃ XRD Data Under Different Conditions

The synthesis and processing conditions can significantly influence the crystalline properties of MAPbBr₃.

Sample/Condition	Key XRD Observation(s)	Inferred Property	Reference(s)
MABr:PbBr₂ ratio of 1:1	Higher peak intensity and absence of secondary phases.	Good crystallinity and phase purity.	[8]
MABr:PbBr₂ ratio < 1 or > 1	Lower peak intensity, potential for PbBr₂ peaks.	Incomplete crystallization or presence of impurities.	[8]
CVD growth at 90°C	Broader (100) peak (FWHM ratio of 2.6:1 vs 120°C).	Smaller crystallite size.	[10]
CVD growth at 120°C	Sharper (100) peak.	Larger crystallite size.	[10]
Annealing at 120°C - 210°C	Increased XRD peak intensities compared to room temperature.	Improved crystal structure and surface.	[7]
Annealing at ≥ 240°C	Appearance of new peaks, indicating decomposition.	Phase transition and material degradation.	[7]

Table 3: Comparison of Perovskite Materials

Different perovskite materials exhibit distinct XRD patterns due to their unique crystal structures.

Perovskite Material	Crystal System (Common)	Key Distinguishing XRD Features	Reference(s)
CH₃NH₃PbBr₃ (MAPbBr₃)	Cubic (Pm-3m)	Strong (100) and (200) peaks at ~15° and ~30°.	[7][8]
CH₃NH₃PbI₃ (MAPbI₃)	Tetragonal (I4/mcm)	Different peak positions due to larger iodide ion.	[11]
Formamidinium Lead Iodide (FAPbI₃)	Trigonal (α-phase) or Hexagonal (δ-phase)	XRD patterns are distinct for the different phases.	[11]
Layered Perovskites (e.g., (PEA)₂(MA)₂Pb₃I₁₀)	Orthorhombic/Tetragonal	Exhibit additional low-angle diffraction peaks due to the layered structure.	[11]
Transition-Metal-Doped Perovskite Oxides (e.g., SrTiO₃)	Cubic	Peak positions shift systematically with dopant incorporation.	[12]

Mandatory Visualization

Caption: Workflow for Synthesis and XRD Analysis of MAPbBr₃.

Caption: Influence of Synthesis on Structural Properties and Performance.

References

• 1. gcs.itb.ac.id [gcs.itb.ac.id]
• 2. researchgate.net [researchgate.net]
• 3. Surface Engineering of Methylammonium Lead Bromide Perovskite Crystals for Enhanced X-ray Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Stepwise Synthesis of Methylammonium Lead Bromide (MAPbBr3) Perovskite Using Lead Acetate Trihydrate as a Precursor | ITB Graduate School Conference [gcs.itb.ac.id]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.aip.org [pubs.aip.org]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Photoluminescence Spectroscopy of Methylammonium Bromide Perovskites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photoluminescence (PL) properties of methylammonium (B1206745) bromide (MABr, CH₃NH₃PbBr₃) perovskites with other commonly studied lead-halide perovskite alternatives. The information herein, supported by experimental data from recent literature, is intended to assist researchers in selecting and characterizing materials for optoelectronic applications.

Comparative Performance Data

The following table summarizes key photoluminescence metrics for methylammonium bromide perovskites and its common iodide and mixed-halide counterparts. These values can vary significantly based on material preparation, morphology (thin film vs. single crystal), and environmental conditions.

Parameter	Methylammonium Bromide (MABr)	Methylammonium Lead Iodide (MAPbI₃)	Mixed Halide (e.g., MAPb(BrₓI₁₋ₓ)₃)
Peak Emission Wavelength	~532 nm at 300 K, shifting to ~552 nm at 4.7 K[1]. The emission can also show a shoulder at around 580 nm in the cubic phase[2][3][4].	Exhibits a main emission peak that shifts with temperature, for instance from ~1.59 eV (780 nm) at 78 K to ~1.60 eV (775 nm) at 320 K[5].	Tunable over a wide range (500-800 nm) depending on the bromide/iodide ratio and temperature[6].
Photoluminescence Quantum Yield (PLQY)	Can reach up to 70% in certain formulations, such as with lead formate (B1220265) mixtures[7]. The PLQY is highly dependent on crystal size and surface passivation[7][8].	Generally lower than MABr in ambient conditions due to lower stability, but can be improved with additives.	Varies with composition; optimization is key to achieving high PLQY.
Charge Carrier Lifetime (τ)	Ultra-long charge carrier recombination times have been observed at low temperatures, with a maximum of 68 µs at 10 K[9][10]. At room temperature, lifetimes are typically in the nanosecond to microsecond range[11][12].	Charge carrier lifetimes are in the range of 0.2–43.2 μs in solar cell devices[11].	Bromine doping in MAPbI₃ has been shown to increase charge carrier lifetimes by a factor of ~2.75[11].
Exciton Binding Energy	Relatively high, which favors excitonic recombination, especially in nanocrystals or at low temperatures[8].	Lower than MABr, which contributes to more efficient free carrier generation at room temperature.	Intermediate between the pure halide counterparts.
Stability	More stable in ambient air and moisture compared to MAPbI₃[6].	Prone to degradation in the presence of moisture and oxygen.	Stability is influenced by the halide ratio, with higher bromide content generally leading to improved stability.

Experimental Protocol: Photoluminescence Spectroscopy

The following provides a generalized methodology for conducting steady-state and time-resolved photoluminescence spectroscopy on perovskite thin films.

1. Sample Preparation:

• Precursor Solution: Dissolve methylammonium bromide (MABr) and lead bromide (PbBr₂) in a 1:1 molar ratio in a solvent such as N,N-Dimethylformamide (DMF) to a desired concentration (e.g., 0.5 M)[1].

• Spin Coating: Dispense the precursor solution onto a cleaned substrate (e.g., glass or quartz). Spin-coat at a specific speed (e.g., 5000 rpm) for a set duration (e.g., 30 s) to form a thin film[1].

• Annealing: Thermally anneal the film at a specific temperature (e.g., 100 °C) for a defined time to promote crystallization and remove residual solvent.

2. Steady-State Photoluminescence (PL) Spectroscopy:

• Instrumentation: Utilize a fluorescence spectrometer equipped with a continuous wave (CW) excitation source (e.g., Xenon lamp or CW laser) and a sensitive detector (e.g., a photomultiplier tube or CCD)[13].

• Excitation: Excite the sample with a wavelength shorter than its absorption edge (e.g., 405 nm or 473 nm)[2][6].

• Data Acquisition: Record the emission spectrum by scanning the detector across the expected emission wavelength range (e.g., 500-650 nm for MABr).

• Analysis: Determine the peak emission wavelength and the full width at half maximum (FWHM) of the emission peak.

3. Time-Resolved Photoluminescence (TRPL) Spectroscopy:

• Instrumentation: Employ a time-correlated single photon counting (TCSPC) system with a pulsed laser source (picosecond or femtosecond) and a high-speed detector.

• Excitation: Excite the sample with the pulsed laser at a low repetition rate to allow for complete decay between pulses.

• Data Acquisition: Measure the decay of the photoluminescence intensity over time at the peak emission wavelength.

• Analysis: Fit the decay curve with an appropriate model (e.g., single, bi-, or tri-exponential decay) to extract the charge carrier lifetimes.

4. Photoluminescence Quantum Yield (PLQY) Measurement:

• Instrumentation: Use an integrating sphere coupled to a fluorescence spectrometer.

• Procedure:

  • Measure the emission spectrum of the excitation source with an empty integrating sphere.

  • Place the perovskite sample inside the sphere and measure the spectrum of the scattered excitation and the sample's emission.

  • Place a reference sample (with known absorptance) in the sphere and measure the spectrum of the scattered excitation.

• Calculation: The PLQY is calculated by comparing the number of photons emitted by the sample to the number of photons absorbed.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general experimental workflow for photoluminescence spectroscopy and the relationships between key photophysical processes in methylammonium bromide perovskites.

Caption: Experimental workflow for MABr perovskite synthesis and PL characterization.

Caption: Key photophysical processes in MABr perovskites following photoexcitation.

References

• 1. researchgate.net [researchgate.net]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. fredi.hepvs.ch [fredi.hepvs.ch]
• 9. arxiv.org [arxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. youtube.com [youtube.com]

Performance Showdown: Methylamine Hydrobromide vs. Hydrochloride in Perovskite Solar Cells

For researchers and scientists at the forefront of renewable energy, the composition of perovskite solar cells (PSCs) is a critical factor in pushing the boundaries of efficiency and stability. Among the various additives used to enhance PSC performance, methylamine (B109427) hydrobromide (MABr) and methylamine hydrochloride (MACl) have emerged as key players. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the optimal precursor for specific research and development needs.

At a Glance: MABr vs. MACl in PSC Performance

The choice between methylamine hydrobromide and methylamine hydrochloride as an additive in perovskite solar cells significantly impacts the photovoltaic performance and stability of the resulting devices. While both can contribute to improved film quality, they influence the perovskite crystallization process and final device characteristics in distinct ways.

Methylamine hydrochloride (MACl) has been extensively reported to enhance the crystallinity of perovskite films, leading to larger grain sizes and a reduction in defect densities.[1] This improvement in film morphology is a key factor in achieving high power conversion efficiencies (PCEs), with several studies reporting PCEs exceeding 23%.[2][3] MACl is often used to promote the formation of a stable perovskite phase and can lead to devices with excellent open-circuit voltage (Voc) and fill factor (FF).[2]

On the other hand, methylamine hydrobromide (MABr) is frequently employed in mixed-halide perovskite formulations to tune the material's bandgap. The incorporation of bromide can widen the bandgap, which can be advantageous in certain device architectures, such as tandem solar cells. While perhaps not leading to the same top-tier efficiencies as MACl in single-junction cells, MABr plays a crucial role in enhancing the stability of perovskite films. Bromide-containing perovskites have demonstrated improved resistance to moisture and thermal stress compared to their pure iodide counterparts.[4][5]

Quantitative Performance Comparison

The following table summarizes the key performance metrics of perovskite solar cells fabricated with MABr and MACl as additives, based on data from various studies. It is important to note that direct head-to-head comparisons in a single standardized cell architecture are limited in the available literature, and thus these values are drawn from different optimized systems.

Performance Metric	Methylamine Hydrobromide (MABr)	Methylamine Hydrochloride (MACl)
Power Conversion Efficiency (PCE)	Up to 16.57% (in FAPbI3-FAPbBr3 system)	Up to 23.61%
Open-Circuit Voltage (Voc)	~1.017 V (in FAPbI3-MAPbBr3 system)	Up to 1.11 V
Short-Circuit Current Density (Jsc)	~22.196 mA/cm2 (in FAPbI3-MAPbBr3 system)	Up to 23.93 mA/cm2
Fill Factor (FF)	~72.18% (in FAPbI3-MAPbBr3 system)	Up to 82.66%
Reported Stability	Enhances thermal and moisture stability.	Can improve photostability.

Experimental Insights and Methodologies

The fabrication of high-performance PSCs is highly sensitive to the experimental protocol. Below are detailed methodologies for incorporating MABr and MACl into perovskite solar cells, as adapted from published research.

Experimental Protocol for MACl-based Perovskite Solar Cells

This protocol describes the fabrication of a high-efficiency perovskite solar cell using a MACl additive.

• Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Electron Transport Layer (ETL) Deposition: A compact layer of TiO2 is deposited on the FTO substrate by spin-coating a precursor solution, followed by annealing. A mesoporous TiO2 layer is then spin-coated on top of the compact layer and sintered.

• Perovskite Precursor Solution Preparation: A stock solution is prepared by dissolving formamidinium iodide (FAI), lead iodide (PbI2), and MABr in a mixed solvent of dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO). To this, a specific molar percentage of MACl is added.[2]

• Perovskite Film Deposition: The perovskite precursor solution containing MACl is spin-coated onto the mesoporous TiO2 layer. An anti-solvent is often dripped onto the spinning substrate to induce rapid crystallization. The film is then annealed at a specific temperature to form the final perovskite layer.[6]

• Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as Spiro-OMeTAD, is spin-coated on top of the perovskite layer.

• Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited by thermal evaporation to complete the device.

Experimental Protocol for MABr-based Perovskite Solar Cells

This protocol outlines the synthesis of a mixed-halide perovskite using MABr.

• Substrate and ETL Preparation: The substrate and electron transport layers are prepared similarly to the MACl-based protocol.

• Perovskite Precursor Solution Preparation: A precursor solution is prepared by dissolving FAI, PbI2, and varying molar ratios of MABr and lead bromide (PbBr2) in a DMF/DMSO solvent mixture.[7]

• Perovskite Film Deposition: The mixed-halide perovskite solution is spin-coated onto the substrate. The spinning parameters and anti-solvent treatment are optimized to achieve a uniform and crystalline film. The substrate is then annealed.

• HTL and Electrode Deposition: The hole transport layer and metal electrode are deposited in the same manner as the MACl-based device.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized experimental workflow for the fabrication of perovskite solar cells, highlighting the key stages where MABr or MACl are introduced.

References

• 1. Influence of the MACl additive on grain boundaries, trap-state properties, and charge dynamics in perovskite solar cells: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. mdpi.com [mdpi.com]
• 3. Roles of MACl in Sequentially Deposited Bromine-Free Perovskite Absorbers for Efficient Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding the Stability of MAPbBr3 versus MAPbI3: Suppression of Methylammonium Migration and Reduction of Halide Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Recent Advances in Perovskite Solar Cells [sigmaaldrich.com]

A Comparative Guide to the Thermal Stability of Methylammonium Lead Bromide and its Alternatives

The long-term operational stability of perovskite-based optoelectronic devices is intrinsically linked to the thermal robustness of the perovskite material itself. Methylammonium (B1206745) lead bromide (MAPbBr3) has been a benchmark material in this class; however, its thermal stability remains a significant concern for commercial applications. This guide provides a comparative analysis of the thermal stability of MAPbBr3 against two common alternatives: formamidinium lead bromide (FAPbBr3) and cesium lead bromide (CsPbBr3). The information presented is based on a review of experimental data from various research publications.

Comparative Analysis of Thermal Stability

The thermal stability of these perovskite materials is primarily assessed through thermogravimetric analysis (TGA), which measures the change in mass of a sample as a function of temperature. The onset temperature of decomposition is a key metric for comparing the thermal stability of different materials.

Material	Cation	Decomposition Onset Temperature (°C)	Key Degradation Products
MAPbBr3	Methylammonium (MA+)	~240 - 300	Methylamine (B109427) (CH3NH2), Hydrogen Bromide (HBr), Lead Bromide (PbBr2)
FAPbBr3	Formamidinium (FA+)	~318	Sym-triazine, Formamidine (B1211174), Hydrogen Cyanide (HCN), Lead Bromide (PbBr2)[1]
CsPbBr3	Cesium (Cs+)	> 500	Lead Bromide (PbBr2) (volatilization)

Methylammonium Lead Bromide (MAPbBr3): MAPbBr3 exhibits the lowest thermal stability among the three. Its degradation begins at temperatures as low as 240-300 °C. The primary degradation pathway involves the decomposition of the methylammonium cation, leading to the evolution of volatile species such as methylamine and hydrogen bromide, and leaving behind a solid residue of lead bromide. Some studies have even reported the onset of degradation at temperatures as low as 60-100°C under certain conditions.

Formamidinium Lead Bromide (FAPbBr3): Replacing the methylammonium cation with the slightly larger formamidinium cation significantly enhances thermal stability. FAPbBr3 is stable up to approximately 318 °C.[1] Its decomposition pathway is more complex than that of MAPbBr3, yielding a range of gaseous products including sym-triazine, formamidine, and hydrogen cyanide.[1] This improved stability is attributed to the stronger hydrogen bonding between the formamidinium cation and the lead-bromide inorganic framework.

Cesium Lead Bromide (CsPbBr3): The inorganic cesium lead bromide perovskite demonstrates superior thermal stability compared to its hybrid organic-inorganic counterparts. CsPbBr3 is thermally stable up to temperatures exceeding 500 °C. Its high-temperature degradation is primarily associated with the sublimation or volatilization of lead bromide, rather than the decomposition of the cation. This exceptional thermal robustness makes CsPbBr3 a highly promising candidate for applications demanding high-temperature operation.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for the accurate assessment and comparison of material stability. Below are generalized methodologies for key thermal stability analysis techniques based on common practices reported in the literature.

Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature and mass loss characteristics of the perovskite material.

Apparatus: Thermogravimetric Analyzer.

Procedure:

• A small amount of the perovskite powder (typically 5-10 mg) is placed in an alumina (B75360) or platinum crucible.

• The crucible is placed on the TGA balance.

• The sample is heated from room temperature to a final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (typically an inert gas like nitrogen or argon) with a constant flow rate (e.g., 20-50 mL/min).

• The mass of the sample is continuously monitored as a function of temperature.

• The onset of decomposition is determined from the temperature at which a significant mass loss is observed in the TGA curve.

Temperature-Dependent X-ray Diffraction (XRD)

Objective: To investigate the changes in the crystal structure of the perovskite material as a function of temperature.

Apparatus: X-ray Diffractometer with a high-temperature stage.

Procedure:

• A thin film or powder sample of the perovskite material is mounted on the sample holder of the high-temperature stage.

• The initial XRD pattern is recorded at room temperature to confirm the crystal structure.

• The sample is then heated to a series of desired temperatures in a controlled atmosphere.

• At each temperature, an XRD scan is performed over a specific 2θ range to monitor any changes in the diffraction peaks.

• The appearance of new peaks or the disappearance of existing peaks indicates a phase transition or decomposition of the material. The lattice parameters can also be calculated at each temperature to study thermal expansion.

X-ray Photoelectron Spectroscopy (XPS)

Objective: To analyze the elemental composition and chemical states of the perovskite surface before and after thermal stress.

Apparatus: X-ray Photoelectron Spectrometer.

Procedure:

• An initial XPS spectrum of the pristine perovskite sample is acquired to determine the baseline elemental composition and chemical states of the constituent elements (e.g., Pb, Br, C, N).

• The sample is then subjected to thermal annealing at a specific temperature for a defined duration in a controlled environment (e.g., in-situ heating chamber within the XPS system or ex-situ annealing).

• After the thermal treatment, another XPS spectrum is acquired from the same sample.

• By comparing the spectra before and after heating, changes in the elemental ratios and the appearance of new chemical states can be identified, providing insights into the degradation mechanism at the surface.

Visualization of Degradation Pathways and Experimental Workflow

To further illustrate the concepts discussed, the following diagrams are provided.

Caption: Thermal degradation pathways of perovskites.

Caption: Experimental workflow for thermal stability analysis.

References

• 1. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Validating Methylammonium Bromide Purity

For researchers, scientists, and drug development professionals working with perovskite materials, the purity of precursor components is paramount to achieving desired material properties and device performance. Methylammonium (B1206745) bromide (MABr), a key building block for many perovskite solar cells and optoelectronic devices, is no exception. This guide provides a comprehensive comparison of essential analytical techniques for validating the purity of synthesized MABr, complete with experimental protocols and data presentation to aid in the selection of the most appropriate methods for your research needs.

Comparing the Alternatives: Purity Validation of MABr from Different Synthesis Routes

Two common methods for synthesizing MABr are the reaction of methylamine (B109427) with hydrobromic acid and the reaction of ammonium (B1175870) bromide with paraformaldehyde. The choice of synthesis route can influence the types and levels of impurities present in the final product. This guide will focus on the validation techniques applicable to MABr produced by either method, with a comparative analysis of their effectiveness.

Key Validation Techniques at a Glance

A variety of analytical techniques can be employed to assess the purity of synthesized MABr. The most common and effective methods include Nuclear Magnetic Resonance (NMR) Spectroscopy, Powder X-ray Diffraction (XRD), and Thermal Analysis (Thermogravimetric Analysis/Differential Scanning Calorimetry - TGA/DSC). Each technique provides unique insights into the material's composition and purity.

Parameter	¹H NMR Spectroscopy	Powder X-ray Diffraction (XRD)	Thermal Analysis (TGA/DSC)
Principle	Measures the magnetic properties of atomic nuclei to provide detailed information about molecular structure and composition.	Scatters X-rays off the crystal lattice of a material to determine its crystallographic structure and phase purity.	Measures changes in physical and chemical properties of a material as a function of temperature.
Information Obtained	- Structural confirmation- Identification and quantification of proton-containing impurities- Absolute purity determination	- Phase identification and purity- Crystal structure and lattice parameters- Detection of crystalline impurities	- Thermal stability and decomposition temperature- Presence of volatile impurities or solvates- Phase transition temperatures
Sample Requirements	5-10 mg dissolved in a deuterated solvent	10-20 mg of finely ground powder	5-10 mg of solid sample
Sensitivity	High for proton-containing impurities (down to ~0.1 mol%)	Moderate, dependent on crystallinity of impurity (typically >1-5 wt%)	Moderate, dependent on the thermal event
Key Advantages	- Quantitative- Provides structural information- Can identify a wide range of organic impurities	- Non-destructive- Excellent for phase identification- Relatively fast	- Provides information on thermal stability- Can detect residual solvents and water
Potential Drawbacks	- Not sensitive to non-proton-containing impurities- Requires deuterated solvents	- Not suitable for amorphous impurities- Quantification can be challenging	- Destructive- May not identify specific impurities

Experimental Protocols

Below are detailed methodologies for the key validation experiments.

Quantitative ¹H NMR Spectroscopy for Purity Determination

Objective: To determine the absolute purity of MABr and identify any proton-containing impurities.

Materials:

• Synthesized Methylammonium Bromide (MABr)

• Deuterated solvent (e.g., Deuterium Oxide - D₂O, or DMSO-d₆)

• Internal standard with a known purity (e.g., maleic acid, dimethyl sulfone)

• NMR tubes

• High-resolution NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Accurately weigh approximately 10-20 mg of the synthesized MABr and a similar, accurately known mass of the internal standard into a clean vial.

• Dissolve the mixture in a known volume (e.g., 0.7 mL) of the chosen deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest to allow for full magnetization recovery, which is crucial for accurate quantification.

• Process the spectrum, including phasing and baseline correction.

• Integrate the characteristic peaks of MABr (methyl protons and ammonium protons) and the internal standard.

• Calculate the purity of the MABr sample using the following formula:

  Purity (%) = (I_MABr / N_MABr) * (N_IS / I_IS) * (MW_MABr / m_MABr) * (m_IS / MW_IS) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Data Interpretation:

• The ¹H NMR spectrum of pure MABr in D₂O should show a singlet for the methyl protons (CH₃) at approximately 2.6 ppm and a broad singlet for the ammonium protons (NH₃⁺) which may exchange with D₂O.

• The presence of other peaks indicates impurities. Common impurities from the methylamine/HBr synthesis route can include unreacted methylamine or residual solvents. The paraformaldehyde route may introduce different byproducts.

Powder X-ray Diffraction (XRD) for Phase Purity Analysis

Objective: To confirm the crystalline phase of MABr and detect any crystalline impurities.

Materials:

• Synthesized Methylammonium Bromide (MABr)

• Mortar and pestle

• XRD sample holder

• Powder X-ray diffractometer

Procedure:

• Grind a small amount (10-20 mg) of the MABr sample into a fine powder using a mortar and pestle.

• Mount the powdered sample onto the XRD sample holder, ensuring a flat and even surface.

• Place the sample holder in the diffractometer.

• Set the instrument parameters, typically scanning over a 2θ range of 10° to 60° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Run the XRD scan.

• Analyze the resulting diffraction pattern.

Data Interpretation:

• The diffraction pattern of pure, crystalline MABr should match the standard reference pattern from crystallographic databases (e.g., ICDD).

• The presence of additional peaks indicates the presence of crystalline impurities. For instance, if the synthesis was incomplete, peaks corresponding to the starting materials might be observed.

Thermal Analysis (TGA/DSC)

Objective: To assess the thermal stability of MABr and detect the presence of volatile impurities or solvates.

Materials:

• Synthesized Methylammonium Bromide (MABr)

• TGA/DSC instrument

• Sample pans (e.g., aluminum or alumina)

Procedure:

• Calibrate the TGA/DSC instrument according to the manufacturer's instructions.

• Accurately weigh 5-10 mg of the MABr sample into a sample pan.

• Place the sample pan and an empty reference pan into the instrument.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a desired temperature range (e.g., 30 °C to 400 °C).

• Record the weight loss (TGA) and heat flow (DSC) as a function of temperature.

Data Interpretation:

• The TGA curve will show the decomposition temperature of MABr, which is typically above 200 °C. A significant weight loss at lower temperatures may indicate the presence of residual solvents or water.

• The DSC curve will show endothermic or exothermic peaks corresponding to phase transitions (e.g., melting) and decomposition. The melting point of pure MABr is around 240-250 °C.

Visualizing the Workflow

To better understand the logical flow of the validation process, the following diagrams illustrate the synthesis and subsequent purity analysis workflow.

Caption: Workflow for the synthesis and purity validation of Methylammonium Bromide.

Caption: Relationship between validation techniques and the information obtained.

By employing a combination of these analytical techniques, researchers can confidently assess the purity of their synthesized methylammonium bromide, ensuring the reliability and reproducibility of their subsequent perovskite-based research and development.

A Comparative Guide to the Synthesis of Methylammonium Bromide (MABr)

For Researchers, Scientists, and Drug Development Professionals

Methylammonium bromide (MABr), a key precursor in the synthesis of perovskite solar cells and other advanced materials, can be synthesized through various chemical routes. The choice of synthesis method can significantly impact the final product's purity, yield, and the overall cost and scalability of the process. This guide provides an objective comparison of the most common synthesis routes for MABr, supported by available experimental data, to aid researchers in selecting the most suitable method for their specific needs.

Comparison of Synthesis Routes

The two primary methods for synthesizing MABr are the reaction of methylamine (B109427) with hydrobromic acid and the reaction of formaldehyde (B43269) with ammonium (B1175870) bromide. A third, novel approach utilizing ionic liquids has also emerged as a promising green and potentially cost-effective alternative.

Parameter	Methylamine + Hydrobromic Acid	Formaldehyde + Ammonium Bromide	Ionic Liquid-Based Method
Yield	~80%[1][2]	Data not available	Data not available
Purity	High (recrystallization often used)	99.2%[3]	Data not available
Reaction Time	Typically a few hours[1][4]	~3 hours at elevated temperatures[3]	Potentially faster
Cost	Dependent on the cost of methylamine and hydrobromic acid	Potentially lower cost due to cheaper starting materials	Potentially cost-effective due to solvent reusability
Scalability	Readily scalable	Scalable with appropriate reactor design	Scalability under investigation
Safety & Environmental	Use of corrosive hydrobromic acid	Use of toxic formaldehyde	Generally considered a "greener" alternative

Experimental Protocols

Synthesis of MABr from Methylamine and Hydrobromic Acid

This is the most widely reported method for MABr synthesis.

Methodology:

• Methylamine solution (e.g., 40% in water) is cooled in an ice bath.[1]

• Hydrobromic acid (e.g., 48% in water) is added dropwise to the methylamine solution with constant stirring.[1] The reaction is exothermic and maintaining a low temperature is crucial.

• The reaction mixture is typically stirred for several hours at 0°C.[4]

• The solvent is removed via rotary evaporation to obtain the crude MABr product.

• The crude product is then purified by recrystallization, often from ethanol (B145695) or a mixed solvent system like ethanol and diethyl ether, to yield white crystals of MABr.[5]

Characterization: The final product is typically characterized by techniques such as Powder X-ray Diffraction (PXRD) to confirm the crystal structure, and analytical techniques like liquid chromatography to determine purity.[1][3]

Synthesis of MABr from Formaldehyde and Ammonium Bromide

This method offers an alternative route using different starting materials.

Methodology:

• Ammonium bromide and solid paraformaldehyde are pulverized and mixed uniformly.[3]

• The solid mixture is heated to 120-180°C for approximately 3 hours in a molten state.[3]

• The temperature is further increased to 200-210°C to drive the reaction to completion and remove volatile by-products.[3]

• The resulting crude MABr is dissolved in a hot mixed solvent of ethanol and dibutyl ether.[3]

• Insoluble impurities are removed by hot filtration.

• The MABr is crystallized by cooling the solution to -5 to 5°C.[3]

• The white crystals are collected by vacuum filtration, washed, and dried under vacuum.[3]

Characterization: Purity is assessed by liquid chromatography, with reported purities of 99.2%.[3]

Novel Synthesis using Ionic Liquids

While specific protocols are still emerging, the use of ionic liquids as solvents or catalysts in the synthesis of MABr is gaining attention as a more environmentally friendly approach. This method is reported to be less time-consuming and more cost-effective than traditional methods, although detailed comparative data is not yet widely available.

Experimental Workflow and Logic

The following diagram illustrates the logical workflow for comparing the different synthesis routes of MABr.

Comparative analysis workflow for MABr synthesis routes.

References

• 1. gcs.itb.ac.id [gcs.itb.ac.id]
• 2. A Stepwise Synthesis of Methylammonium Lead Bromide (MAPbBr3) Perovskite Using Lead Acetate Trihydrate as a Precursor | ITB Graduate School Conference [gcs.itb.ac.id]
• 3. Methylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 4. CN104141166A - Preparing method for methylamine bromide lead crystals of large-size perovskite structure - Google Patents [patents.google.com]
• 5. periodicals.karazin.ua [periodicals.karazin.ua]

Navigating the Halide Maze: A Comparative Guide to Bromide-to-Iodide Ratios in Mixed Halide Perovskites

For researchers, scientists, and professionals in drug development, the precise tuning of material properties is paramount. In the realm of photovoltaics and optoelectronics, mixed halide perovskites stand out for their exceptional and tunable characteristics. This guide provides a comprehensive comparison of the impact of varying the bromide-to-iodide ratio in these materials, supported by experimental data and detailed protocols to aid in reproducible research.

The ratio of bromide (Br) to iodide (I) in mixed halide perovskites of the form APb(Br_x_I_1-x_)3 (where A is a cation like methylammonium (B1206745) (MA) or formamidinium (FA)) is a critical determinant of their optoelectronic properties and overall device performance. This ratio directly influences the material's bandgap, crystal structure, and stability, thereby affecting the efficiency and longevity of perovskite-based solar cells and light-emitting diodes (LEDs).

Performance Metrics: A Quantitative Comparison

The following tables summarize the key performance parameters of mixed halide perovskites as a function of the bromide-to-iodide ratio, based on a compilation of experimental findings.

Bromide Molar Fraction (x)	Bandgap (eV)	Crystal Structure	Power Conversion Efficiency (PCE) (%)	Key Observations
0 (Pure Iodide)	~1.55 - 1.63	Tetragonal	15 - 22%	High efficiency but susceptible to moisture and thermal degradation.
0.1 - 0.2	~1.60 - 1.75	Tetragonal/Cubic	17 - 23%	Improved stability and higher open-circuit voltage (Voc) compared to pure iodide.[1][2]
0.2 - 0.4	~1.75 - 1.90	Cubic	15 - 20%	Wider bandgap suitable for tandem solar cells; however, photoinduced phase segregation becomes more prominent.[3]
0.4 - 0.6	~1.90 - 2.10	Cubic	12 - 18%	Increased bandgap leads to lower short-circuit current (Jsc); significant challenges with phase segregation.[4][5]
1 (Pure Bromide)	~2.2 - 2.3	Cubic	8 - 12%	High bandgap, more stable than pure iodide but lower overall solar cell efficiency.[2]

Table 1: Influence of Bromide-to-Iodide Ratio on Key Performance Parameters of Mixed Halide Perovskite Solar Cells.

Property	Impact of Increasing Bromide Content	References
Bandgap	Increases (blueshift in absorption and emission)	[4][5][6][7][8][9]
Open-Circuit Voltage (Voc)	Generally increases due to wider bandgap	[2][10]
Short-Circuit Current (Jsc)	Generally decreases due to reduced absorption of lower-energy photons	[4][5][6]
Crystal Structure	Can transition from tetragonal to cubic	[4][5]
Stability (Moisture & Thermal)	Can be enhanced with small amounts of bromide	[11]
Phase Segregation	Becomes more pronounced, especially under illumination	[12][13][14]
Carrier Lifetime	Can be improved with optimal bromide incorporation	[1][2]

Table 2: General Trends in Optoelectronic and Stability Properties with Increasing Bromide Content.

Understanding the Mechanisms: Signaling Pathways and Logical Relationships

The interplay between the halide ratio and perovskite properties is multifaceted. The following diagram illustrates the key cause-and-effect relationships.

Caption: Relationship between halide ratio and perovskite properties.

A critical challenge in mixed halide perovskites is photoinduced phase segregation. Under illumination, the homogenous mixed halide crystal can separate into iodide-rich and bromide-rich domains.[12][13] The iodide-rich domains have a lower bandgap and can act as charge carrier traps, leading to a reduction in the open-circuit voltage and overall device efficiency.

Caption: Pathway of photoinduced phase segregation in mixed halide perovskites.

Experimental Protocols: A Guide to Fabrication and Characterization

Reproducibility is a cornerstone of scientific advancement. Below are detailed methodologies for the fabrication and characterization of mixed halide perovskite thin films.

One-Step Solution Processing of MAPb(I_1-x_Br_x_)3 Thin Films

This protocol is a common method for depositing mixed halide perovskite films.

• Precursor Solution Preparation:

  • Dissolve lead iodide (PbI_2_) and a stoichiometric ratio of methylammonium iodide (MAI) and methylammonium bromide (MABr) in a solvent mixture of dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (typically in a 4:1 volume ratio).

  • The total molar concentration of the lead halide precursor is typically around 1.2 M.

  • Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

  • Filter the precursor solution through a 0.22 µm PTFE syringe filter before use.

• Substrate Preparation:

  • Clean fluorine-doped tin oxide (FTO) coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone for 15 minutes to improve the wettability.

  • Deposit an electron transport layer (e.g., compact TiO_2_ or SnO_2_) onto the FTO substrate.

• Perovskite Film Deposition:

  • Spin-coat the prepared precursor solution onto the substrate. A typical two-step spin-coating program is:

    • 1000 rpm for 10 seconds (for initial spreading).

    • 4000-6000 rpm for 30 seconds.

  • During the second step, at about 10-15 seconds before the end, dispense an anti-solvent (e.g., chlorobenzene (B131634) or toluene) onto the spinning substrate to induce rapid crystallization.[15]

• Annealing:

  • Immediately after spin-coating, anneal the film on a hotplate at 100-150 °C for 10-15 minutes to remove residual solvent and complete the crystallization process.

Characterization Techniques

• UV-Vis Spectroscopy: To determine the optical bandgap from the absorption onset.

• X-ray Diffraction (XRD): To analyze the crystal structure and phase purity of the film.

• Scanning Electron Microscopy (SEM): To visualize the film morphology, including grain size and pinholes.

• Photoluminescence (PL) Spectroscopy: To investigate the emission properties and detect phase segregation (emergence of a lower-energy peak corresponding to I-rich domains).

• Solar Simulator and I-V Measurement: To measure the photovoltaic performance of the fabricated solar cells (PCE, Voc, Jsc, Fill Factor).

Caption: General experimental workflow for perovskite fabrication and characterization.

References

• 1. Distribution of bromine in mixed iodide–bromide organolead perovskites and its impact on photovoltaic performance - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of crystallization dynamics in wide-bandgap bromine–iodine perovskite films for high-performance perovskite–organic tandem solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 4. Band-gap tuning of lead halide perovskites using a sequential deposition process - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/C4TA00435C [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 7. Optoelectronic Properties of Mixed Iodide–Bromide Perovskites from First-Principles Computational Modeling and Experiment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. www-herz.physics.ox.ac.uk [www-herz.physics.ox.ac.uk]
• 10. opsi.ir [opsi.ir]
• 11. Unraveling the Impact of Halide Mixing on Perovskite Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. osti.gov [osti.gov]
• 13. OPG [opg.optica.org]
• 14. Phase Segregation Mechanisms in Mixed-Halide CsPb(BrxI1–x)3 Nanocrystals in Dependence of Their Sizes and Their Initial [Br]:[I] Ratios - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Perovskite Stability and Solar Conversion Performance Improve in Materials with Less Bromide Migration | Department of Energy [energy.gov]

A Comparative Guide to Methylammonium Bromide (MABr) Perovskites: Performance, Stability, and Experimental Protocols

For researchers, scientists, and professionals in drug development, the emergence of methylammonium (B1206745) bromide (MABr) perovskites has opened new avenues in optoelectronic applications. This guide provides an objective comparison of MABr perovskites with alternative materials, supported by experimental data, detailed methodologies, and visual workflows to facilitate a comprehensive understanding of their performance and potential.

Methylammonium bromide (CH₃NH₃PbBr₃ or MABr) based perovskites have garnered significant attention within the scientific community for their promising optoelectronic properties, making them suitable for applications such as solar cells and light-emitting diodes.[1][2] Their relatively simple synthesis and tunable characteristics are key advantages. However, like other organic-inorganic hybrid perovskites, they face challenges, particularly concerning long-term stability under environmental stressors like moisture and heat.[3][4]

This comparative guide delves into the experimental performance of MABr perovskites, juxtaposing them with common alternatives to provide a clearer perspective on their standing in the field of perovskite research.

Comparative Performance Analysis

The performance of perovskite materials is typically evaluated based on several key metrics, including power conversion efficiency (PCE) in solar cells, photoluminescence quantum yield (PLQY) for light-emitting applications, and long-term stability. The following tables summarize the quantitative data from various experimental studies, offering a side-by-side comparison of MABr perovskites with other notable compositions.

Perovskite Composition	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (Voc)	Short-Circuit Current Density (Jsc)	Fill Factor (FF)	Stability Notes	Reference
CH₃NH₃PbBr₃ (MABr)	4.8% - 11.4%	0.84 V - 1.11 V	12.05 mA/cm² - 16.16 mA/cm²	0.355 - 0.73	More stable than MAPbI₃ under ambient conditions, but can degrade in the presence of moisture.[3][4] Devices based on MABr quantum dots have shown stability for over four months.[5]	[2][5]
CH₃NH₃PbI₃ (MAPI)	~2.7% (with simple architecture)	Not specified	Not specified	Not specified	More sensitive to humidity, illumination, and thermal stress compared to MAPbBr₃.[4]	[4]
MA-free (Cs/FA-based)	20.5%	Not specified	Not specified	Not specified	Unencapsulated device retained about 80% of original efficiency after 1000 hours of aging.[6]	[6]
Tin-based (MABr-substituted)	8.38%	0.53 V	Not specified	70%	While showing enhanced performance, the perovskite phase degrades faster under atmospheric conditions.[7]	[7]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the cross-validation of research findings. Below are methodologies for the synthesis of MABr and the fabrication of a simple MABr-based perovskite solar cell.

Synthesis of Methylammonium Bromide (MABr)

The synthesis of MABr is a foundational step for MABr-based perovskite research. A common method involves the reaction of methylamine (B109427) with hydrobromic acid.

Materials:

• Methylamine (CH₃NH₂) solution

• Hydrobromic acid (HBr)

• Ethanol (B145695)

• Magnetic stirrer

• Round-bottom flask

• Ice bath

• Rotary evaporator

Procedure:

• At 0°C in an ice bath, slowly add hydrobromic acid dropwise to a stirred solution of methylamine in ethanol.[3]

• Continue stirring the reaction mixture for a designated period, typically a couple of hours, while maintaining the low temperature.[3]

• Following the reaction, remove the excess ethanol using a rotary evaporator. The temperature of the water bath is usually maintained at around 60°C.[3]

• The resulting white solid product is the methylammonium bromide salt.[3]

• To further purify the product, it can be redissolved in ethanol and then precipitated.[3]

• The purified solid is then filtered and dried under vacuum at approximately 60°C for several hours before use.[3]

Fabrication of a MABr Perovskite Solar Cell (Two-Step Deposition)

A two-step deposition process is a common method for fabricating MABr perovskite solar cells.

Materials:

• FTO-coated glass substrates

• Lead bromide (PbBr₂)

• Methylammonium bromide (MABr) solution in isopropanol (B130326)

• Hole-transport layer (HTL) material (e.g., NiOₓ)

• Electron-transport layer (ETL) material (e.g., C₆₀)

• Metal contact (e.g., Ag)

• Spin coater

• Hot plate

• Thermal evaporator

Procedure:

• Clean the FTO-coated glass substrates sequentially with acetone, ethanol, and isopropanol in an ultrasonic bath. Dry the substrates with nitrogen gas and treat them with UV-ozone.[8]

• Deposit a hole-transport layer (HTL), such as NiOₓ, onto the FTO substrate via spin coating, followed by annealing at an appropriate temperature.[8]

• Prepare a solution of PbBr₂ in a suitable solvent (e.g., DMF).

• Spin-coat the PbBr₂ solution onto the HTL-coated substrate to form a uniform film.

• Dip the PbBr₂-coated substrate into a solution of MABr in isopropanol for a specific duration (e.g., 10 minutes) to convert the PbBr₂ film into a MAPbBr₃ perovskite film.[2]

• Anneal the perovskite film on a hot plate (e.g., for 10 minutes) to improve crystallinity.[2]

• Sequentially deposit an electron-transport layer (ETL), such as C₆₀, and a metal contact, like silver (Ag), on top of the perovskite layer using a thermal evaporator under high vacuum.[8]

Experimental Workflow and Signaling Pathways

To visualize the logical flow of experimental procedures and the relationships between different components, Graphviz diagrams are provided below.

MABr Synthesis Workflow

Perovskite Solar Cell Fabrication Workflow

References

• 1. gcs.itb.ac.id [gcs.itb.ac.id]
• 2. MAPbBr3 perovskite solar cells via a two-step deposition process - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Polymer Backbone Stabilized Methylammonium Lead Bromide Perovskite Nano Islands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding the Stability of MAPbBr3 versus MAPbI3: Suppression of Methylammonium Migration and Reduction of Halide Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Methylamine hydrobromide proper disposal procedures

Proper disposal of methylamine (B109427) hydrobromide is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols is essential for researchers, scientists, and drug development professionals to ensure a safe work environment and maintain regulatory compliance. This guide provides detailed, step-by-step procedures for the safe handling and disposal of methylamine hydrobromide.

Immediate Safety and Handling

Before handling methylamine hydrobromide, it is crucial to be aware of its hazards and the necessary safety precautions. The substance is classified as an irritant and can be harmful if ingested or inhaled.

Key Safety and Handling Information

Aspect	Precautionary Measure	Citations
Hazards	Causes serious eye irritation and skin irritation. Harmful if swallowed. May cause respiratory irritation.	[1]
Personal Protective Equipment (PPE)	Wear chemical safety goggles, a fully-buttoned lab coat, and protective gloves (nitrile, neoprene, or butyl rubber recommended). A dust respirator should be used if dust generation is likely. A face shield is also recommended.	[2][3]
Handling Procedures	Handle only in a well-ventilated area, preferably within a certified laboratory chemical fume hood.[3] Avoid generating dust. Wash hands and face thoroughly after handling.[1] Ensure an emergency eyewash station and safety shower are readily accessible.[3]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep segregated from incompatible materials such as strong oxidizers, acids, and acid chlorides.[3]

**Step-by-Step Disposal Protocol

Disposing of methylamine hydrobromide requires a systematic approach to ensure safety and compliance with all relevant regulations. Under no circumstances should this chemical be disposed of down the sink or in regular trash.[4][5]

1. Waste Identification and Segregation

• Treat all methylamine hydrobromide, whether used or unused, as hazardous waste.[4]

• Keep methylamine hydrobromide waste separate from other chemical waste streams to prevent potentially hazardous reactions.[2][6] This is particularly important for avoiding contact with incompatible substances like strong acids or oxidizing agents.

2. Waste Collection and Container Management

• Solid Waste: Collect solid methylamine hydrobromide waste in a designated, compatible, and sealable container.[3][6] It is best practice to use the original container if possible.[7]

• Contaminated Materials: Any items contaminated with methylamine hydrobromide, such as gloves, weighing papers, or absorbent pads from a spill cleanup, should also be collected as solid hazardous waste.[6]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name, "Methylamine Hydrobromide."[2][8] The label should also include the date when waste was first added to the container.[3] If reusing a container, ensure the original label is completely defaced.[8][9]

• Storage: Keep the waste container tightly sealed at all times, except when adding waste.[8][10] Store the sealed container in a designated Satellite Accumulation Area within the laboratory, away from heat and sources of ignition.[7][10]

3. Spill Management

• In case of a spill, evacuate non-essential personnel from the area.

• Wearing appropriate PPE, carefully sweep the solid material into an airtight container, taking care to avoid dispersing dust.

• The collected material must be disposed of as hazardous waste.

• Clean the affected area thoroughly.

4. Arranging for Final Disposal

• The only approved method for the final disposal of methylamine hydrobromide is through a licensed hazardous waste disposal service or an approved waste disposal plant.[2][7]

• Contact your institution's Environmental Health and Safety (EH&S) office to schedule a pickup for your hazardous waste.[10]

• Do not mix methylamine hydrobromide with other waste materials before pickup unless specifically instructed to do so by your EH&S office.[7]

5. Empty Container Disposal

• An empty container that has held methylamine hydrobromide must still be treated as hazardous waste.

• For acutely hazardous chemicals (P-listed wastes), regulations require that the empty container be triple-rinsed with a suitable solvent.[4][10] The rinsate (the solvent from rinsing) must be collected and disposed of as liquid hazardous waste.[4][9] While methylamine hydrobromide is not explicitly on the P-list, following this prudent procedure is recommended given its hazards. After triple-rinsing, the container labels should be defaced before disposal as regular trash.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of methylamine hydrobromide.

Caption: Workflow for the safe disposal of methylamine hydrobromide.

References

• 1. Methylamine Hydrobromide (Low water content), 5G | Labscoop [labscoop.com]
• 2. collectandrecycle.com [collectandrecycle.com]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. vumc.org [vumc.org]
• 5. acs.org [acs.org]
• 6. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 7. benchchem.com [benchchem.com]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]